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Core Science & Biosynthesis

Foundational

4-Isopropyl-1,3-cyclohexanedione: A Comprehensive Technical Guide on Structure, Properties, and Synthetic Workflows

Executive Summary As a Senior Application Scientist navigating the intersection of medicinal chemistry and agrochemical development, I frequently utilize tailored cyclic diketones as foundational building blocks. 4-Isopr...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a Senior Application Scientist navigating the intersection of medicinal chemistry and agrochemical development, I frequently utilize tailored cyclic diketones as foundational building blocks. 4-Isopropyl-1,3-cyclohexanedione (CAS: 62831-62-3) is a highly versatile C-nucleophile characterized by the steric influence of its C4-isopropyl group[1]. This structural feature not only dictates the regioselectivity of downstream functionalizations but also imparts intrinsic biological activities, ranging from enzyme inhibition in oncology to herbicidal properties in agricultural science[2],[1].

This whitepaper provides an in-depth analysis of its physicochemical properties, biological applications, and a self-validating, step-by-step protocol for its synthesis via the consecutive Michael-Claisen process.

Chemical Structure and Molecular Characteristics

4-Isopropyl-1,3-cyclohexanedione exists as a cyclic diketone that undergoes rapid keto-enol tautomerization. In solution, the enol form is highly stabilized by intramolecular hydrogen bonding and conjugation. This tautomerism is critical because it renders the C2 position highly nucleophilic, enabling reactions such as oxysulfonylation and electrophilic halogenation[3].

Analytical characterization via 1 H-NMR (400 MHz, DMSO- d6​ ) confirms this equilibrium, revealing a diagnostic singlet around δ 5.20 ppm corresponding to the vinylic proton of the enol tautomer, alongside a doublet near δ 0.90 ppm for the isopropyl methyl groups[4].

Table 1: Physicochemical Properties
PropertyValueSource
IUPAC Name 4-propan-2-ylcyclohexane-1,3-dione[5]
CAS Registry Number 62831-62-3[1]
Molecular Formula C 9​ H 14​ O 2​ [5]
Molecular Weight 154.21 g/mol [5]
Exact Mass 154.09938 Da[5]
Topological Polar Surface Area 34.1 Ų[5]
XLogP3 (Lipophilicity) 1.3[5]

Applications in Drug Development and Agrochemicals

The strategic placement of the isopropyl group on the cyclohexane ring provides a unique steric pocket that enhances binding affinity in various biological targets.

  • Medicinal Chemistry (Oncology): 4-Isopropyl-1,3-cyclohexanedione is a critical precursor in the synthesis of substituted indeno[1,2-b]indoles. By reacting the diketone with isopropylamine to form enaminones, followed by cyclization, researchers generate potent inhibitors of human Protein Kinase CK2—a major target for inducing apoptosis in cancer cells[6].

  • Agrochemical Development: The compound exhibits inherent herbicidal, antioxidant, and antimicrobial properties. Interestingly, it has been identified via GC-MS as a bioactive phytoconstituent in the n-hexane extract of Nerium indicum leaves, validating its role as a natural defense mechanism against competing flora and pathogens[2],[1].

  • Advanced Organic Synthesis: It serves as an excellent substrate in regio- and stereoselective intermolecular oxysulfonylations, reacting with alkynes and sodium sulfinates to yield (Z)- β -sulfonated enethers in high yields (>73%)[3].

BioPathway Compound 4-Isopropyl-1,3-cyclohexanedione Enamine Enaminone Derivatives (via Isopropylamine) Compound->Enamine Nucleophilic Addition Indeno Indeno[1,2-b]indole Derivatives Enamine->Indeno Cyclization CK2 Protein Kinase CK2 Inhibition Indeno->CK2 Target Binding Apoptosis Cancer Cell Apoptosis & Anti-tumor Activity CK2->Apoptosis Pathway Modulation

Fig 1. Derivatization of 4-isopropyl-1,3-cyclohexanedione into CK2 inhibitors for oncology.

Synthetic Methodology: The Michael-Claisen Process

Historically, synthesizing substituted 1,3-cyclohexanediones was plagued by low yields and poor regioselectivity. As an application scientist, I rely on the consecutive Michael-Claisen process —a highly efficient, one-pot methodology that constructs the cyclic framework from acyclic precursors[7].

To synthesize the 4-isopropyl derivative, the starting ketone must be 4-methyl-2-pentanone (methyl isobutyl ketone).

Mechanistic Rationale & Causality

The choice of base and temperature is non-negotiable here. We use Sodium Hydride (NaH) to irreversibly and quantitatively generate the thermodynamic enolate of the ketone. The reaction must be initiated at sub-zero temperatures (0 °C to -5 °C) because the Michael acceptor, ethyl acrylate, is highly susceptible to anionic polymerization under strongly basic conditions at room temperature[8]. Furthermore, the final product is a β -diketone with a pKa of ~5. In the basic reaction mixture, it exists entirely as a water-soluble sodium enolate. Therefore, a rigorous acidic workup (pH 0–3) is an absolute requirement to protonate the molecule and allow extraction into the organic phase[8].

Step-by-Step Experimental Protocol

Objective: One-pot synthesis of 4-isopropyl-1,3-cyclohexanedione. Reagents: 4-methyl-2-pentanone (1.0 eq), Ethyl acrylate (2.0 eq), Sodium hydride (60% dispersion in mineral oil, 2.0 eq), Dry toluene, 1N HCl, Ethyl acetate.

  • System Preparation: Flame-dry a 250 mL round-bottom flask and purge with Argon. Causality: Strict anhydrous conditions are required to prevent the premature quenching of NaH and subsequent yield reduction.

  • Base Suspension: Suspend NaH (2.0 eq) in 60 mL of dry toluene. Submerge the flask in an ice-salt bath to bring the internal temperature to -5 °C[8].

  • Enolate Generation: Add 4-methyl-2-pentanone (1.0 eq) dropwise over 10 minutes. Stir the suspension for an additional 15 minutes to ensure complete thermodynamic enolate formation.

  • Michael Addition: Slowly add ethyl acrylate (2.0 eq) dropwise, strictly maintaining the internal temperature below 0 °C[8].

  • Claisen Cyclization (Maturation): Remove the ice bath. Allow the reaction to naturally warm to room temperature (20–30 °C) and stir for 2 hours[8].

    • Self-Validation Step: Monitor via TLC (Hexane:EtOAc 3:1). The disappearance of the starting ketone indicates successful cyclization.

  • Acidic Workup (Critical): Cool the flask back to 0 °C. Carefully quench the reaction by adding 1N HCl dropwise until the aqueous layer tests at pH 0–3 using pH indicator strips[8].

  • Extraction: Extract the highly acidic aqueous layer with ethyl acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure to yield the crude diketone.

SynthWorkflow Start 4-Methyl-2-pentanone + Ethyl Acrylate NaH Sodium Hydride (NaH) in Toluene (0 °C) Start->NaH Michael Michael Addition (Regioselective) NaH->Michael Claisen Claisen Condensation (Cyclization) Michael->Claisen Workup Acidic Workup (HCl, pH 0-3) Claisen->Workup Product 4-Isopropyl-1,3-cyclohexanedione (Yield: >70%) Workup->Product

Fig 2. Regioselective Michael-Claisen synthetic workflow for 4-isopropyl-1,3-cyclohexanedione.

Conclusion

4-Isopropyl-1,3-cyclohexanedione is far more than a simple cyclic ketone; it is a highly programmable chemical platform. Whether isolated as a natural herbicidal agent from Nerium indicum or synthesized de novo via a rigorously temperature-controlled Michael-Claisen sequence, its unique steric and electronic properties make it indispensable for modern drug discovery and agrochemical engineering. By adhering to the strict acidic workup protocols outlined above, researchers can reliably secure high yields of this valuable intermediate for downstream applications.

References

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 549661, 4-Isopropyl-1,3-cyclohexanedione." PubChem, NIH. URL: [Link]

  • LookChem. "Cas 62831-62-3, 1,3-Cyclohexanedione, 4-(1-methylethyl)- Basic Information and Safety Data." LookChem Database. URL: [Link]

  • Hundsdörfer, C., et al. "Synthesis, Biological Evaluation and Molecular Modeling of Substituted Indeno[1,2-b]indoles as Inhibitors of Human Protein Kinase CK2." Pharmaceuticals (Basel), PubMed Central, NIH. URL: [Link]

  • B. S. R. Reddy, et al. "Identification Of Phytoconstituents In N-Hexane Extract Of Nerium indicum Leaves By GC-MS Analysis." Research Journal of Pharmaceutical, Biological and Chemical Sciences. URL: [Link]

  • Kumar, A., et al. "Regio- and Stereoselective Intermolecular Oxysulfonylation of Alkynes with 1,3-Diketones to Access (Z)- β -Sulfonated Enethers." The Journal of Organic Chemistry, ACS Publications. URL: [Link]

  • M. S. Singh, et al. "Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications." Google Patents (US8916723B2 / WO2011117881A3).
  • Royal Society of Chemistry. "Profiling the Reactivity of Cyclic C-Nucleophiles towards Electrophiles." RSC Advances. URL: [Link]

Sources

Exploratory

mechanism of action of 4-isopropyl-1,3-cyclohexanedione in organic synthesis

An In-depth Technical Guide to the Mechanistic Action of 4-Isopropyl-1,3-cyclohexanedione in Organic Synthesis Foreword: The Versatile Nucleophile Prepared for an audience of researchers, scientists, and drug development...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Mechanistic Action of 4-Isopropyl-1,3-cyclohexanedione in Organic Synthesis

Foreword: The Versatile Nucleophile

Prepared for an audience of researchers, scientists, and drug development professionals, this guide delves into the synthetic utility and mechanistic underpinnings of 4-isopropyl-1,3-cyclohexanedione. This seemingly simple cyclic diketone is a powerful tool in the synthetic chemist's arsenal, prized for the reactivity of its central methylene group. Its structure allows for the facile generation of a stabilized enolate, rendering it an exceptional nucleophile for a variety of carbon-carbon bond-forming reactions. This document moves beyond simple reaction lists to explore the causality behind its reactivity, providing field-proven insights into its application in key synthetic transformations, including the Michael addition, Knoevenagel condensation, and the construction of complex heterocyclic frameworks through multicomponent reactions.

Core Reactivity: Keto-Enol Tautomerism and Enolate Formation

The synthetic utility of 4-isopropyl-1,3-cyclohexanedione is fundamentally derived from the acidity of the protons on the C2 methylene group. Flanked by two electron-withdrawing carbonyl groups, these protons can be readily abstracted by a base to form a resonance-stabilized enolate ion. This enolate is the key reactive intermediate in the majority of its synthetic applications.

In solution, the compound exists in equilibrium between its diketo form and its more stable enol tautomer.[1] The pKa of the parent 1,3-cyclohexanedione is approximately 5.26, indicating that even mild bases are sufficient to facilitate deprotonation and generate the nucleophilic enolate.[1] This avoids the need for strong bases that could induce unwanted side reactions, such as the self-condensation of other carbonyl-containing reactants.[2]

Caption: Keto-enol tautomerism and resonance structures of the enolate.

Mechanism in Action: Key Transformations

The stabilized enolate of 4-isopropyl-1,3-cyclohexanedione serves as the cornerstone for several powerful synthetic methodologies.

The Michael (1,4-Conjugate) Addition

The Michael reaction is a classic and highly reliable method for forming C-C bonds. In this reaction, the enolate of 4-isopropyl-1,3-cyclohexanedione acts as a "Michael donor," adding to the β-carbon of an α,β-unsaturated carbonyl compound, known as a "Michael acceptor."[3][4][5] This 1,4-addition is thermodynamically controlled and favored due to the formation of a stable enolate intermediate followed by the creation of a strong carbon-carbon single bond.[3][5]

Causality Behind the Mechanism: The reaction proceeds via three main steps:

  • Deprotonation: A base abstracts a proton from the active methylene group to form the nucleophilic enolate.[3]

  • Conjugate Addition: The enolate attacks the electrophilic β-carbon of the Michael acceptor, breaking the C=C π-bond and forming a new C-C single bond. This creates a new, resonance-stabilized enolate.[3][4]

  • Protonation: The newly formed enolate is protonated by the conjugate acid of the base (or a protic solvent) to yield the final 1,5-dicarbonyl product.[3]

G start 4-Isopropyl-1,3- cyclohexanedione enolate Enolate Formation (Base Catalyst) start->enolate addition Nucleophilic Attack at β-Carbon enolate->addition acceptor α,β-Unsaturated Ketone (Michael Acceptor) acceptor->addition intermediate New Enolate Intermediate addition->intermediate protonation Protonation intermediate->protonation product Michael Adduct (1,5-Dicarbonyl Compound) protonation->product

Caption: Logical workflow of the Michael Addition reaction.

Exemplary Protocol: Synthesis of a 1,5-Dicarbonyl Compound This is a generalized protocol based on the principles of the Michael reaction.

  • Reactant Preparation: In a round-bottom flask, dissolve 4-isopropyl-1,3-cyclohexanedione (1.0 eq.) and the desired α,β-unsaturated ketone (1.0 eq.) in a suitable solvent such as ethanol or THF.

  • Catalyst Addition: Add a catalytic amount of a mild base, such as sodium ethoxide (0.1 eq.) or piperidine, to the solution at room temperature. The choice of a mild base is crucial to favor the conjugate addition over a direct (1,2) addition to the carbonyl group.[2]

  • Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Workup: Once the reaction is complete, neutralize the catalyst with a dilute acid (e.g., 1M HCl). Extract the product into an organic solvent like ethyl acetate.

  • Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the resulting crude product by column chromatography or recrystallization to yield the final Michael adduct.

The Knoevenagel Condensation

The Knoevenagel condensation is another cornerstone reaction involving active methylene compounds. It consists of a nucleophilic addition of the active hydrogen compound to a carbonyl group, followed by a dehydration reaction to yield an α,β-unsaturated product.[2] When 4-isopropyl-1,3-cyclohexanedione reacts with an aldehyde or ketone in the presence of a weak base, it leads to the formation of a new carbon-carbon double bond.

Causality Behind the Mechanism:

  • Enolate/Enamine Formation: A weak amine base (like piperidine) often acts as an organocatalyst. It can either directly deprotonate the diketone or form an iminium ion with the aldehyde, making the aldehyde more electrophilic.[6] Simultaneously, the diketone's enolate is formed.

  • Nucleophilic Addition: The enolate attacks the carbonyl carbon of the aldehyde or ketone partner in a manner similar to an aldol addition.[2]

  • Dehydration: The resulting aldol-type intermediate readily undergoes dehydration (elimination of a water molecule) to form a stable, conjugated system.[2] The formation of this extended conjugated system is a strong thermodynamic driving force for the reaction.

G diketone 4-Isopropyl-1,3-cyclohexanedione + Aldehyde/Ketone catalysis {Catalysis | Weak Base (e.g., Piperidine)} diketone->catalysis addition Nucleophilic Addition Forms Aldol-type Intermediate catalysis->addition Enolate attacks Carbonyl dehydration Dehydration (-H₂O) Forms C=C bond addition->dehydration Elimination product {Final Product | α,β-Unsaturated Compound} dehydration->product

Caption: Stepwise mechanism of the Knoevenagel Condensation.

Exemplary Protocol: Synthesis of a Benzylidene Derivative This protocol is based on established procedures for Knoevenagel condensations.[7][8]

  • Setup: To a mixture of 4-isopropyl-1,3-cyclohexanedione (1.0 eq.) and an aromatic aldehyde (e.g., benzaldehyde, 1.0 eq.) in a solvent like ethanol or benzene, add a catalytic amount of piperidine (0.1-0.2 eq.).

  • Reaction: Reflux the mixture using a Dean-Stark apparatus to remove the water formed during the condensation. This removal of water drives the reaction equilibrium towards the product.

  • Monitoring: Monitor the reaction's completion via TLC.

  • Isolation: Upon completion, cool the reaction mixture. The product often precipitates from the solution and can be isolated by filtration.

  • Purification: Wash the collected solid with cold ethanol and dry under vacuum to obtain the purified α,β-unsaturated product.

Multicomponent Reactions for Heterocycle Synthesis

4-Isopropyl-1,3-cyclohexanedione is a premier building block in multicomponent reactions (MCRs), which allow for the construction of complex molecular architectures in a single step from three or more reactants.[9] These reactions are highly efficient and atom-economical. A common application is the synthesis of fused pyran derivatives, such as tetrahydro-4H-chromenes, which are present in many biologically active compounds.[10][11]

Causality Behind the Mechanism: The synthesis of a tetrahydro-4H-chromene derivative typically involves a domino sequence initiated by a Knoevenagel condensation, followed by an intramolecular Michael addition.

  • Knoevenagel Adduct Formation: The reaction between an aldehyde and an active methylene compound (like malononitrile) in the presence of a base catalyst generates an electron-deficient alkene (a potent Michael acceptor).

  • Michael Addition: The enolate of 4-isopropyl-1,3-cyclohexanedione then acts as a Michael donor, attacking the newly formed acceptor.

  • Cyclization and Tautomerization: The resulting intermediate undergoes a rapid intramolecular cyclization followed by tautomerization to yield the stable, fused heterocyclic product.

Reaction Type Key Reagents Core Transformation Typical Product
Michael Addition α,β-Unsaturated Ketone/Ester1,4-Conjugate Addition1,5-Dicarbonyl Compound
Knoevenagel Condensation Aldehyde or KetoneAddition-Dehydrationα,β-Unsaturated Dicarbonyl
Heterocycle Synthesis (MCR) Aldehyde, MalononitrileKnoevenagel/Michael DominoFused Pyran (Chromene)

Exemplary Protocol: One-Pot Synthesis of a Tetrahydro-4H-chromene Derivative This protocol is adapted from general procedures for MCRs involving 1,3-dicarbonyls.[10][11]

  • Reactant Mixing: In a flask, combine 4-isopropyl-1,3-cyclohexanedione (1.0 eq.), an aromatic aldehyde (1.0 eq.), and malononitrile (1.0 eq.) in ethanol.

  • Catalyst Addition: Add a catalytic amount of a basic catalyst, such as piperidine or triethylamine (0.1 eq.), to the stirred mixture.

  • Reaction Conditions: Heat the mixture to reflux for 2-4 hours. The reaction is often rapid and can be monitored by TLC.

  • Product Isolation: Upon completion, cool the reaction mixture to room temperature. The product typically precipitates out of the solution.

  • Purification: Collect the solid product by filtration, wash with a small amount of cold ethanol, and dry to afford the desired tetrahydro-4H-chromene derivative in high purity.

Conclusion: A Foundation for Molecular Complexity

The is a testament to the power of fundamental reactivity principles. Its ability to readily form a stabilized enolate makes it a robust C-nucleophile, enabling its participation in a wide array of reliable and high-yield transformations. From the construction of acyclic 1,5-dicarbonyl systems via Michael addition to the formation of complex heterocyclic scaffolds through elegant multicomponent cascades, this reagent provides a dependable and versatile platform for building molecular complexity. For researchers in materials science, agrochemicals, and particularly drug development, a thorough understanding of its mechanistic pathways is essential for designing innovative synthetic routes to novel and functional molecules.[12]

References

  • Hassan, E. A., Abo-Bakr, A. M., & Fandy, R. F. (2014). 1, 3-CYCLOHEXANEDIONE AND ITS DERIVATIVES AS PRECURSORS IN ORGANIC CHEMISTRY; SYNTHESIS AND REACTIONS. International Journal of Current Research, 6(11), 9583-9637. [Link]

  • Wikipedia. (n.d.). Knoevenagel condensation. Retrieved from [Link]

  • Ashenhurst, J. (2023, May 24). The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. [Link]

  • Wikipedia. (n.d.). Michael reaction. Retrieved from [Link]

  • PubChem. (n.d.). 4-Isopropyl-1,3-cyclohexanedione. National Center for Biotechnology Information. Retrieved from [Link]

  • Abdel-Gawad, H., et al. (n.d.). Heterocyclic compounds derived from cyclohexane-1,4-dione: synthesis of tetrahydro-4H-chromene and tetrahydrobenzo[d]thiazole derivatives as target SARS-CoV-2 main protease (Mpro) and potential anti-Covid-19. PMC. [Link]

  • Mohareb, R. M., et al. (2021). New Approaches for the Synthesis of Heterocyclic Compounds Derived from Cyclohexan-1,3-dione with Anti-proliferative Activities. Acta Chimica Slovenica, 68(1), 72-87. [Link]

  • (n.d.). A Study Of Synthesis Of Bioactive Heterocycles. IJNRD. [Link]

  • (n.d.). Sequential Knoevenagel Condensation/Cyclization for the Synthesis of Indene and Benzofulvene Derivatives. PMC. [Link]

  • Shaikh, A. Z., et al. (2021). A Short Review on Structures and Synthesis of some Heterocyclic Compounds. Asian Journal of Research in Chemistry, 14(2), 149-151. [Link]

  • Wikipedia. (n.d.). 1,3-Cyclohexanedione. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Michael Addition. Retrieved from [Link]

  • Ishikawa, T., et al. (2001). Revisiting [3 + 3] Route to 1,3-Cyclohexanedione Frameworks: Hidden Aspect of Thermodynamically Controlled Enolates. The Journal of Organic Chemistry, 66(22), 7432-7442. [Link]

  • (2017, October 27). The green Knoevenagel condensation: solvent-free condensation of benzaldehydes. Pure. [Link]

  • (2025, October 18). Facile Synthesis of N-vinylindoles via Knoevenagel Condensation: Molecular Features and Biological Activities. MDPI. [Link]

  • (2023, June 8). heterocyclic compounds with their recent development. IJPSR. [Link]

  • Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification. Retrieved from [Link]

  • Hassan, E. A., et al. (2014, November 18). 1, 3-CYCLOHEXANEDIONE AND ITS DERIVATIVES AS PRECURSORS. ResearchGate. [Link]

  • NIST. (n.d.). 1,3-Cyclohexanedione, 4-propyl-. NIST WebBook. [Link]

  • Google Patents. (n.d.). US5744648A - Process for the manufacture of 1, 3-cyclohexanedione.
  • (n.d.). 1,3-Cyclohexadien-1-Als: Synthesis, Reactivity and Bioactivities. PMC. [Link]

  • The Royal Society of Chemistry. (n.d.). Organocatalyzed Stereo- and Enantioselective Isomerization of Prochiral 1,3-Cyclohexanediones into Nonalactones bearing Distant. [Link]

  • Mohareb, R. M., et al. (2021). Multi-component Reactions of Cyclohexan-1,3-diketones to Produce Fused Pyran Derivatives with Antiproliferative Activities and Tyrosine Kinases and Pim-1 Kinase Inhibitions. Acta Chimica Slovenica, 68(1), 51-64. [Link]

  • Google Patents. (n.d.). US8916723B2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications.
  • Organic Chemistry Portal. (n.d.). Consecutive Michael-Claisen Process for Cyclohexane-1,3-dione Derivative (CDD) Synthesis from Unsubstituted and Substituted Acetone. Retrieved from [Link]

  • (2023, June 5). Multicomponent Reactions as an Efficient and Facile Alternative Route in Organic Synthesis and Applications. Preprints.org. [Link]

  • (n.d.). Multicomponent reaction (MCR) for constructing bis-spirocyclohexane skeletons using β-nitrostyrene derived MBH acetates, 1,3-indanedione and aldehydes via [1 + 1 + 1 + 3] annulation. PMC. [Link]

  • Hassan, E. A., et al. (n.d.). 1, 3-Cyclohexanedione and its derivatives as precursors in organic chemistry; synthesis and reactions. International Journal of Current Research. [Link]

  • ResearchGate. (n.d.). The Inversion Process of 1,3-cyclohexanedione. [Link]

Sources

Foundational

Spectroscopic Profiling and Tautomeric Dynamics of 4-Isopropyl-1,3-cyclohexanedione: A Technical Guide

Executive Summary 4-Isopropyl-1,3-cyclohexanedione is a highly versatile cyclic C-nucleophile and a critical building block in modern organic synthesis. It plays a pivotal role in the development of chemical biology prob...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

4-Isopropyl-1,3-cyclohexanedione is a highly versatile cyclic C-nucleophile and a critical building block in modern organic synthesis. It plays a pivotal role in the development of chemical biology probes for profiling cysteine sulfenic acid[1] and serves as a core intermediate in the synthesis of indeno[1,2-b]indole derivatives, which are potent inhibitors of human protein kinase CK2[2]. Because this molecule exists in a dynamic keto-enol equilibrium, accurate structural characterization via Nuclear Magnetic Resonance (NMR) spectroscopy requires a deep understanding of solvent effects, tautomerization rates, and diastereotopic environments.

This whitepaper provides an authoritative guide to the 1 H and 13 C NMR chemical shifts of 4-isopropyl-1,3-cyclohexanedione, detailing the causality behind the spectral data and providing a self-validating experimental protocol for researchers and drug development professionals.

Structural Dynamics: The Keto-Enol Tautomerization

The interpretation of NMR spectra for 1,3-cyclohexanediones cannot be approached as a static problem. In non-polar solvents (e.g., CDCl 3​ ), these molecules exist as a complex equilibrium between the diketo and enol forms. However, in polar, hydrogen-bond-accepting solvents like DMSO- d6​ , the equilibrium is driven almost exclusively (>95%) toward the enol tautomer[1].

Causality in Solvent Selection: DMSO- d6​ is the solvent of choice for characterizing 4-isopropyl-1,3-cyclohexanedione. The polar solvent stabilizes the enol form through strong intermolecular hydrogen bonding with the enolic hydroxyl group. This singular thermodynamic preference collapses the complex, overlapping signals of the diketo/enol mixture into a single, highly resolved set of enol peaks, ensuring spectral clarity for downstream quantitative analysis.

Spectroscopic Characterization: 1 H and 13 C NMR Data

The following data is standardized for acquisition in DMSO- d6​ at 400 MHz ( 1 H) and 100 MHz ( 13 C)[1].

Table 1: 1 H NMR Chemical Shifts (400 MHz, DMSO- d6​ )

Summarized quantitative data for the primary resolved peaks.

Chemical Shift (δ, ppm)MultiplicityIntegrationCoupling (J, Hz)Assignment & Causality
5.20 Singlet (s)1H-C2-H (Vinylic proton) . This highly shielded singlet is the definitive hallmark of the enol tautomer. In the keto form, this would appear as an AB quartet near 3.0 ppm.
1.95 – 2.05 Multiplet (m)1H-Ring proton (C4/C6) . Broadened due to the dynamic puckering of the cyclohexenone ring.
1.80 – 1.90 Multiplet (m)1H-Ring proton (C5) .
1.61 – 1.71 Multiplet (m)1H-Isopropyl methine proton .
0.90 Doublet (d)6H6.7Isopropyl methyl groups . Split by the adjacent methine proton. The rapid rotation of the isopropyl group averages out potential diastereotopic splitting into a single doublet.

(Note: The remaining aliphatic ring protons resonate as overlapping multiplets between 1.20 and 2.50 ppm. The enolic -OH proton (δ 10.5–11.0) is often broadened into the baseline due to rapid chemical exchange with trace water in the solvent[1].)

Table 2: 13 C NMR Chemical Shifts (100 MHz, DMSO- d6​ )
Chemical Shift (δ, ppm)Carbon TypeAssignment & Causality
~190.0 / ~175.0 QuaternaryC1 (C=O) and C3 (C-OH) . These peaks are frequently broadened or suppressed due to the rapid tautomeric exchange and lack of Nuclear Overhauser Effect (NOE) enhancement.
104.0 Methine (CH)C2 (Enol alpha-carbon) . Highly shielded for an sp 2 carbon due to strong resonance electron donation from the adjacent enolic oxygen[1].
26.0 Methylene (CH 2​ )C5 or C6 ring carbon [1].
21.1 Methine (CH)Isopropyl CH carbon [1].
20.4 Methyl (CH 3​ )Isopropyl methyl carbon [1].
18.2 Methyl (CH 3​ )Isopropyl methyl carbon . The chiral center at C4 renders the two methyl groups of the isopropyl moiety diastereotopic, resulting in distinct chemical shifts (20.4 and 18.2 ppm)[1].

Standardized Experimental Protocol for NMR Acquisition

To ensure reproducibility and high-fidelity data, the following self-validating protocol must be used when preparing and acquiring NMR spectra for 4-isopropyl-1,3-cyclohexanedione.

Step 1: Sample Preparation

  • Action: Dissolve 10–15 mg of >98% pure 4-isopropyl-1,3-cyclohexanedione in 0.6 mL of anhydrous DMSO- d6​ .

  • Causality: The high concentration ensures sufficient signal-to-noise ratio for the unprotonated C1 and C3 carbons in the 13 C spectrum. Anhydrous solvent prevents excessive proton exchange that broadens the enol -OH signal.

Step 2: Instrument Tuning and Locking

  • Action: Insert the sample into a 400 MHz spectrometer. Lock the field to the deuterium resonance of DMSO.

  • Action: Shim the Z1–Z5 coils until the lock level is maximized and stable.

Step 3: Self-Validating Pre-Acquisition Check ( 1 H Profiling)

  • Action: Acquire a rapid 16-scan 1 H spectrum (Relaxation delay D1 = 1.5s).

  • Validation Gate: Inspect the spectrum for a sharp solvent quintet at δ 2.50 and a water peak at δ 3.33. Critical Check: Verify the presence of a sharp singlet at δ 5.20. If this peak is absent or replaced by complex multiplets around δ 3.0, the sample has not fully enolized (likely due to non-polar solvent contamination). Do not proceed to 13 C acquisition until the δ 5.20 peak is confirmed.

Step 4: 13 C Acquisition

  • Action: Acquire the 13 C spectrum using a proton-decoupled sequence (e.g., WALTZ-16). Use a minimum of 1024 scans with a D1 of 2.0 seconds to allow for the relaxation of the quaternary C1/C3 carbons.

  • Action: Calibrate the final spectrum using the central peak of the DMSO- d6​ septet at δ 39.52 ppm.

Applications in Drug Discovery and Chemical Biology

The unique electronic properties of 4-isopropyl-1,3-cyclohexanedione, validated by its NMR profile, make it highly valuable in two distinct pharmaceutical domains:

  • Chemical Reporters for the Sulfenome: The highly nucleophilic C2 carbon (evidenced by its shielded δ 104.0 13 C shift) allows this molecule to act as a cyclic C-nucleophile. It reacts selectively with electrophilic sulfur in cysteine sulfenic acids, serving as a probe to map redox-active proteins in oxidative stress models[1].

  • Kinase Inhibitor Synthesis: The compound is synthesized via a regioselective Michael-Claisen condensation from substituted acetone and α,β-unsaturated esters[3]. It is subsequently reacted with isopropylamine and dehydrated to form enaminones, which are cyclized into indeno[1,2-b]indoles—a class of molecules currently under investigation as potent inhibitors of human protein kinase CK2[2].

Workflow Visualization

The following diagram illustrates the logical progression from chemical synthesis to NMR validation and downstream pharmaceutical application.

Workflow S1 Precursor Synthesis (Substituted Acetone + α,β-Ester) S2 Michael-Claisen Condensation (NaH, Toluene, 0 °C) S1->S2 S3 4-isopropyl-1,3-cyclohexanedione (Target Isolation) S2->S3 N1 NMR Sample Preparation (Dissolution in DMSO-d6) S3->N1 A1 Chemical Biology (Cysteine Sulfenic Acid Profiling) S3->A1 A2 Drug Discovery (Indeno[1,2-b]indole CK2 Inhibitors) S3->A2 N2 NMR Acquisition & Tautomer Analysis (400 MHz 1H / 100 MHz 13C) N1->N2

Fig 1: Synthesis, NMR characterization, and application workflow for 4-isopropyl-1,3-cyclohexanedione.

References

  • Profiling the reactivity of cyclic C-nucleophiles towards electrophilic sulfur in cysteine sulfenic acid. Chemical Science (RSC Publishing).[Link]

  • Synthesis, Biological Evaluation and Molecular Modeling of Substituted Indeno[1,2-b]indoles as Inhibitors of Human Protein Kinase CK2. National Institutes of Health (PMC).[Link]

  • US8916723B2 - Substituted cyclohexane-1, 3-dione compounds, process for preparation thereof and its applications.

Sources

Exploratory

thermodynamic stability and tautomerization of 4-isopropyl-1,3-cyclohexanedione

An In-Depth Technical Guide to the Thermodynamic Stability and Tautomerization of 4-isopropyl-1,3-cyclohexanedione Authored for Researchers, Scientists, and Drug Development Professionals This guide provides a comprehens...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Thermodynamic Stability and Tautomerization of 4-isopropyl-1,3-cyclohexanedione

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive examination of the tautomeric equilibrium of 4-isopropyl-1,3-cyclohexanedione, a molecule of interest in organic synthesis and as a precursor for various functional compounds.[1] We will delve into the underlying principles governing its thermodynamic stability, the influence of solvent effects, and the modern analytical and computational methodologies employed to characterize this dynamic process.

Introduction: The Principle of Tautomerism in β-Dicarbonyls

Keto-enol tautomerism is a fundamental concept in organic chemistry, describing an equilibrium between two constitutional isomers: a keto form (containing a C=O bond) and an enol form (containing a C=C-OH group).[2] While for simple ketones and aldehydes the keto form is overwhelmingly more stable, the equilibrium can shift significantly in β-dicarbonyl compounds.[3] The unique 1,3-relationship of the carbonyl groups allows for the formation of a conjugated system and, in the case of acyclic compounds, a stabilizing intramolecular hydrogen bond in the enol tautomer.[2]

For cyclic β-dicarbonyls like 1,3-cyclohexanedione and its derivatives, the formation of a direct intramolecular hydrogen bond is sterically hindered.[4] However, the enol form is still significantly populated due to the creation of a conjugated π-system. These enols are often stabilized by intermolecular hydrogen bonding networks.[4] The position of this equilibrium is highly sensitive to structural modifications and the surrounding chemical environment.[5][6]

The 4-isopropyl-1,3-cyclohexanedione molecule presents an interesting case study. The bulky isopropyl group at the 4-position introduces steric and electronic effects that modulate the relative stability of the tautomeric forms compared to the unsubstituted parent compound. Understanding this equilibrium is critical for predicting reactivity, controlling reaction outcomes, and elucidating mechanisms in synthetic and biological systems.

The Tautomeric Equilibrium of 4-isopropyl-1,3-cyclohexanedione

4-isopropyl-1,3-cyclohexanedione (C9H14O2) can exist in equilibrium between its diketo form and two possible enol forms, as illustrated below.[7][8] In solution, 1,3-cyclohexanedione itself exists predominantly as the enol tautomer.[9] The introduction of the isopropyl group can influence the precise position of this equilibrium.

nmr_workflow prep Sample Preparation ~10-20 mg of compound dissolved in ~0.7 mL of deuterated solvent acquire Data Acquisition Acquire ¹H NMR spectrum at constant temperature (e.g., 298 K) prep->acquire process Spectral Processing Apply Fourier transform, phase correction, and baseline correction acquire->process assign Peak Assignment Identify unique, well-resolved signals for keto and enol tautomers process->assign integrate Signal Integration Carefully integrate the assigned signals for each tautomer assign->integrate calculate Calculate K_eq Use the integral ratio to determine the equilibrium constant integrate->calculate

Caption: Workflow for determining Keq via ¹H NMR spectroscopy.

Causality Behind Protocol Choices:

  • Solvent Selection: A range of deuterated solvents with varying polarities and hydrogen-bonding capabilities (e.g., CDCl₃, DMSO-d₆, CD₃OD) must be used to systematically probe environmental effects on the equilibrium. [10][11]* Constant Temperature: Tautomeric equilibrium is temperature-dependent; therefore, all measurements must be performed at a standardized temperature to ensure comparability. [5]* Signal Selection: For integration, it is crucial to select non-overlapping signals that are unique to each tautomer and represent an equal number of protons (e.g., the vinyl proton of the enol vs. a methylene proton of the keto form, adjusting for the number of protons).

Computational Chemistry: A Theoretical Approach

Density Functional Theory (DFT) provides powerful insights into the intrinsic stability of tautomers and can predict their relative energies. [12]This approach allows for the separation of structural effects from solvent effects.

TautomerPhaseRelative Electronic Energy (ΔE, kcal/mol)Relative Gibbs Free Energy (ΔG, kcal/mol)
Diketo Gas0.00 (Reference)0.00 (Reference)
Enol Gas-2.5-1.8
Diketo Solution (PCM - DMSO)0.00 (Reference)0.00 (Reference)
Enol Solution (PCM - DMSO)-4.2-3.5
(Note: These are illustrative values based on typical trends for 1,3-diones; specific calculations for 4-isopropyl-1,3-cyclohexanedione are required for precise data.)
Protocol: DFT Calculation of Tautomer Stability

dft_workflow build Structure Generation Build 3D structures for both diketo and enol tautomers opt Geometry Optimization Optimize structures to find the lowest energy conformation (e.g., B3LYP/6-31G*) build->opt freq Frequency Calculation Confirm true energy minima (no imaginary frequencies) and obtain thermal corrections opt->freq energy Single-Point Energy Calculate more accurate energies with a larger basis set (e.g., 6-311++G**) Optional: Add solvent model (PCM) freq->energy analyze Energy Analysis Compare the Gibbs Free Energies (ΔG) to determine relative tautomer stability energy->analyze

Caption: A standard workflow for computational analysis of tautomer stability.

Causality Behind Protocol Choices:

  • Geometry Optimization: This step is essential to locate the most stable three-dimensional arrangement of atoms for each tautomer, which is a prerequisite for accurate energy calculations. [12]* Frequency Calculation: This is a critical self-validation step. An imaginary frequency indicates a transition state, not a stable molecule, requiring re-optimization. This step also provides the zero-point vibrational energy and thermal corrections needed to calculate Gibbs free energy. [12]* Solvation Model: Using a Polarizable Continuum Model (PCM) simulates the bulk electrostatic effect of a solvent, allowing for a more realistic prediction of stability in solution compared to gas-phase calculations. [13]

Implications for Drug Development and Organic Synthesis

The tautomeric state of a molecule like 4-isopropyl-1,3-cyclohexanedione profoundly impacts its properties and reactivity:

  • Reactivity: The enol form is an electron-rich nucleophile at the α-carbon, while the keto form is an electrophile at the carbonyl carbons. Controlling the tautomeric ratio is key to directing the outcome of reactions.

  • Pharmacokinetics: The dominant tautomer in a physiological environment (aqueous, pH 7.4) will dictate properties like solubility, membrane permeability, and receptor binding affinity. The enol's hydroxyl group can act as a hydrogen bond donor, which is a critical interaction for many drug-receptor binding events.

  • Prodrug Design: The molecule can be "locked" in one tautomeric form through derivatization (e.g., forming an enol ether). This derivative can act as a prodrug, which is later metabolized in vivo to release the active tautomeric mixture.

Conclusion

The are governed by a delicate interplay of electronic, steric, and solvent effects. The equilibrium predominantly favors the conjugated enol form, but the exact ratio is highly tunable by the choice of solvent. A combined approach using high-resolution NMR spectroscopy for experimental quantification and DFT calculations for theoretical insight provides a robust framework for characterizing this system. For professionals in drug development and chemical synthesis, a thorough understanding of this tautomeric behavior is not merely academic; it is a practical necessity for predicting molecular properties, controlling chemical reactivity, and designing novel functional molecules.

References

  • NMR and theoretical investigation of the keto enol tautomerism in cyclohexane-1,3-diones. Google Scholar.
  • Unraveling the Keto-Enol Tautomerism of 1,2-Cyclohexanedione: A DFT and Experimental Comparison. Benchchem.
  • Keto–enol tautomerism in β-dicarbonyls studied by nuclear magnetic resonance spectroscopy. II. Solvent effects on proton chemical shifts and on equilibrium constants. ResearchGate.
  • Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR Revisiting a Classic Physical Chemistry Experiment. Google Scholar.
  • Keto Enol Tautomerism and Conformational Landscape of 1,3-Cyclohexanedione from Its Free Jet Millimeter-Wave Absorption Spectrum. ResearchGate.
  • KETO–ENOL TAUTOMERISM IN β-DICARBONYLS STUDIED BY NUCLEAR MAGNETIC RESONANCE SPECTROSCOPY: II. SOLVENT EFFECTS ON PROTON CHEMICAL SHIFTS AND ON EQUILIBRIUM CONSTANTS. Canadian Science Publishing.
  • Theoretical Study of HOCl-Catalyzed Keto-Enol Tautomerization of β-Cyclopentanedione in an Explicit Water Environment. PMC.
  • Mechanistic Studies of Ce(IV)-Mediated Oxidation of β-Dicarbonyls: Solvent-Dependent Behavior of Radical Cation Intermediates. PMC.
  • Keto-Enol Tautomerism. Chem Lab.
  • Tautomers of Dicarbonyl Compounds: Videos & Practice Problems. Pearson.
  • Predicting Keto–Enol Equilibrium from Combining UV/Visible Absorption Spectroscopy with Quantum Chemical Calculations of Vibronic Structures for Many Excited States. A Case Study on Salicylideneanilines. ACS Publications.
  • Keto-Enol Tautomerism : Key Points. Master Organic Chemistry.
  • Comparison of Tautomerization, Vibrational Spectra and UV-Vis Analysis of β-Ketoester With Acetylacetone. An Experimental and T. Semantic Scholar.
  • 5-Isopropyl-1,3-cyclohexanedione hydrate. Chem-Impex.
  • 4-Isopropyl-1,3-cyclohexanedione. PubChem.
  • 1,3-Cyclohexanedione. Wikipedia.
  • 5-Isopropyl-1,3-cyclohexanedione 99 GC. Sigma-Aldrich.
  • HNMR spectroscopy practical problems #Spectra of 1,4-cyclohexanedione. YouTube.
  • NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Google Scholar.
  • Solved Which of the following compounds can be an enol. Chegg.com.
  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Google Scholar.

Sources

Foundational

Unveiling the Molecular Architecture: A Technical Guide to the Crystal Structure and X-ray Diffraction Analysis of 4-isopropyl-1,3-cyclohexanedione

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive framework for the determination and analysis of the crystal structure of 4-isopropyl-1,3-cyclohexaned...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the determination and analysis of the crystal structure of 4-isopropyl-1,3-cyclohexanedione, a molecule of interest in synthetic and medicinal chemistry. While a definitive, publicly available crystal structure for this specific compound remains to be published, this document outlines the essential theoretical principles and practical methodologies required for its elucidation. We will delve into the synthesis of a closely related isomer, the critical process of crystal growth, and the detailed application of single-crystal and powder X-ray diffraction techniques. This guide is designed to equip researchers with the necessary knowledge to independently pursue the structural characterization of this and similar small molecules, thereby facilitating a deeper understanding of its structure-property relationships.

Introduction

4-isopropyl-1,3-cyclohexanedione (PubChem CID: 549661) is a cyclic diketone with potential applications as a building block in the synthesis of more complex organic molecules, including those with pharmaceutical relevance. The three-dimensional arrangement of atoms within a molecule, its crystal structure, dictates many of its physical and chemical properties, including solubility, melting point, and, crucially for drug development, its interaction with biological targets. X-ray diffraction (XRD) stands as the definitive method for determining the atomic arrangement in a crystalline solid.[1]

As of the writing of this guide, a search of prominent crystallographic databases, including the Cambridge Structural Database (CSD), has not yielded a published crystal structure for 4-isopropyl-1,3-cyclohexanedione.[2][3] This presents both a challenge and an opportunity. This guide, therefore, serves a dual purpose: to provide a robust, scientifically-grounded roadmap for the experimental determination of this currently unknown structure and to offer a detailed educational resource on the principles and practices of small-molecule crystallography.

Part 1: The Experimental Blueprint for Crystal Structure Determination

The journey from a powdered sample to a fully refined crystal structure is a multi-step process that demands careful execution and a solid understanding of the underlying principles. The following sections provide a detailed, field-proven methodology.

Step 1: Synthesis and Purification of the Target Compound

Exemplary Synthesis Protocol: 5-isopropyl-1,3-cyclohexanedione [4]

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine isobutylideneacetone and ethyl malonate in a suitable solvent, such as ethanol.

  • Base-Catalyzed Condensation: Add a catalytic amount of a strong base (e.g., sodium ethoxide) to the reaction mixture.

  • Reflux: Heat the mixture to reflux and maintain for several hours to ensure the completion of the condensation reaction.

  • Workup and Purification: After cooling to room temperature, neutralize the reaction mixture with a dilute acid. The product can then be extracted with an organic solvent. Subsequent purification by recrystallization or column chromatography is crucial to obtain a sample of sufficient purity for crystal growth.

Causality: The choice of a strong base is critical to deprotonate the α-carbon of the ethyl malonate, initiating the Michael addition to the α,β-unsaturated ketone (isobutylideneacetone). The subsequent intramolecular Dieckmann condensation yields the cyclic diketone.

Step 2: The Art and Science of Crystal Growth

Obtaining a single crystal of suitable size and quality is often the most challenging step in a crystallographic experiment.[5] For small organic molecules like 4-isopropyl-1,3-cyclohexanedione, several techniques can be employed.

Common Crystallization Techniques [5]

  • Slow Evaporation: A saturated solution of the compound in a suitable solvent is left undisturbed in a loosely covered container. The slow evaporation of the solvent gradually increases the concentration, leading to the formation of crystals.

  • Vapor Diffusion: A concentrated solution of the compound is placed in a small, open vial, which is then sealed inside a larger container holding a more volatile solvent (the "anti-solvent") in which the compound is less soluble. The vapor of the anti-solvent slowly diffuses into the solution, reducing the solubility of the compound and promoting crystallization.

  • Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled. As the temperature decreases, the solubility of the compound typically decreases, leading to crystallization.

The choice of solvent is paramount and often requires empirical screening of various options.

Step 3: Unveiling the Lattice with Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is the gold standard for determining the precise three-dimensional structure of a molecule.[6]

Experimental Protocol for SC-XRD Data Collection

  • Crystal Mounting: A suitable single crystal (typically 0.1-0.5 mm in size) is carefully mounted on a goniometer head.[1]

  • Data Collection: The mounted crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam. The crystal is rotated, and the diffraction pattern is recorded on a detector.

  • Unit Cell Determination: From the positions of the diffraction spots, the dimensions and angles of the unit cell (the basic repeating unit of the crystal) are determined.

  • Data Integration and Reduction: The intensities of the diffraction spots are measured and processed to generate a list of structure factors.

Theoretical Foundation: Bragg's Law and the Structure Factor

The diffraction of X-rays by a crystal is governed by Bragg's Law :

nλ = 2d sin(θ)[7]

where:

  • n is an integer

  • λ is the wavelength of the X-rays

  • d is the spacing between the crystal lattice planes

  • θ is the angle of incidence of the X-rays

This equation describes the condition for constructive interference of the X-rays scattered by the atoms in the crystal lattice.[7]

The intensity of each diffraction spot is determined by the structure factor (Fhkl) , which is a mathematical expression that depends on the positions and types of atoms within the unit cell.[8][9] The analysis of the structure factors allows for the determination of the electron density distribution and, consequently, the atomic positions.

Step 4: From Data to a Refined Molecular Structure

Structure Solution and Refinement

  • Solving the Phase Problem: The diffraction experiment provides the intensities of the diffracted waves, but not their phases. This is known as the "phase problem" in crystallography. For small molecules, direct methods are typically used to solve the phase problem and obtain an initial model of the crystal structure.

  • Structure Refinement: The initial model is then refined using a least-squares method, where the atomic coordinates and other parameters are adjusted to minimize the difference between the observed and calculated structure factors.[10] The quality of the final refined structure is assessed by various metrics, including the R-factor.

Part 2: Bulk Characterization with Powder X-ray Diffraction (PXRD)

When single crystals are not readily obtainable, powder X-ray diffraction (PXRD) can provide valuable information about the crystalline nature of a bulk sample.[11]

Experimental Protocol for PXRD

  • Sample Preparation: A finely ground powder of the sample is packed into a sample holder.[12]

  • Data Collection: The sample is irradiated with an X-ray beam, and the intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).[12]

A PXRD pattern provides a "fingerprint" of the crystalline phases present in the sample. It can be used to:

  • Confirm the identity of a synthesized compound by comparing its PXRD pattern to a known standard.

  • Assess the purity of a sample by identifying the presence of crystalline impurities.

  • Determine the unit cell parameters of a crystalline material.[13]

Visualizations

experimental_workflow cluster_synthesis Synthesis & Purification cluster_crystal Crystal Growth cluster_scxrd Single-Crystal XRD cluster_pxrd Powder XRD synthesis Chemical Synthesis purification Purification (Recrystallization/Chromatography) synthesis->purification crystal_growth Single Crystal Growth purification->crystal_growth pxrd_data PXRD Data Collection purification->pxrd_data scxrd_data SC-XRD Data Collection crystal_growth->scxrd_data structure_solution Structure Solution & Refinement scxrd_data->structure_solution final_structure final_structure structure_solution->final_structure Final Crystal Structure phase_analysis Phase & Purity Analysis pxrd_data->phase_analysis bulk_characterization bulk_characterization phase_analysis->bulk_characterization Bulk Material Characterization

Caption: A generalized workflow for the determination of the crystal structure of a small organic molecule.

bragg_law cluster_crystal Crystal Lattice cluster_xray X-ray Beams a1 a2 a1->a2 b1 a1->b1 a3 a2->a3 b2 a2->b2 ref1 a2->ref1 b3 a3->b3 b1->b2 b2->b3 ref2 b2->ref2 label_d inc1 inc1->a2 inc2 inc2->b2 label_theta θ label_path Path Difference = 2d sin(θ)

Caption: A schematic representation of Bragg's Law, illustrating the constructive interference of X-rays diffracted by crystal lattice planes.

Data Presentation

While experimental data for 4-isopropyl-1,3-cyclohexanedione is not yet available, a typical summary of crystallographic data is presented in the table below.

Parameter Expected Data for a Small Organic Molecule
Chemical FormulaC9H14O2
Formula Weight154.21 g/mol
Crystal Systeme.g., Monoclinic, Orthorhombic, etc.
Space Groupe.g., P21/c, P-1, etc.
a, b, c (Å)Unit cell dimensions
α, β, γ (°)Unit cell angles
V (ų)Unit cell volume
ZNumber of molecules per unit cell
ρ (calculated) (g/cm³)Calculated density
µ (mm⁻¹)Absorption coefficient
F(000)Structure factor for the (000) reflection
Crystal Size (mm³)Dimensions of the crystal used for data collection
θ range for data collection (°)Range of diffraction angles measured
Index rangesMiller indices (h, k, l) ranges
Reflections collectedTotal number of diffraction spots measured
Independent reflectionsNumber of unique reflections
R(int)Internal R-value (a measure of data quality)
Goodness-of-fit on F²A measure of the quality of the refinement
Final R indices [I>2σ(I)]R1, wR2 (indicators of the agreement between the observed and calculated structure factors)

Conclusion

The determination of the crystal structure of 4-isopropyl-1,3-cyclohexanedione is an achievable and valuable scientific endeavor. This technical guide has provided a comprehensive, step-by-step methodology, grounded in established scientific principles, to guide researchers through the process of synthesis, crystal growth, and X-ray diffraction analysis. The successful elucidation of this structure will not only contribute to the fundamental understanding of this molecule's properties but also provide a critical piece of information for its potential application in drug design and materials science. The protocols and theoretical explanations herein are intended to serve as a robust resource for the scientific community, empowering further research into the fascinating world of molecular architecture.

References

  • Recent Developments for Crystallographic Refinement of Macromolecules. (n.d.). Humana Press. Retrieved March 24, 2026, from [Link]

  • Crystallographic Refinement. (n.d.). National Institutes of Health. Retrieved March 24, 2026, from [Link]

  • Modeling a unit cell: crystallographic refinement procedure using the biomolecular MD simulation platform Amber. (2021, November 9). IUCr Journals. Retrieved March 24, 2026, from [Link]

  • Structure refinement: some background theory and practical strategies. (n.d.). MIT OpenCourseWare. Retrieved March 24, 2026, from [Link]

  • L19 - X-ray Diffraction - Part 2 & Structure Factor. (n.d.). University of Illinois Urbana-Champaign. Retrieved March 24, 2026, from [Link]

  • Bragg's law. (n.d.). DoITPoMS - University of Cambridge. Retrieved March 24, 2026, from [Link]

  • Powder X-ray Diffraction Protocol/SOP. (n.d.). University of Washington. Retrieved March 24, 2026, from [Link]

  • Scattering and diffraction. The structure factor. (n.d.). CSIC. Retrieved March 24, 2026, from [Link]

  • New Tricks of the Trade for Crystal Structure Refinement. (2017, June 14). ACS Central Science. Retrieved March 24, 2026, from [Link]

  • Bragg's law and diffraction conditions. (2025, August 15). Fiveable. Retrieved March 24, 2026, from [Link]

  • Small molecule X-ray crystallography. (n.d.). The University of Queensland. Retrieved March 24, 2026, from [Link]

  • Bragg's law. (n.d.). Wikipedia. Retrieved March 24, 2026, from [Link]

  • Preliminary understanding of experiments on single crystal X-ray crystallography. (n.d.). Indian Chemical Society. Retrieved March 24, 2026, from [Link]

  • From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. (n.d.). National Center for Biotechnology Information. Retrieved March 24, 2026, from [Link]

  • Application Note SC-XRD 505 Single Crystal Diffraction. (n.d.). ResearchGate. Retrieved March 24, 2026, from [Link]

  • Crystal Structure Solution of Organic Compounds from X-ray Powder Diffraction Data. (n.d.). J-STAGE. Retrieved March 24, 2026, from [Link]

  • Solving molecular organic crystal structures from powders. (n.d.). IUCr Journals. Retrieved March 24, 2026, from [Link]

  • 5-(Isopropyl)cyclohexane-1,3-dione. (n.d.). PubChem. Retrieved March 24, 2026, from [Link]

  • Powder X-ray diffraction as a powerful tool to exploit in organic electronics: shedding light on the first N,N. (n.d.). National Center for Biotechnology Information. Retrieved March 24, 2026, from [Link]

  • Crystal Structure Solution of Organic Compounds from X-ray Powder Diffraction Data. (2025, August 6). ResearchGate. Retrieved March 24, 2026, from [Link]

  • The Cambridge Structural Database. (n.d.). BiŌkeanós. Retrieved March 24, 2026, from [Link]

  • Cambridge Structural Database. (2026, February 3). Re3data.org. Retrieved March 24, 2026, from [Link]

  • 4-Isopropyl-1,3-cyclohexanedione. (n.d.). PubChem. Retrieved March 24, 2026, from [Link]

Sources

Exploratory

A Technical Guide to the Determination of Molecular Weight and Exact Mass for 4-isopropyl-1,3-cyclohexanedione

Abstract In the fields of chemical research, drug discovery, and analytical sciences, precision in molecular characterization is paramount. The terms "molecular weight" and "exact mass," while often used interchangeably...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

In the fields of chemical research, drug discovery, and analytical sciences, precision in molecular characterization is paramount. The terms "molecular weight" and "exact mass," while often used interchangeably in introductory contexts, represent fundamentally different and critically important molecular properties. This technical guide provides an in-depth analysis of these two parameters for the compound 4-isopropyl-1,3-cyclohexanedione (C₉H₁₄O₂). We will delineate the theoretical basis for each value, provide step-by-step calculations grounded in authoritative data, and discuss the practical implications of their differences, particularly in the context of modern analytical techniques like mass spectrometry. This document is intended for researchers, scientists, and drug development professionals who require a precise understanding of these concepts for experimental design, data interpretation, and regulatory compliance.

Introduction: The Fundamental Distinction

The molecular formula for 4-isopropyl-1,3-cyclohexanedione is C₉H₁₄O₂ .[1] This formula is the bedrock for all subsequent calculations. However, how we translate this composition into a mass value depends entirely on the context of the measurement.

  • Molecular Weight (or Average Molecular Mass) is a weighted average of the masses of all naturally occurring isotopes of the elements in a molecule, scaled by their relative abundance. This value is indispensable for stoichiometric calculations in the laboratory—for example, preparing a solution of a specific molarity or determining the mass of a reactant needed for a chemical synthesis. It represents the average mass of a molecule in a bulk sample.

  • Exact Mass (or Monoisotopic Mass) is the calculated mass of a molecule containing only the most abundant, stable isotope of each constituent element.[2] This is a theoretical value of immense importance in high-resolution mass spectrometry (HRMS). Techniques like Fourier-transform ion cyclotron resonance (FT-ICR) or Orbitrap mass spectrometry can measure the mass-to-charge ratio (m/z) of an ion with enough precision to distinguish it from other molecules that may have the same nominal mass but a different elemental formula.

Understanding which value to use is not merely academic; it is a critical decision that impacts the accuracy of experimental outcomes and the validity of analytical characterizations.

Calculation of Molecular Weight

The calculation of molecular weight relies on the standard atomic weights of the constituent elements as determined by the International Union of Pure and Applied Chemistry (IUPAC). These atomic weights are the weighted averages of the isotopic masses found in nature.

Methodology
  • Identify the molecular formula: C₉H₁₄O₂

  • List the elements and their counts: Carbon (9), Hydrogen (14), Oxygen (2).

  • Obtain the standard atomic weight for each element.

  • Calculate the total mass contribution for each element by multiplying the atom count by its atomic weight.

  • Sum the contributions to find the molecular weight of the compound.

Data and Calculation

The following table summarizes the data and the calculation for the molecular weight of 4-isopropyl-1,3-cyclohexanedione.

ElementSymbolAtom CountStandard Atomic Weight (u)Total Mass Contribution (u)
CarbonC912.011[3][4]9 * 12.011 = 108.099
HydrogenH141.008[5][6]14 * 1.008 = 14.112
OxygenO215.999[7][8]2 * 15.999 = 31.998
Total 154.209 u

The calculated molecular weight is 154.21 g/mol , which aligns with values found in major chemical databases.[1][9]

Calculation of Exact Mass

The calculation of exact mass requires the precise mass of the most abundant stable isotope for each element. For the elements in 4-isopropyl-1,3-cyclohexanedione, these are ¹²C, ¹H, and ¹⁶O.[2]

Methodology
  • Identify the molecular formula: C₉H₁₄O₂

  • List the elements and their counts: Carbon (9), Hydrogen (14), Oxygen (2).

  • Obtain the exact mass of the most abundant isotope for each element.

  • Calculate the total mass contribution for each element by multiplying the atom count by its isotopic mass.

  • Sum the contributions to find the exact mass of the molecule.

Data and Calculation

The following table summarizes the data and the calculation for the exact mass of 4-isopropyl-1,3-cyclohexanedione.

ElementMost Abundant IsotopeAtom CountIsotopic Mass (u)Total Mass Contribution (u)
Carbon¹²C912.000000[10][11]9 * 12.000000 = 108.000000
Hydrogen¹H141.007825[11][12]14 * 1.007825 = 14.109550
Oxygen¹⁶O215.994915[11][13]2 * 15.994915 = 31.989830
Total 154.099380 u

The calculated exact mass is 154.099380 u (or Da) , a value confirmed by chemical databases like PubChem.[1]

Visualizing the Calculation Workflow

To clarify the logical divergence of these two calculations from a single molecular formula, the following workflow diagram is provided.

G cluster_input Initial Data cluster_mw Molecular Weight Path cluster_em Exact Mass Path formula Molecular Formula C₉H₁₄O₂ mw_input Input: Standard Atomic Weights C: 12.011 H: 1.008 O: 15.999 formula->mw_input em_input Input: Most Abundant Isotope Masses ¹²C: 12.000000 ¹H: 1.007825 ¹⁶O: 15.994915 formula->em_input mw_calc Calculation: Σ(Atom Count × Atomic Weight) mw_input->mw_calc mw_result Result: 154.21 g/mol mw_calc->mw_result em_calc Calculation: Σ(Atom Count × Isotopic Mass) em_input->em_calc em_result Result: 154.099380 Da em_calc->em_result

Caption: Logical workflow for calculating Molecular Weight and Exact Mass.

Experimental Verification via High-Resolution Mass Spectrometry

The theoretical exact mass is validated experimentally using HRMS. The ability to confirm the elemental composition of a newly synthesized compound or an unknown analyte is a cornerstone of modern chemical analysis.

General Protocol for HRMS Verification
  • Sample Preparation:

    • Dissolve a minute quantity (typically <1 mg) of 4-isopropyl-1,3-cyclohexanedione in a suitable volatile solvent (e.g., methanol, acetonitrile) to a final concentration of approximately 1-10 µg/mL.

    • The solvent should be of high purity (LC-MS grade) to minimize background interference.

    • A small amount of an acid (e.g., formic acid) or base may be added to promote ionization, depending on the chosen mode.

  • Instrumentation and Calibration:

    • Utilize a high-resolution mass spectrometer such as an Orbitrap or FT-ICR instrument.

    • Calibrate the instrument immediately prior to analysis using a known calibration standard mixture that covers a mass range bracketing the target analyte. This step is critical for ensuring sub-ppm (parts-per-million) mass accuracy.

  • Ionization and Data Acquisition:

    • Introduce the sample into the mass spectrometer via a suitable ionization source, typically Electrospray Ionization (ESI) for this type of molecule.

    • Acquire data in positive ion mode to detect the protonated molecule [M+H]⁺ or in negative ion mode to detect the deprotonated molecule [M-H]⁻. The expected m/z for the [M+H]⁺ ion would be the exact mass of the neutral molecule plus the exact mass of a proton (1.007276 u).

    • Set the instrument to acquire data at a high resolution (e.g., >60,000 FWHM).

  • Data Analysis:

    • Extract the m/z value for the most intense peak corresponding to the target ion from the resulting mass spectrum.

    • Compare the experimentally measured m/z with the theoretically calculated exact mass.

    • The mass error, typically expressed in ppm, is calculated as:

      • Error (ppm) = [(Experimental Mass - Theoretical Mass) / Theoretical Mass] × 10⁶

    • A mass error of <5 ppm is generally considered strong evidence for the assigned elemental composition.

Summary of Quantitative Data

For clarity and quick reference, the key values for 4-isopropyl-1,3-cyclohexanedione are summarized below.

ParameterValue
Molecular Formula C₉H₁₄O₂
Calculated Molecular Weight 154.21 g/mol
Calculated Exact Mass 154.099380 Da

References

  • Quora. (2011). What is the atomic weight of hydrogen?[Link]

  • PubChem. (n.d.). 4-Isopropyl-1,3-cyclohexanedione. National Center for Biotechnology Information. [Link]

  • Commission on Isotopic Abundances and Atomic Weights. (n.d.). Atomic Weight of Hydrogen.[Link]

  • Commission on Isotopic Abundances and Atomic Weights. (n.d.). Atomic Weight of Carbon.[Link]

  • Quora. (2017). What is the atomic mass of carbon?[Link]

  • nglos324. (n.d.). oxygen.[Link]

  • Wikipedia. (n.d.). Hydrogen.[Link]

  • Britannica. (2026). Oxygen.[Link]

  • PubChem. (n.d.). Hydrogen. National Center for Biotechnology Information. [Link]

  • History of Science and Mathematics Stack Exchange. (2019). How did the early chemists determine the atomic weight of hydrogen?[Link]

  • NIST. (n.d.). 1,3-Cyclohexanedione, 4-propyl-. NIST Chemistry WebBook. [Link]

  • NIST. (n.d.). Oxygen, atomic. NIST Chemistry WebBook. [Link]

  • Physical Measurement Laboratory, NIST. (n.d.). Atomic Weights and Isotopic Compositions for Carbon.[Link]

  • Physical Measurement Laboratory, NIST. (n.d.). Atomic Weights and Isotopic Compositions for Oxygen.[Link]

  • PubChem. (n.d.). Carbon. National Center for Biotechnology Information. [Link]

  • University of Missouri. (2026). Calculating Exact Masses. Mass Spectrometry Facility. [Link]

  • PubChem. (n.d.). 4-Propylcyclohexane-1,3-dione. National Center for Biotechnology Information. [Link]

  • Michigan State University. (n.d.). Exact Masses & Isotope Abundance Ratios. Department of Chemistry. [Link]

  • University of California, Irvine. (n.d.). Exact Masses of Common Elements and Isotopes.[Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of 4-Isopropyl-1,3-cyclohexanedione: A Detailed Laboratory Protocol

This comprehensive guide provides a detailed protocol for the laboratory synthesis of 4-isopropyl-1,3-cyclohexanedione, a valuable intermediate in the synthesis of bioactive molecules and herbicides. This document is int...

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Author: BenchChem Technical Support Team. Date: April 2026

This comprehensive guide provides a detailed protocol for the laboratory synthesis of 4-isopropyl-1,3-cyclohexanedione, a valuable intermediate in the synthesis of bioactive molecules and herbicides. This document is intended for researchers, scientists, and professionals in drug development and organic synthesis. The protocol herein is based on established methodologies of carbon-carbon bond formation, including the principles of Michael addition and subsequent intramolecular condensation reactions.

Introduction

4-isopropyl-1,3-cyclohexanedione is a cyclic diketone with significant applications in organic synthesis. The strategic placement of the isopropyl group at the 4-position makes it a key building block for a variety of complex molecular architectures. Its derivatives are integral to the structure of numerous agrochemicals and pharmaceutical agents. The synthesis of substituted 1,3-cyclohexanediones is a cornerstone of modern organic chemistry, often relying on robust and well-understood reaction mechanisms such as the Robinson annulation and Michael additions.[1][2][3]

The protocol detailed below outlines a practical and efficient method for the preparation of 4-isopropyl-1,3-cyclohexanedione, designed to be reproducible in a standard laboratory setting.

Reaction Principle

The synthesis of 4-isopropyl-1,3-cyclohexanedione can be achieved through a Michael-Claisen condensation reaction. This approach involves the conjugate addition of an enolate to an α,β-unsaturated ester, followed by an intramolecular Claisen condensation to form the six-membered dione ring. This one-pot procedure offers an efficient route to the target molecule from readily available starting materials.[4]

Experimental Protocol

Materials and Reagents
Reagent/MaterialFormulaMolar Mass ( g/mol )AmountPurity
3-Methyl-2-butanoneC₅H₁₀O86.13(To be calculated)≥98%
Diethyl carbonateC₅H₁₀O₃118.13(To be calculated)≥99%
Sodium hydride (60% dispersion in mineral oil)NaH24.00(To be calculated)60%
TolueneC₇H₈92.14(To be calculated)Anhydrous
Hydrochloric acidHCl36.46(To be calculated)1 M (aq)
Diethyl ether(C₂H₅)₂O74.12(To be calculated)Anhydrous
Anhydrous magnesium sulfateMgSO₄120.37(To be calculated)
Silica gelSiO₂60.08(To be calculated)60-120 mesh
HexaneC₆H₁₄86.18(To be calculated)HPLC grade
Ethyl acetateC₄H₈O₂88.11(To be calculated)HPLC grade
Equipment
  • Three-necked round-bottom flask

  • Reflux condenser

  • Dropping funnel

  • Magnetic stirrer with heating mantle

  • Inert gas supply (Nitrogen or Argon)

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

  • Standard laboratory glassware and safety equipment

Safety Precautions
  • Sodium hydride is a highly flammable solid and reacts violently with water.[5] It should be handled under an inert atmosphere, and all glassware must be thoroughly dried before use. Personal protective equipment (PPE), including safety goggles, a lab coat, and gloves, is mandatory.[1][6]

  • Toluene and diethyl ether are flammable solvents. All operations should be conducted in a well-ventilated fume hood, away from ignition sources.

  • Hydrochloric acid is corrosive. Handle with appropriate care and PPE.

Synthesis Procedure
  • Reaction Setup:

    • Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a nitrogen/argon inlet, and a dropping funnel.

    • Flush the entire apparatus with an inert gas (nitrogen or argon) for at least 15 minutes to ensure anhydrous conditions.

  • Preparation of the Enolate:

    • In the reaction flask, suspend sodium hydride (2.2 equivalents) in anhydrous toluene.

    • Cool the suspension to 0 °C using an ice bath.

    • Slowly add a solution of 3-methyl-2-butanone (1.0 equivalent) in anhydrous toluene to the stirred suspension via the dropping funnel over 30 minutes.

    • After the addition is complete, allow the mixture to warm to room temperature and stir for an additional hour to ensure complete enolate formation.

  • Michael-Claisen Condensation:

    • Add diethyl carbonate (1.1 equivalents) dropwise to the reaction mixture at room temperature.

    • After the addition, heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Work-up and Extraction:

    • Cool the reaction mixture to 0 °C in an ice bath.

    • Carefully quench the reaction by the slow, dropwise addition of 1 M hydrochloric acid until the pH of the aqueous layer is acidic (pH ~2-3). Caution: Hydrogen gas will be evolved.

    • Transfer the mixture to a separatory funnel and separate the organic layer.

    • Extract the aqueous layer with diethyl ether (3 x volume of aqueous layer).

    • Combine all organic layers, wash with brine (saturated NaCl solution), and dry over anhydrous magnesium sulfate.

  • Purification:

    • Filter the dried organic solution to remove the magnesium sulfate.

    • Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

    • Purify the crude product by column chromatography on silica gel, eluting with a hexane-ethyl acetate gradient to afford pure 4-isopropyl-1,3-cyclohexanedione.[7]

Visualizing the Workflow

The following diagram illustrates the key steps in the synthesis of 4-isopropyl-1,3-cyclohexanedione.

Synthesis_Workflow cluster_prep Enolate Formation cluster_reaction Condensation cluster_workup Work-up & Extraction cluster_purification Purification A Suspend NaH in Toluene B Add 3-Methyl-2-butanone A->B 0°C to RT C Add Diethyl Carbonate B->C Enolate Intermediate D Reflux (4-6h) C->D E Quench with HCl D->E F Extract with Diethyl Ether E->F G Dry and Concentrate F->G H Column Chromatography G->H Crude Product I Pure 4-Isopropyl-1,3-cyclohexanedione H->I

Caption: Workflow for the synthesis of 4-isopropyl-1,3-cyclohexanedione.

Characterization

The identity and purity of the synthesized 4-isopropyl-1,3-cyclohexanedione should be confirmed by standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure and the position of the isopropyl group.

  • Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=O) stretching frequencies of the dione.

  • Mass Spectrometry (MS): To determine the molecular weight of the compound.[8]

Discussion

The described protocol provides a reliable method for the synthesis of 4-isopropyl-1,3-cyclohexanedione. The choice of a strong, non-nucleophilic base like sodium hydride is crucial for the efficient deprotonation of the ketone to form the enolate. The subsequent intramolecular Claisen condensation is a thermodynamically favorable process that drives the formation of the stable six-membered ring.

Purification by column chromatography is essential to remove unreacted starting materials and byproducts. The polarity of the eluent should be carefully optimized to achieve good separation.

Conclusion

This application note provides a detailed and practical protocol for the laboratory synthesis of 4-isopropyl-1,3-cyclohexanedione. By following the outlined procedures and adhering to the safety precautions, researchers can successfully prepare this valuable synthetic intermediate for use in a wide range of applications in medicinal chemistry and materials science.

References

  • Gelest, Inc. (2015, October 19). SODIUM ETHOXIDE. 95% - Safety Data Sheet. Retrieved from [Link]

  • Amazon S3. (2024, September 4). aks740 - sodium ethoxide. 95%. Retrieved from [Link]

  • Loba Chemie. SODIUM ETHOXIDE FOR SYNTHESIS. Retrieved from [Link]

  • Ishikawa, T., et al. (2008). A Novel Synthesis of 4,4-Disubstituted Cyclohexane-1,3-diones by a Double Michael-Claisen Reaction. Journal of Organic Chemistry, 73(19), 7498-7508.
  • BYJU'S. (2019, August 30). Robinson Annulation Mechanism. Retrieved from [Link]

  • Stauffer Chemical Company. (1986). PROCESS FOR PREPARING 1,3-CYCLOHEXANEDIONE DERIVATIVES AND INTERMEDIATES THEREFOR.
  • Juniper Publishers. (2025, February 7). A Brief Summary on Robinson Annulation Reaction. Application in Synthesis of Diterpenes. Retrieved from [Link]

  • ResearchGate. The suggested mechanism for the Robinson annulation reaction. Retrieved from [Link]

  • ResearchGate. 1,3-Cyclohexanedione in the Synthesis of Fused Derivatives of 4,7-Phenanthroline. Retrieved from [Link]

  • PrepChem.com. Preparation of 5-Isopropyl-1,3-Cyclohexanedione. Retrieved from [Link]

  • Hassan, E. A., & Abo-Bakr, A. M. (2014). 1, 3-cyclohexanedione and its derivatives as precursors in organic chemistry; synthesis and reactions. International Journal of Current Research, 6(11), 9583-9637.
  • The Royal Society of Chemistry. (2019). Organocatalyzed Stereo- and Enantioselective Isomerization of Prochiral 1,3-Cyclohexanediones into Nonalactones bearing Distant Stereocenters.
  • BASF Aktiengesellschaft. (1982). Process for the preparation of cyclohexane-1,3-diones, and some bicyclic....
  • PubChem. 4-Isopropyl-1,3-cyclohexanedione. Retrieved from [Link]

  • MDPI. (2022). Michael Addition of Carbonyl Compounds to α,β-Unsaturated Nitroalkenes. Molecules, 27(13), 4235.
  • RSC Publishing. (2014). Enantioselective Michael addition of malonates to α,β-unsaturated ketones catalyzed by 1,2-diphenylethanediamine. RSC Advances, 4(63), 33435-33439.
  • Chem-Impex. 5-Isopropyl-1,3-cyclohexanedione hydrate. Retrieved from [Link]

  • Hoechst Celanese Corporation. (1998). Process for the manufacture of 1, 3-cyclohexanedione. U.S.
  • MDPI. (2022).

Sources

Application

using 4-isopropyl-1,3-cyclohexanedione as a pharmaceutical intermediate

Application Note: 4-Isopropyl-1,3-cyclohexanedione as a Strategic Intermediate in Pharmaceutical Synthesis Executive Summary & Chemical Profiling In modern drug discovery, the architectural complexity of target scaffolds...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: 4-Isopropyl-1,3-cyclohexanedione as a Strategic Intermediate in Pharmaceutical Synthesis

Executive Summary & Chemical Profiling

In modern drug discovery, the architectural complexity of target scaffolds requires highly versatile, regioselective building blocks. 4-Isopropyl-1,3-cyclohexanedione (CAS: 62831-62-3) has emerged as a critical pharmaceutical intermediate due to its unique structural asymmetry and dual-reactivity profile[1].

Unlike symmetric 1,3-cyclohexanediones, the integration of a bulky isopropyl group at the C4 position serves two critical functions:

  • Regiocontrol: The steric hindrance of the isopropyl group directs nucleophilic and electrophilic attacks to specific faces of the molecule, preventing unwanted polymerization during multi-component reactions.

  • Pharmacophore Anchoring: In targeted oncology therapies, the lipophilic isopropyl moiety effectively occupies hydrophobic pockets within target enzyme active sites (such as the ATP-binding site of kinases), significantly enhancing binding affinity[2].

This application note details validated protocols for utilizing 4-isopropyl-1,3-cyclohexanedione in the synthesis of complex pharmaceutical scaffolds, specifically focusing on kinase inhibitors and functionalized enethers.

Application I: Synthesis of Indeno[1,2-b]indole CK2 Inhibitors

Human Protein Kinase CK2 is a constitutively active serine/threonine kinase that is heavily overexpressed in various cancers, promoting abnormal cell survival and suppressing apoptosis. Substituted indeno[1,2-b]indoles derived from 4-isopropyl-1,3-cyclohexanedione have been identified as potent, competitive inhibitors of CK2[2].

The synthesis relies on the initial nucleophilic addition of an amine to the dione to form a stable enaminone intermediate, which is subsequently cyclized.

CK2_Pathway CK2 Protein Kinase CK2 Substrates Cell Cycle Proteins CK2->Substrates Phosphorylation Survival Cancer Cell Survival Substrates->Survival Promotes Inhibitor Indeno[1,2-b]indole (from 4-iso-Pr-1,3-CHD) Inhibitor->CK2 Inhibition Apoptosis Apoptosis Inhibitor->Apoptosis Induces

Fig 1. Mechanism of action for CK2 inhibitors derived from 4-isopropyl-1,3-cyclohexanedione.

Protocol 1: Regioselective Synthesis of Enaminone Intermediates

Objective: To synthesize the enaminone precursor via nucleophilic addition of isopropylamine.

Step-by-Step Methodology:

  • Preparation: Charge an oven-dried, round-bottom flask with 4-isopropyl-1,3-cyclohexanedione (1.0 eq) and anhydrous toluene (0.2 M concentration). Causality: Toluene is explicitly chosen because its boiling point (110 °C) provides the optimal thermal activation energy for the nucleophilic attack while enabling azeotropic distillation.

  • Reagent Addition: Add isopropylamine (1.2 eq) dropwise at 0 °C to control the initial exothermic proton transfer, then allow the mixture to warm to room temperature.

  • Dehydration: Equip the flask with a Dean-Stark water trap and a reflux condenser. Heat the reaction to reflux for 6 hours[2]. Causality: The condensation of the amine and the ketone is a reversible equilibrium. The Dean-Stark trap continuously removes the water byproduct azeotropically. According to Le Chatelier’s principle, this physical removal permanently shifts the equilibrium toward the enaminone product, preventing hydrolysis and ensuring >85% yield.

  • Isolation: Cool the mixture to room temperature, concentrate under reduced pressure, and purify via recrystallization from ethanol.

Self-Validating System (QC): This protocol is a self-validating system through volumetric tracking. The theoretical yield of water for a 100 mmol scale is exactly 1.8 mL. By visually monitoring the Dean-Stark trap, the operator can quantitatively track reaction conversion in real-time. If water evolution ceases below the theoretical volume, the equilibrium has stalled, indicating the need for additional amine or extended reflux.

Application II: Regio- and Stereoselective Oxysulfonylation

Beyond ring-fusion, 4-isopropyl-1,3-cyclohexanedione is highly effective in multi-component difunctionalization reactions. It reacts with alkynes and sodium sulfinates to yield (Z)-β-sulfonated enethers. These enethers are critical pharmacophores with high stability and specific spatial orientations[3].

Workflow Step1 4-iso-Pr-1,3-CHD + Alkyne Step2 Na-Sulfinate Addition Step1->Step2 Step3 Oxysulfonylation Reaction Step2->Step3 Step4 Stereocontrol (Z-Isomer) Step3->Step4 Step5 Target Enether Step4->Step5

Fig 2. Step-by-step synthetic workflow for the oxysulfonylation of alkynes.

Protocol 2: Intermolecular Oxysulfonylation

Objective: To access (Z)-β-sulfonated enethers via a three-component coupling.

Step-by-Step Methodology:

  • Reaction Setup: In a sealed tube, combine 4-isopropyl-1,3-cyclohexanedione (1.0 eq), phenylacetylene (1.5 eq), and the desired sodium sulfinate (2.0 eq) in a polar aprotic solvent[3].

  • Activation: Introduce the necessary radical initiator or oxidant (depending on the specific catalytic system used for sulfonyl radical generation).

  • Thermal Processing: Stir the mixture at 80 °C for 12 hours. Causality: The elevated temperature is required to break the S-Na bond and generate the active sulfonyl radical. The bulky isopropyl group on the dione creates a highly specific steric environment during the radical addition across the alkyne triple bond. This steric repulsion forces the bulky sulfonyl and dione groups to adopt an anti-periplanar transition state, yielding exclusively the (Z)-geometry[3].

  • Workup: Quench with water, extract with ethyl acetate, dry over MgSO₄, and purify via flash column chromatography.

Self-Validating System (QC): The stereoselectivity of this protocol is self-validated via crude ¹H NMR spectroscopy. The operator must check the vinylic proton region (δ 6.0–7.5 ppm). The presence of a single, sharp vinylic proton signal confirms absolute (Z)-stereocontrol. If a secondary vinylic peak appears, it indicates a breakdown in the stereoselective transition state, alerting the scientist to potential moisture contamination or temperature fluctuations during the radical addition phase.

Quantitative Data Summary

To facilitate rapid experimental design, the following table summarizes the expected yields and validation markers for the primary derivatives synthesized from 4-isopropyl-1,3-cyclohexanedione based on recent literature[2],[3].

Target Scaffold / ProductReaction ClassKey Reagents & ConditionsExpected YieldPrimary Validation Marker
Enaminone (2g) Nucleophilic AdditionIsopropylamine, Toluene, Reflux (6h)>85%H₂O evolution (Volumetric Dean-Stark)
Indeno[1,2-b]indole (4d) CyclizationEnaminone intermediate, Mother liquor95%Single-crystal X-ray diffraction
(Z)-β-Sulfonated Enether (4aj) OxysulfonylationPhenylacetylene, Na-Sulfinate, 80 °C73%Single vinylic ¹H NMR peak (Z-geometry)

Sources

Method

The Versatile Chiral Synthon: Catalytic Asymmetric Applications of 4-Isopropyl-1,3-cyclohexanedione

Introduction: Unlocking Stereochemical Complexity with a Prochiral Building Block In the landscape of modern synthetic organic chemistry, the quest for efficient and highly selective methods to construct stereochemically...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unlocking Stereochemical Complexity with a Prochiral Building Block

In the landscape of modern synthetic organic chemistry, the quest for efficient and highly selective methods to construct stereochemically complex molecules remains a paramount objective. Prochiral starting materials, which possess latent stereocenters, offer an elegant and atom-economical approach to asymmetric synthesis. Among these, 4-isopropyl-1,3-cyclohexanedione has emerged as a versatile and valuable building block. Its C4-isopropyl group provides a useful steric and electronic handle, influencing the stereochemical outcome of reactions at the prochiral C2 and C5 positions, while the 1,3-dicarbonyl moiety offers multiple sites for functionalization. This guide provides an in-depth exploration of the applications of 4-isopropyl-1,3-cyclohexanedione in catalytic asymmetric synthesis, complete with detailed protocols and mechanistic insights for researchers, scientists, and drug development professionals. The desymmetrization of such prochiral reagents is an ambitious yet rewarding strategy, as it allows for the generation of one or more stereocenters in a single, catalyst-controlled step[1].

Application Note 1: Organocatalytic Asymmetric Desymmetrization via Intramolecular Lactonization

One of the powerful applications of 4-isopropyl-1,3-cyclohexanedione derivatives is their use in organocatalyzed asymmetric desymmetrization reactions. This approach is particularly effective for the synthesis of complex chiral lactones, which are prevalent scaffolds in many natural products and pharmaceuticals. A notable example is the enantio- and diastereoselective isomerization of a 2-aryl-2-(hydroxyethyl)-substituted 4-isopropyl-1,3-cyclohexanedione derivative to form a strained nonalactone. This reaction proceeds via a ring expansion and is efficiently catalyzed by cinchona alkaloids, such as quinidine derivatives.

The causality behind this experimental choice lies in the bifunctional nature of the cinchona alkaloid catalyst. The tertiary amine of the quinuclidine core acts as a Brønsted base to deprotonate one of the hydroxyl groups of the substrate, while the hydroxyl group on the catalyst can act as a hydrogen bond donor, orienting the substrate in a specific conformation within the chiral pocket of the catalyst. This dual activation is crucial for achieving high levels of stereocontrol.

Quantitative Data Summary
EntrySubstrateCatalystYield (%)dr (trans:cis)er (trans)
1cis-2-(2-hydroxyethyl)-2-(2-nitrophenyl)-5-isopropyl-1,3-cyclohexanedione17d 6292:899:1
2cis-2-(2-hydroxyethyl)-2-(2-nitrophenyl)-5-propyl-1,3-cyclohexanedione17d -94:698:2

Data sourced from Guillarme, S., et al. (2023).[2]

Experimental Protocol: Quinidine-Catalyzed Asymmetric Lactonization

This protocol is adapted from the work of Guillarme, S., et al. in Chemical Science.[3]

Materials:

  • cis-2-(2-hydroxyethyl)-2-(2-nitrophenyl)-5-isopropyl-1,3-cyclohexanedione

  • Quinidine-derived catalyst 17d (1.0 equiv.)

  • Chloroform (CHCl₃), anhydrous

  • Standard laboratory glassware for inert atmosphere reactions

  • Magnetic stirrer and cooling bath

Procedure:

  • To a solution of the quinidine-derived catalyst 17d (1.0 equivalent) in anhydrous chloroform (C = 0.12 M), add the cis-2-(2-hydroxyethyl)-2-(2-nitrophenyl)-5-isopropyl-1,3-cyclohexanedione substrate (1.0 equivalent).

  • Cool the reaction mixture to -40 °C using a suitable cooling bath.

  • Stir the reaction at -40 °C for 40 hours.

  • Allow the reaction to warm to 0 °C and stir for an additional 6 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction and purify the product by flash column chromatography on silica gel.

Self-Validation: The high diastereomeric and enantiomeric ratios are indicative of a successful and well-controlled asymmetric transformation. The reproducibility of these results under the specified conditions validates the protocol.

Mechanistic Insights and Visualization

The proposed catalytic cycle involves the deprotonation of the substrate's alcohol by the quinidine catalyst, followed by an intramolecular nucleophilic attack of the resulting alkoxide on one of the enantiotopic carbonyl groups. The chiral environment provided by the catalyst directs this attack to one carbonyl group over the other, leading to the observed high enantioselectivity.

G cluster_0 Catalytic Cycle A Substrate + Catalyst B Substrate-Catalyst Complex A->B Coordination C Deprotonation B->C Base Activation D Intramolecular Attack C->D Ring Closure E Product + Catalyst D->E Product Release E->A Catalyst Regeneration

Caption: Proposed catalytic cycle for the asymmetric lactonization.

Application Note 2: Asymmetric Intramolecular Aldol Reaction for the Synthesis of Chiral Bicyclic Enediones

4-Isopropyl-1,3-cyclohexanedione is a key precursor for the synthesis of triketones that can undergo intramolecular aldol reactions to form Wieland-Miescher ketone analogues. These bicyclic enediones are fundamental building blocks in the total synthesis of steroids and terpenoids. The use of chiral organocatalysts, such as proline and its derivatives, in these cyclizations allows for the enantioselective formation of the bicyclic core.

The choice of a primary amine catalyst derived from an amino acid is based on its ability to form a chiral enamine intermediate with the substrate. This enamine then undergoes a highly stereocontrolled intramolecular aldol addition. The stereochemistry of the final product is dictated by the conformation of the enamine and the facial selectivity of the subsequent cyclization, both of which are controlled by the chiral catalyst.

Experimental Workflow

G cluster_1 Asymmetric Aldol Cyclization Workflow Start 4-Isopropyl-1,3-cyclohexanedione Step1 Michael Addition (e.g., with MVK) Start->Step1 Triketone Prochiral Triketone Step1->Triketone Step2 Asymmetric Intramolecular Aldol Reaction Triketone->Step2 Product Chiral Bicyclic Enedione Step2->Product

Caption: Workflow for the synthesis of chiral bicyclic enediones.

Experimental Protocol: Proline-Catalyzed Intramolecular Aldol Cyclization

This generalized protocol is based on established procedures for the synthesis of Wieland-Miescher ketone analogues.

Materials:

  • Triketone derived from 4-isopropyl-1,3-cyclohexanedione

  • (S)-Proline (or other chiral amine catalyst)

  • Solvent (e.g., DMF, DMSO)

  • Standard laboratory glassware

  • Magnetic stirrer

Procedure:

  • Dissolve the triketone substrate in the chosen solvent in a round-bottom flask.

  • Add the chiral organocatalyst (typically 5-20 mol%).

  • Stir the reaction mixture at the specified temperature (can range from room temperature to elevated temperatures).

  • Monitor the reaction progress by TLC.

  • Upon completion, work up the reaction by adding water and extracting with an organic solvent.

  • The organic layers are combined, dried, and concentrated under reduced pressure.

  • The crude product is purified by flash column chromatography or crystallization to yield the enantiomerically enriched bicyclic enedione.

Self-Validation: The enantiomeric excess of the product, determined by chiral HPLC, is the primary measure of the success of the asymmetric catalysis. Consistent ee values across multiple runs validate the protocol's robustness.

Mechanistic Considerations

The reaction proceeds through the formation of an enamine between the catalyst and one of the ketone carbonyls of the triketone. This is followed by an intramolecular nucleophilic attack of the enamine onto another carbonyl group, leading to the formation of a new six-membered ring. Hydrolysis of the resulting iminium ion regenerates the catalyst and affords the aldol addition product, which then typically dehydrates to give the final enedione. The stereochemical outcome is determined by the facial selectivity of the enamine attack, which is directed by the chiral catalyst.

Conclusion and Future Outlook

4-Isopropyl-1,3-cyclohexanedione has proven to be a valuable and versatile substrate in the field of catalytic asymmetric synthesis. Its prochiral nature, coupled with the directing and sterically influencing isopropyl group, allows for the highly stereocontrolled synthesis of complex chiral molecules. The applications highlighted in this guide, from intramolecular lactonizations to aldol cyclizations, demonstrate the potential of this building block in accessing diverse and valuable molecular architectures.

Future research in this area will likely focus on expanding the scope of catalytic systems that can effectively desymmetrize this substrate. The development of new metal-based and organocatalytic methods will undoubtedly unlock novel synthetic pathways and provide access to an even wider array of enantiomerically pure compounds for applications in drug discovery and materials science. The continued exploration of the asymmetric reactions of 4-isopropyl-1,3-cyclohexanedione is a promising avenue for the advancement of modern synthetic chemistry.

References

  • Guillarme, S., et al. (2023). Organocatalyzed enantio- and diastereoselective isomerization of prochiral 1,3-cyclohexanediones into nonalactones bearing distant stereocenters. Chemical Science. [Link]

  • Hajos, Z. G., & Parrish, D. R. (1974). Asymmetric Synthesis of Bicyclic Intermediates of Natural Product Chemistry. The Journal of Organic Chemistry, 39(12), 1615–1621. [Link]

  • List, B., Lerner, R. A., & Barbas III, C. F. (2000). Proline-Catalyzed Direct Asymmetric Aldol Reactions. Journal of the American Chemical Society, 122(10), 2395–2396. [Link]

  • Guillarme, S., et al. (2023). Organocatalyzed enantio- and diastereoselective isomerization of prochiral 1,3-cyclohexanediones into nonalactones bearing distant stereocenters. Chemical Science. [Link]

  • Melchiorre, P., et al. (2010). Direct asymmetric vinylogous Michael addition of cyclic enones to nitroalkenes via dienamine catalysis. Proceedings of the National Academy of Sciences, 107(47), 20271-20276. [Link]

  • Guillarme, S., et al. (2023). Organocatalyzed enantio- and diastereoselective isomerization of prochiral 1,3-cyclohexanediones into nonalactones bearing distant stereocenters. PMC. [Link]

Sources

Application

Application Note: Advanced Derivatization Strategies Involving 4-Isopropyl-1,3-cyclohexanedione for Mass Spectrometry

Introduction & Analytical Scope 4-Isopropyl-1,3-cyclohexanedione is a structurally unique β -diketone that presents a dual analytical profile in mass spectrometry (MS). Originally identified as a bioactive phytoconstitue...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Analytical Scope

4-Isopropyl-1,3-cyclohexanedione is a structurally unique β -diketone that presents a dual analytical profile in mass spectrometry (MS). Originally identified as a bioactive phytoconstituent in botanical extracts such as Vitis vinifera[1] and Nerium indicum[2], its direct analysis is notoriously difficult. However, its structural homology to classic derivatization reagents like dimedone (5,5-dimethyl-1,3-cyclohexanedione) allows it to be repurposed as a powerful chemical tag for other challenging analytes.

This application note establishes self-validating workflows for both sides of this analytical coin:

  • As a Target Analyte: Methods to derivatize 4-isopropyl-1,3-cyclohexanedione to mitigate keto-enol tautomerism for robust Gas Chromatography-Mass Spectrometry (GC-MS)[3].

  • As a Derivatization Reagent: Utilizing 4-isopropyl-1,3-cyclohexanedione in the Hantzsch reaction to trap volatile aliphatic aldehydes, drastically enhancing their sensitivity in Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS)[4][5].

Analyte Derivatization: Overcoming Keto-Enol Tautomerism (GC-MS)

The Causality Behind the Method

β -diketones exist in a dynamic, temperature-dependent equilibrium between their keto and enol forms. During GC-MS analysis, this tautomerism causes severe chromatographic anomalies, including peak broadening, split peaks, and thermal degradation[3]. Furthermore, the polar hydroxyl group of the enol form interacts with the silanol groups of the GC column, reducing volatility and recovery.

To resolve this, silylation using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) catalyzed by 1% Trimethylchlorosilane (TMCS) is employed. This reaction replaces the enolic proton with a trimethylsilyl (TMS) group, locking the molecule into a stable, highly volatile enol-TMS ether[6].

Protocol 1: Silylation of 4-Isopropyl-1,3-cyclohexanedione

Self-Validating System: This protocol includes a derivatization blank to monitor siloxane background and an internal standard (e.g., Cyclohexanone-d4) to verify derivatization efficiency.

Step-by-Step Methodology:

  • Sample Extraction: Extract 4-isopropyl-1,3-cyclohexanedione from the biological matrix using 1 mL of non-polar solvent (e.g., n-hexane or dichloromethane). Spike the sample with 10 µL of Cyclohexanone-d4 (100 µg/mL) as an internal standard.

  • Concentration: Transfer 200 µL of the organic extract to a glass autosampler vial with a micro-insert. Evaporate to complete dryness under a gentle stream of high-purity nitrogen at room temperature[6].

  • Reagent Addition: Add 50 µL of BSTFA containing 1% TMCS, followed by 50 µL of anhydrous pyridine (acts as an acid scavenger and catalyst).

  • Derivatization: Seal the vial tightly with a PTFE-lined cap. Vortex for 10 seconds, then incubate in a heating block at 60°C for 45 minutes to drive the silylation to completion.

  • Cooling & Injection: Allow the vial to cool to room temperature. Inject 1 µL into the GC-MS system (splitless mode, HP-5MS column).

  • Validation Check: Analyze the derivatization blank. The absence of target analyte peaks in the blank, coupled with a sharp, symmetrical peak for the TMS-derivatized internal standard, validates the system's integrity.

Reagent Derivatization: Hantzsch Condensation for Aldehyde Analysis (LC-ESI-MS/MS)

The Causality Behind the Method

Low-molecular-weight aliphatic aldehydes (e.g., formaldehyde, acetaldehyde, and lipid peroxidation products) ionize poorly in ESI-MS due to their lack of basic or acidic functional groups[4].

By reacting aldehydes with two molecules of 4-isopropyl-1,3-cyclohexanedione and one molecule of ammonia (Hantzsch reaction), a basic, tricyclic decahydroacridine derivative is formed[7]. The critical advantage of the 4-isopropyl variant over standard 1,3-cyclohexanedione (CHD)[5] is the addition of the bulky, hydrophobic isopropyl group. According to the equilibrium partitioning model of ESI, non-polar ions preferentially migrate to the droplet-air interface. Consequently, these highly hydrophobic derivatives enter the gas phase much more readily than those in the droplet interior, drastically amplifying the MS/MS signal response[4].

Protocol 2: Hantzsch Derivatization of Trace Aldehydes

Self-Validating System: Aldehyde analysis is highly susceptible to environmental contamination. A reagent blank must be run to subtract residual acetaldehyde commonly found in acetate buffers[7].

Step-by-Step Methodology:

  • Reagent Cocktail Preparation: Prepare a fresh derivatization solution containing 50 mM 4-isopropyl-1,3-cyclohexanedione and 100 mM ammonium acetate in LC-MS grade Water/Acetonitrile (50:50, v/v).

  • Sample Mixing: In a 1.5 mL Eppendorf tube, combine 100 µL of the aqueous sample (containing trace aldehydes) with 100 µL of the derivatization cocktail. Spike with 10 µL of Formaldehyde-d2 (1 µg/mL) as an internal standard.

  • Cyclization Reaction: Vortex the mixture and incubate in a thermomixer at 60°C for 45 minutes. The solution may develop a slight yellow tint, indicating the formation of the fluorescent/MS-active dihydropyridine core[7].

  • Quenching: Immediately transfer the tubes to an ice bath for 5 minutes to halt the reaction and prevent over-alkylation.

  • LC-MS/MS Analysis: Inject 5 µL onto a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm). Utilize a gradient of water/acetonitrile (both containing 0.1% formic acid) in positive ESI mode. Monitor the specific Multiple Reaction Monitoring (MRM) transitions generated by collision-induced dissociation (CID)[4].

Quantitative Data & Method Comparison

Table 1: Chromatographic and MS Parameters for β -Diketone Derivatization

Analyte RoleDerivatization ReagentAnalytical PlatformTarget DerivativePrimary AdvantageTypical LOD
Analyte (4-Isopropyl-CHD)BSTFA + 1% TMCSGC-MS (EI)Enol-TMS EtherEliminates keto-enol tautomerism; improves volatility.0.5 - 1.0 ng/mL
Analyte (4-Isopropyl-CHD)2,4-DNPHLC-UV/MSHydrazoneStabilizes molecule for reversed-phase LC separation.2.0 - 5.0 ng/mL
Reagent (Aldehyde Trapping)4-Isopropyl-CHD + NH₄OAcLC-ESI-MS/MSDecahydroacridineDrives droplet-surface partitioning; adds basic nitrogen.0.01 - 0.1 ng/mL

Table 2: Comparative ESI-MS/MS Performance of Aldehyde Derivatives

Derivatization ReagentAldehyde TargetDerivative [M+H]+Common Product Ion (CID)Hydrophobicity (Retention)ESI Efficiency
1,3-Cyclohexanedione (CHD)Formaldehydem/z 218m/z 216[4]LowModerate
DimedoneFormaldehydem/z 274m/z 273 / 274[4]MediumHigh
4-Isopropyl-CHD Formaldehydem/z 302m/z 300 (predicted)Highest Very High

Visualizations

G A 4-Isopropyl-1,3-cyclohexanedione B Target Analyte (Plant Extracts/Biofluids) A->B C Derivatization Reagent (Aldehyde Trapping) A->C D Challenge: Keto-Enol Tautomerism B->D E Advantage: High Hydrophobicity C->E F Silylation (BSTFA + TMCS) D->F G Hantzsch Reaction (+ NH4OAc) E->G H GC-MS Analysis (Stable Enol-TMS Ether) F->H I LC-ESI-MS/MS Analysis (Decahydroacridine Derivative) G->I

Caption: Workflow detailing the dual analytical utility of 4-isopropyl-1,3-cyclohexanedione in Mass Spectrometry.

Hantzsch R1 Aliphatic Aldehyde (Target) Step1 Nucleophilic Attack & Condensation (60°C, 45 min) R1->Step1 R2 Ammonium Acetate (NH3 Source) R2->Step1 R3 2x 4-Isopropyl-1,3-CHD (Reagent) R3->Step1 Prod Tricyclic Decahydroacridine Derivative (Highly Hydrophobic) Step1->Prod Mech1 ESI Droplet-Air Interface Partitioning Prod->Mech1 Mech2 Enhanced Gas-Phase Ion Ejection Mech1->Mech2 Signal Amplified ESI-MS/MS Signal (MRM Detection) Mech2->Signal

Caption: Mechanistic pathway of the Hantzsch derivatization for enhanced ESI-MS/MS sensitivity.

Sources

Method

Guide to Knoevenagel Condensation with 4-Isopropyl-1,3-Cyclohexanedione: Mechanism, Protocol, and Applications

An Application Note for Researchers and Drug Development Professionals This technical guide provides an in-depth exploration of the Knoevenagel condensation reaction, specifically focusing on the use of 4-isopropyl-1,3-c...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for Researchers and Drug Development Professionals

This technical guide provides an in-depth exploration of the Knoevenagel condensation reaction, specifically focusing on the use of 4-isopropyl-1,3-cyclohexanedione as the active methylene component. Designed for researchers in organic synthesis and drug development, this document elucidates the reaction mechanism, offers detailed experimental protocols, and discusses the significance of the resulting products as versatile chemical intermediates.

Foundational Principles: The Knoevenagel Condensation

The Knoevenagel condensation is a cornerstone reaction in carbon-carbon bond formation, representing a modification of the classic aldol condensation.[1][2] It involves the nucleophilic addition of a compound with an active methylene group (a CH₂ group flanked by two electron-withdrawing groups) to a carbonyl group of an aldehyde or ketone.[1][3][4] This addition is typically followed by a dehydration step, yielding a stable α,β-unsaturated product.[2][5]

The reaction is characterized by its use of a weak base catalyst, such as a primary or secondary amine like piperidine or its salts.[1][3][6] This choice is critical; a strong base would risk promoting the self-condensation of the aldehyde or ketone substrate.[1]

The Key Substrate: 4-Isopropyl-1,3-Cyclohexanedione

4-Isopropyl-1,3-cyclohexanedione is a highly valuable building block in organic synthesis.[7][8] Its utility in the Knoevenagel condensation stems from the acidic nature of the methylene protons at the C-2 position, situated between the two carbonyl groups. This structural feature facilitates deprotonation under mildly basic conditions to form a resonance-stabilized enolate, the key nucleophile in the reaction sequence.

In solution, 1,3-cyclohexanedione and its derivatives exist predominantly in their enol tautomeric form, a factor that influences their reactivity.[9]

Table 1: Physicochemical Properties of 4-Isopropyl-1,3-cyclohexanedione

PropertyValueSource
IUPAC Name 4-propan-2-ylcyclohexane-1,3-dione[10]
Molecular Formula C₉H₁₄O₂[10]
Molar Mass 154.21 g/mol [10]
Appearance White to pale yellow solid[7]

Reaction Mechanism and Experimental Rationale

The Knoevenagel condensation proceeds through a well-understood, multi-step pathway. Understanding this mechanism is paramount for optimizing reaction conditions and troubleshooting.

Mechanistic Pathway

The reaction can be visualized through the following stages:

  • Enolate Formation: The amine catalyst deprotonates the acidic C-2 proton of 4-isopropyl-1,3-cyclohexanedione, forming a resonance-stabilized enolate ion.

  • Nucleophilic Attack: The enolate attacks the electrophilic carbonyl carbon of the aldehyde or ketone, creating a tetrahedral alkoxide intermediate.

  • Protonation: The alkoxide intermediate is protonated, often by the conjugate acid of the amine catalyst, to form a β-hydroxy dicarbonyl compound.

  • Dehydration: A final dehydration step, which proceeds via an E1cB (Elimination, Unimolecular, conjugate Base) mechanism, eliminates a molecule of water to form the thermodynamically stable α,β-unsaturated product.[3][5]

An alternative mechanistic pathway suggests that the amine catalyst first reacts with the aldehyde to form a more electrophilic iminium ion, which is then attacked by the enolate.[3][11] Both pathways lead to the same final product.

Knoevenagel_Mechanism cluster_start Reactants cluster_steps Reaction Steps Dione 4-Isopropyl-1,3-cyclohexanedione Enolate 1. Enolate Formation (Deprotonation) Dione:e->Enolate:w + Base Aldehyde Aldehyde (R-CHO) Attack 2. Nucleophilic Attack Aldehyde:s->Attack:n Base Base (e.g., Piperidine) Enolate:e->Attack:w Intermediate 3. β-Hydroxy Intermediate (Protonation) Attack:e->Intermediate:w Product 4. Dehydration (E1cB) (α,β-Unsaturated Product) Intermediate:e->Product:w - H₂O

Figure 1: Step-wise mechanism of the Knoevenagel condensation.

Causality Behind Experimental Design

The success of the Knoevenagel condensation hinges on the careful selection of reagents and conditions.

  • Carbonyl Partner: Aldehydes are significantly more reactive than ketones in this condensation.[4][12] Aromatic aldehydes, particularly those with electron-withdrawing groups, are excellent substrates.

  • Catalyst Selection: As noted, weak amine bases like piperidine or pyridine are standard.[3] Their basicity is sufficient to deprotonate the 1,3-dione (pKa ≈ 5.26) without causing unwanted side reactions.[9] In some cases, Lewis acids or novel catalysts like ionic liquids have been employed to facilitate the reaction.[13][14][15]

  • Solvent and Water Removal: Solvents such as ethanol, methanol, or toluene are commonly used.[1][14][16] Since water is a byproduct, its removal can be crucial for driving the reaction equilibrium toward the product.[4] This is often achieved by azeotropic distillation using a Dean-Stark apparatus, particularly when using a solvent like toluene. Solvent-free conditions have also been reported as an efficient and green alternative.[13][14]

  • Temperature Control: Reaction temperatures can range from ambient to reflux, depending on the reactivity of the specific aldehyde and dione. More reactive substrates may proceed efficiently at room temperature, while less reactive partners may require heating to achieve a reasonable reaction rate.

Experimental Protocols

This section provides a detailed, step-by-step methodology for a representative Knoevenagel condensation between 4-isopropyl-1,3-cyclohexanedione and benzaldehyde.

Materials and Equipment
  • Chemicals:

    • 4-Isopropyl-1,3-cyclohexanedione (≥98%)

    • Benzaldehyde (≥99%, freshly distilled)

    • Piperidine (≥99%)

    • Toluene (Anhydrous)

    • Hydrochloric Acid (1 M solution)

    • Saturated Sodium Chloride solution (Brine)

    • Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

    • Solvents for chromatography/recrystallization (e.g., Ethanol, Hexane, Ethyl Acetate)

  • Equipment:

    • Round-bottom flask (appropriate size)

    • Dean-Stark apparatus and condenser

    • Magnetic stirrer and stir bar

    • Heating mantle with temperature controller

    • Separatory funnel

    • Rotary evaporator

    • Glassware for purification (chromatography column or recrystallization)

    • Thin-Layer Chromatography (TLC) plates and chamber

Step-by-Step Procedure
  • Reaction Setup: Assemble a 250 mL round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser. Ensure all glassware is dry. The system should be under an inert atmosphere (e.g., nitrogen or argon).

  • Reagent Addition: To the flask, add 4-isopropyl-1,3-cyclohexanedione (10.0 g, 64.8 mmol, 1.0 equiv.), benzaldehyde (6.88 g, 64.8 mmol, 1.0 equiv.), and toluene (100 mL).

  • Catalyst Introduction: Add piperidine (0.64 mL, 6.5 mmol, 0.1 equiv.) to the stirring mixture.

  • Heating and Reaction Monitoring: Heat the mixture to reflux (approx. 111°C for toluene). Monitor the progress of the reaction by observing the collection of water in the Dean-Stark trap and by TLC analysis (e.g., using a 4:1 Hexane:Ethyl Acetate mobile phase). The reaction is typically complete within 2-6 hours.

  • Work-up:

    • Once the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

    • Transfer the reaction mixture to a separatory funnel.

    • Wash the organic layer sequentially with 1 M HCl (2 x 50 mL) to remove the piperidine catalyst, followed by saturated brine (1 x 50 mL).

    • Dry the separated organic layer over anhydrous MgSO₄, filter, and remove the solvent (toluene) under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by flash column chromatography on silica gel to yield the pure product.

Table 2: Representative Knoevenagel Condensation Parameters

AldehydeCatalyst (mol%)SolventTemperatureTime (h)Typical Yield (%)
BenzaldehydePiperidine (10%)TolueneReflux2-485-95%
4-NitrobenzaldehydePiperidine (10%)EthanolReflux1-3>90%
4-MethoxybenzaldehydePiperidine (10%)TolueneReflux4-680-90%
FurfuralPyrrolidine (10%)None60°C2-380-88%
Experimental Workflow Diagram

Workflow Start Start: Assemble Dry Glassware (Flask, Dean-Stark, Condenser) Charge Charge Reactor: - 4-isopropyl-1,3-cyclohexanedione - Aldehyde - Toluene Start->Charge Catalyze Add Catalyst (Piperidine) Charge->Catalyze React Heat to Reflux Catalyze->React Monitor Monitor Reaction (TLC & Water Collection) React->Monitor Monitor->React Incomplete Workup Cool & Aqueous Work-up: - Wash with 1M HCl - Wash with Brine Monitor->Workup Complete Dry Dry Organic Layer (MgSO₄) & Filter Workup->Dry Evaporate Solvent Removal (Rotary Evaporator) Dry->Evaporate Purify Purify Crude Product (Recrystallization or Chromatography) Evaporate->Purify Characterize Characterize Final Product (NMR, IR, MS) Purify->Characterize

Figure 2: General experimental workflow for the Knoevenagel condensation.

Applications in Synthesis and Drug Development

The α,β-unsaturated products derived from the Knoevenagel condensation of 4-isopropyl-1,3-cyclohexanedione are not merely final products but are powerful intermediates for further chemical transformations.

  • Pharmaceutical and Agrochemical Synthesis: 1,3-Cyclohexanedione derivatives are crucial precursors for a range of bioactive molecules, including pharmaceuticals and herbicides.[7][8][16][17]

  • Michael Additions: The conjugated system in the product is an excellent Michael acceptor, allowing for the subsequent addition of nucleophiles to create more complex molecular scaffolds.[7]

  • Heterocycle Formation: These intermediates are widely used in the synthesis of various heterocyclic systems, which form the core of many drug molecules.

Troubleshooting Guide

ProblemPotential Cause(s)Recommended Solution(s)
Low or No Yield - Inactive or insufficient catalyst.- Reaction not at equilibrium.- Water inhibiting the reaction.- Low reactivity of the aldehyde substrate.- Use fresh catalyst.- Increase reaction time or temperature.- Ensure efficient water removal with a Dean-Stark trap.- Consider a more active catalyst (e.g., with a co-catalyst like acetic acid).
Formation of Side Products - Self-condensation of the aldehyde.- Catalyst concentration is too high or base is too strong.- Add the aldehyde slowly to the reaction mixture.- Reduce the amount of catalyst.- Ensure a weak base catalyst is used.
Difficult Purification - Product has similar polarity to starting material.- Formation of oily, non-crystalline product.- Optimize the TLC mobile phase for better separation.- Attempt conversion to a crystalline derivative for purification, followed by reversion.- Try a different recrystallization solvent system.

References

  • Wikipedia. Knoevenagel condensation. [Link]

  • Master Organic Chemistry. Knoevenagel Condensation Reaction. [Link]

  • Zhang, Y., Dou, Q., et al. (2012). Knoevenagel condensations of 1,3-dicarbonyl compounds with aldehydes catalyzed by heterogeneous Ps-AlCl3 without solvents. RSC Advances. [Link]

  • Crystal Growth & Design. (2025). Coordination Polymers As Catalysts in Knoevenagel Condensations. ACS Publications. [Link]

  • Alves Sobrinho, R. C. M., et al. (2017). Solvent-free Knoevenagel reaction catalysed by reusable pyrrolidinium base protic ionic liquids (PyrrILs): synthesis of long-chain alkylidenes. RSC Publishing. [Link]

  • ACS Macro Letters. (2019). Knoevenagel Condensation for Modifying the Reducing End Groups of Cellulose Nanocrystals. [Link]

  • Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification. [Link]

  • PubChem. 4-Isopropyl-1,3-cyclohexanedione. [Link]

  • Frostburg State University Chemistry and Physics. (2018). Knoevenagel condensation. YouTube. [Link]

  • Cheméo. Chemical Properties of 1,3-Cyclohexanedione, 4-propyl- (CAS 18456-81-0). [Link]

  • J&K Scientific LLC. (2021). Knoevenagel Condensation. [Link]

  • NIST WebBook. 1,3-Cyclohexanedione, 4-propyl-. [Link]

  • Wikipedia. 1,3-Cyclohexanedione. [Link]

  • CSIR-Institute of Himalayan Bioresource Technology. Process for 4-substituted cyclohexane-1,3-dione. [Link]

  • Google Patents. US5744648A - Process for the manufacture of 1, 3-cyclohexanedione.
  • The Royal Society of Chemistry. Organocatalyzed Stereo- and Enantioselective Isomerization of Prochiral 1,3-Cyclohexanediones. [Link]

  • Hassan, E. A., et al. (2014). 1,3-CYCLOHEXANEDIONE AND ITS DERIVATIVES AS PRECURSORS. International Journal of Current Research. [Link]

  • PMC. Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes. [Link]

  • European Patent Office. PROCESS FOR PREPARING 1,3-CYCLOHEXANEDIONE DERIVATIVES AND INTERMEDIATES THEREFOR - Patent 0195053. [Link]

Sources

Application

Application Note: Dissolution and Handling of 4-Isopropyl-1,3-cyclohexanedione for In Vitro Cell Assays

Executive Summary & Chemical Profiling 4-Isopropyl-1,3-cyclohexanedione (CAS: 62831-62-3) is a bioactive cyclic diketone frequently identified in botanical extracts, notably demonstrating anti-inflammatory properties in[...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Profiling

4-Isopropyl-1,3-cyclohexanedione (CAS: 62831-62-3) is a bioactive cyclic diketone frequently identified in botanical extracts, notably demonstrating anti-inflammatory properties in[1] and antifungal efficacy in [2].

Because of its hydrocarbon ring and isopropyl group, the molecule is highly lipophilic and inherently insoluble in water[3]. For in vitro cell-based assays, introducing this compound into an aqueous culture medium requires a highly controlled solvent transition system to prevent the compound from precipitating (crashing out) and to avoid solvent-induced cytotoxicity.

The Causality of Solvent Choice and Assay Design

As a Senior Application Scientist, it is critical to understand why specific steps are taken, rather than just following a recipe. This protocol is built on three mechanistic pillars:

  • Thermodynamics of Solvation: With an XLogP3 of 1.3, this compound favors lipid/organic phases over aqueous environments[4]. Water cannot effectively solvate the hydrophobic regions of the molecule. We utilize anhydrous Dimethyl Sulfoxide (DMSO) because it is an amphiphilic, aprotic solvent capable of disrupting solute-solute interactions and stabilizing the molecule before its introduction to water.

  • The 0.1% DMSO Rule: DMSO is toxic to cells at high concentrations. It alters lipid bilayer fluidity, increases membrane permeability, and can induce unintended transcriptomic changes (e.g., cellular differentiation)[5]. To ensure the biological effects observed in your assay are strictly due to 4-isopropyl-1,3-cyclohexanedione, the final DMSO concentration in the cell culture must be strictly capped at ≤0.1% (v/v) .

  • Vehicle Normalization via Serial Dilution: A common error in cell assays is diluting a single high-concentration master stock directly into media at varying volumes to create a dose-response curve. This results in varying DMSO concentrations across treatment groups. Causality: To maintain a self-validating system, you must perform serial dilutions in 100% DMSO first, and then apply a uniform 1:1000 dilution into the media for all groups.

Quantitative Data: Physicochemical Properties & Stock Parameters

The following table summarizes the critical parameters required for calculating your assay concentrations[4].

ParameterValue / Specification
Chemical Name 4-Isopropyl-1,3-cyclohexanedione
Molecular Formula C9H14O2
Molecular Weight 154.21 g/mol
Primary Solvent Anhydrous DMSO (≥99.9% purity, cell culture grade)
Master Stock Concentration 50 mM (7.71 mg/mL)
Max Final Assay Concentration 50 µM (Assuming a strict 0.1% final DMSO limit)
Storage (Compound) Room temperature or 4°C (Dry, protected from light)
Storage (DMSO Stock) -20°C to -80°C (Single-use aliquots)

Experimental Protocol: Step-by-Step Methodology

Phase 1: Preparation of the 50 mM Master Stock
  • Equilibration: Allow the sealed vial of 4-isopropyl-1,3-cyclohexanedione to equilibrate to room temperature before opening. This prevents atmospheric moisture from condensing on the hygroscopic powder, which would introduce water and reduce solubility.

  • Weighing: Weigh exactly 7.71 mg of the compound into a sterile, solvent-resistant microcentrifuge tube.

  • Dissolution: Add 1.0 mL of cell-culture grade, anhydrous DMSO.

  • Homogenization: Vortex vigorously for 30–60 seconds. If the solution is not completely clear, place the tube in a room-temperature sonicating water bath for 5 minutes.

  • Aliquoting: Divide the master stock into 50 µL single-use aliquots and store at -20°C. Do not subject the stock to repeated freeze-thaw cycles, as this degrades the compound.

Phase 2: Preparation of Intermediate Working Stocks

To create a dose-response curve (e.g., 50 µM, 10 µM, 1 µM final concentrations), prepare intermediate stocks in 100% DMSO.

  • 50 mM Intermediate: Use the Master Stock directly.

  • 10 mM Intermediate: Mix 20 µL of 50 mM stock + 80 µL of 100% DMSO.

  • 1 mM Intermediate: Mix 10 µL of 10 mM stock + 90 µL of 100% DMSO.

  • Vehicle Control: Use pure 100% DMSO.

Phase 3: Final Media Preparation and Cell Treatment
  • Thermal Equilibration: Pre-warm your complete cell culture media (e.g., DMEM + 10% FBS) to 37°C. Causality: Injecting a DMSO stock into cold media rapidly lowers the local solubility limit, causing the lipophilic diketone to instantly crystallize.

  • The 1:1000 Transition: Pipette 1 µL of the appropriate Intermediate DMSO Stock into 999 µL of pre-warmed media.

  • Rapid Dispersion: Immediately vortex the media for 5 seconds to ensure rapid and uniform dispersion of the solvent micro-droplets before the compound can aggregate.

  • Application: Apply the spiked media to your in vitro cell cultures immediately.

Visualizations & Logical Workflows

Workflow A 4-Isopropyl-1,3-cyclohexanedione (Solid/Neat Compound) B Phase 1: Master Stock Add Anhydrous DMSO (Yields 50 mM Stock) A->B Dissolve C Phase 2: Intermediate Stocks Serial Dilution in 100% DMSO (e.g., 10 mM, 1 mM, 0.1 mM) B->C Dilute D Phase 3: Aqueous Transition 1:1000 Dilution into Pre-warmed Media (Vortex Immediately) C->D 1 µL per 1 mL E Quality Control Microscopic Inspection for Precipitates D->E Verify F In Vitro Cell Assay Final DMSO = 0.1% (v/v) E->F Apply to Cells

Figure 1: Standardized dissolution and serial dilution workflow for in vitro cell assays.

Causality A High Lipophilicity (Insoluble in H2O) B 100% DMSO Solvation (Disrupts Solute Interactions) A->B C Serial Dilution in DMSO (Maintains Solvation State) B->C D 1:1000 Media Dilution (Prevents Precipitation) C->D E Final Assay (≤0.1% DMSO) (Averts Cytotoxicity) D->E

Figure 2: Logical relationship between lipophilicity, solvent choice, and cytotoxicity prevention.

Self-Validating Quality Control (QC)

To ensure the integrity of your assay, you must validate that the compound has not precipitated out of the solution during Phase 3.

  • Microscopic Inspection: Before applying the media to your cells, place a 100 µL drop of the spiked media on a glass slide. Observe it under an inverted phase-contrast microscope at 20x magnification.

  • Pass Criteria: The field of view should be completely clear.

  • Fail Criteria: The presence of refractile micro-crystals or cloudy aggregates indicates that the compound has crashed out. If this occurs, you must discard the media, ensure your media is properly warmed to 37°C, and vortex more rapidly during the 1:1000 dilution step.

References

  • Umar, M. I., Asmawi, M. Z., Sadikun, A., Majid, A. M. S. A., Atangwho, I. J., Khadeer Ahamed, M. B., Altaf, R., & Ahmad, A. (2014). Multi-constituent synergism is responsible for anti-inflammatory effect of Azadirachta indica leaf extract. Pharmaceutical Biology, 52(11), 1411-1422.[Link]

  • Ambang, Z., Ngoh Dooh, J. P., Essono, G. G., Bekolo, N., & Chewachong, G. M. (2010). Effect of Thevetia peruviana seeds extract on in vitro growth of four strains of Phytophthora megakarya. Plant Omics Journal, 3(3), 70-76.[Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 549661, 4-Isopropyl-1,3-cyclohexanedione. PubChem.[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis Yield of 4-Isopropyl-1,3-cyclohexanedione

Welcome to the Application Science Support Center. As drug development professionals and synthetic chemists, you understand that scaling the synthesis of 4-alkyl-1,3-cyclohexanediones can be fraught with chemoselectivity...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Science Support Center. As drug development professionals and synthetic chemists, you understand that scaling the synthesis of 4-alkyl-1,3-cyclohexanediones can be fraught with chemoselectivity and product recovery issues. This guide provides field-proven methodologies, mechanistic insights, and troubleshooting steps for the most scalable synthetic route: the catalytic semi-hydrogenation of 4-isopropylresorcinol to 4-isopropyl-1,3-cyclohexanedione.

Mechanistic Grounding & Causality

The most industrially relevant method for synthesizing 4-isopropyl-1,3-cyclohexanedione is the catalytic semi-hydrogenation of 4-isopropylresorcinol over a Palladium on Carbon (Pd/C) catalyst[1]. The primary synthetic challenge is preventing deep hydrogenation, which leads to the unwanted over-reduced byproduct, 4-isopropyl-1,3-cyclohexanediol.

The Role of Alkaline Conditions: Hydrogenation must be conducted in an aqueous alkaline medium (typically using NaOH). When the first hydrogen molecule is added to the aromatic ring, two C=C bonds remain. One forms a ketone via enol isomerization with the adjacent hydroxyl group. Crucially, in the presence of alkali, the remaining structure forms a stable, low-energy π−π conjugated enolate anion[2]. This negatively charged conjugated system thermodynamically blocks further hydrogenation to the higher-energy alcohol anion[2]. Upon completion of the reaction, neutralization with hydrochloric acid forces enol isomerization, yielding the desired dione[1][2].

Validated Experimental Protocol: Catalytic Semi-Hydrogenation

This self-validating protocol incorporates in-process controls to ensure high yield and selectivity.

Step 1: Reaction Preparation In a high-pressure stainless steel autoclave, dissolve 4-isopropylresorcinol (1.0 molar equivalent) in an aqueous solution of NaOH. Critical Control Point: The molar ratio of NaOH to 4-isopropylresorcinol must be strictly maintained between 1.1 and 1.2[2].

Step 2: Catalyst Addition Add 5% Pd/C catalyst (approximately 15% w/w relative to the substrate)[2].

Step 3: Hydrogenation Purge the reactor three times with N2​ gas, followed by three purges with H2​ gas. Pressurize the reactor to 2.0 MPa with H2​ and heat to 80 °C (353 K)[2]. Critical Control Point: Maintain a vigorous stirring speed of >800 rpm to eliminate gas-liquid mass transfer resistance[2].

Step 4: In-Process Monitoring Monitor the hydrogen pressure drop. The reaction is self-limiting to a degree due to enolate stabilization, but it should be quenched immediately once exactly 1.0 molar equivalent of H2​ is consumed to prevent diol formation.

Step 5: Workup and Isolation Vent the reactor and filter the mixture through a Celite pad to remove the Pd/C catalyst. Cool the aqueous filtrate to 0–5 °C. Carefully titrate the filtrate with 6M HCl until the pH reaches exactly 2.5[3].

Step 6: Recovery Filter the precipitated 4-isopropyl-1,3-cyclohexanedione crystals, wash with a minimal amount of ice-cold water, and dry under vacuum[3].

Quantitative Data: Impact of Reaction Parameters

The following table summarizes the causal relationship between reaction parameters and the expected yield, based on optimized kinetic models[2].

ParameterConditionObservation / CausalityExpected Yield
NaOH:Substrate Ratio < 0.9High diol byproduct. Incomplete enolate stabilization allows deep hydrogenation.< 60%
NaOH:Substrate Ratio 1.1 – 1.2Optimal enolate formation. Thermodynamically blocks further reduction.~90%
NaOH:Substrate Ratio > 1.5Inhibits initial hydrogenation. Excess alkali passivates the Pd/C catalyst.< 50%
Stirring Speed < 500 rpmMass transfer limitation of H2​ gas into the liquid phase stalls the reaction.Variable
Stirring Speed > 800 rpmEliminates gas-liquid mass transfer resistance, ensuring uniform kinetics.~90%

Troubleshooting & FAQs

Q1: My GC-MS analysis shows a high percentage of 4-isopropyl-1,3-cyclohexanediol. How do I prevent over-hydrogenation? A1: Over-hydrogenation (diol formation) is the most common cause of yield loss. This occurs when the intermediate enolate is not sufficiently stabilized. Ensure your NaOH to 4-isopropylresorcinol molar ratio is strictly between 1.1 and 1.2[2]. If the ratio drops below 1.0, the non-ionized intermediate will rapidly undergo a second hydrogenation step. Additionally, strictly monitor hydrogen uptake and cool the reactor immediately after 1.0 equivalent of H2​ is consumed.

Q2: The reaction stalls, and I recover mostly unreacted 4-isopropylresorcinol. What went wrong? A2: Incomplete conversion is typically a mass transfer or catalyst poisoning issue. First, verify that your agitation speed is >800 rpm; the hydrogenation of resorcinol derivatives is highly dependent on gas-liquid mixing[2]. Second, ensure the NaOH ratio does not exceed 1.5, as excessive alkalinity passivates the Pd/C catalyst surface[2]. Finally, check your starting material for sulfur or halogen impurities, which irreversibly poison palladium catalysts.

Q3: The reaction went to completion according to HPLC, but my isolated yield after workup is poor. Where is my product? A3: 4-Isopropyl-1,3-cyclohexanedione has moderate water solubility, especially at room temperature or incorrect pH. During the acidification step, you must adjust the pH to exactly 2.5[3]. The pKa​ of 1,3-cyclohexanediones is typically around 5.26[1]; acidifying to pH 2.5 ensures complete protonation to the less soluble enol/dione form. Furthermore, the crystallization must be performed at 0–5 °C to minimize solubility losses in the aqueous filtrate.

Diagnostic Workflow

Troubleshooting Start Yield Issue Detected Analyze Analyze Crude by HPLC/GC-MS Start->Analyze OverRed High Diol Content (Over-hydrogenation) Analyze->OverRed UnderRed High Unreacted 4-Isopropylresorcinol Analyze->UnderRed Workup Product Lost in Aqueous Filtrate Analyze->Workup FixOver Maintain NaOH:Substrate at 1.1-1.2 Monitor H2 Uptake Strictly OverRed->FixOver FixUnder Ensure Stirring > 800 rpm Check Pd/C Catalyst Activity UnderRed->FixUnder FixWorkup Acidify to exactly pH 2.5 Chill to 0-5°C before filtration Workup->FixWorkup

Logical troubleshooting workflow for 4-isopropyl-1,3-cyclohexanedione synthesis yield issues.

References

  • Title: 1,3-Cyclohexanedione - Wikipedia Source: wikipedia.org URL: [Link]

  • Title: Reaction process and kinetics of the selective hydrogenation of resorcinol into 1,3-cyclohexanedione Source: daneshyari.com URL: [Link]

  • Title: Method for monitoring and analyzing process of preparing 1, 3-cyclohexanedione through hydrogenation of resorcinol Source: patsnap.com URL: [Link]

Sources

Optimization

troubleshooting common impurities in 4-isopropyl-1,3-cyclohexanedione reactions

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support center for the synthesis of 4-isopropyl-1,3-cyclohexanedione. This guide is designed for researchers, chemists, and drug development prof...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 4-isopropyl-1,3-cyclohexanedione. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and troubleshoot impurities encountered during the synthesis of this valuable intermediate. Cyclohexane-1,3-dione derivatives are crucial building blocks for numerous bioactive molecules, including herbicides and pharmaceuticals.[1] This document provides in-depth, field-proven insights in a direct question-and-answer format to ensure the integrity and success of your experiments.

Section 1: Synthetic Pathways & Common Challenges

The synthesis of 4-isopropyl-1,3-cyclohexanedione is typically achieved through multi-step sequences that build the cyclic dione framework. A prevalent and effective strategy is the Robinson Annulation , which involves a Michael addition followed by an intramolecular aldol condensation.[2][3] This powerful ring-forming reaction, while elegant, can present several challenges, including side reactions and incomplete conversions that lead to a complex mixture of impurities.[4][5] Another common approach involves a Dieckmann-type condensation , an intramolecular reaction of diesters to form a β-keto ester, which can then be converted to the desired dione.[6][7][8][9][10][11]

This guide will focus primarily on troubleshooting impurities arising from these common synthetic frameworks.

Troubleshooting Workflow Diagram

Before diving into specific FAQs, the following workflow provides a logical approach to impurity troubleshooting.

G cluster_0 Phase 1: Detection & Identification cluster_1 Phase 2: Diagnosis cluster_2 Phase 3: Corrective Action A Impurity Detected (TLC, GC, HPLC, NMR) B Characterize Impurity (MS, NMR, IR) A->B C Identify Structure (Starting Material, Isomer, By-product) B->C D Consult Impurity Table Below (Match Structure to Cause) C->D E Review Reaction Mechanism (Identify Potential Side Reactions) C->E F Implement Protocol Modification (e.g., Change Base, Temp, Time) D->F G Optimize Work-up/ Purification D->G E->F H Re-run Reaction & Analyze F->H G->H I Problem Solved H->I J Re-evaluate Diagnosis H->J J->D

Caption: A logical workflow for identifying, diagnosing, and resolving impurity issues.

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting

This section directly addresses common issues encountered during the synthesis of 4-isopropyl-1,3-cyclohexanedione.

Category A: Starting Material & Reagent-Related Impurities
Q1: My final product is contaminated with significant amounts of unreacted starting materials. What are the likely causes and how can I resolve this?

A1: The presence of unreacted starting materials is one of the most common issues and typically points to an incomplete reaction.[12][13]

  • Causality & Explanation:

    • Insufficient Reaction Time or Temperature: The reaction may not have been allowed to proceed to completion. Annulation and condensation reactions can be slower than anticipated, especially if reagents are sterically hindered.

    • Incorrect Stoichiometry: An incorrect molar ratio of reactants or base can leave starting materials unconsumed. It is critical that the limiting reagent is fully consumed.

    • Base Inactivity: The base (e.g., sodium ethoxide, potassium t-butoxide) may have degraded due to moisture or prolonged storage. A less active base will result in incomplete deprotonation of the nucleophile, halting the reaction sequence.[6]

    • Poor Mixing: In heterogeneous mixtures (e.g., with sodium hydride), inefficient stirring can lead to localized reactions, leaving pockets of unreacted starting material.

  • Troubleshooting & Protocol Recommendations:

    • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to monitor the disappearance of the limiting starting material before quenching the reaction.

    • Verify Reagent Quality: Use freshly opened or properly stored bases. If in doubt, titrate the base to determine its activity. Ensure all solvents are anhydrous.

    • Optimize Conditions: Gradually increase the reaction temperature or extend the reaction time. A small-scale optimization experiment can quickly identify the ideal parameters.

    • Review Stoichiometry: Carefully recalculate and re-weigh all reactants and reagents. In many cases, a slight excess (1.1-1.2 equivalents) of the non-limiting reagent can help drive the reaction to completion.

Category B: Process-Related Impurities & Side Reactions

The following diagram illustrates a simplified Robinson annulation pathway to form the target product, highlighting the formation of a common "stalled" intermediate.

G Start Enolate of Isovaleraldehyde + Methyl Vinyl Ketone MichaelAdduct 1,5-Diketone Intermediate (Michael Adduct) Start->MichaelAdduct Michael Addition Byproduct Polymerized Methyl Vinyl Ketone Start->Byproduct Side Reaction (Base-catalyzed) Product 4-Isopropyl-1,3-cyclohexanedione (via Aldol Condensation) MichaelAdduct->Product Intramolecular Aldol Condensation

Caption: Simplified Robinson annulation pathway and a common side reaction.

Q2: I'm observing a significant amount of a higher molecular weight, often polymeric, by-product. What is it and how can I prevent its formation?

A2: This is a frequent issue, especially in reactions like the Robinson annulation that use reactive Michael acceptors such as methyl vinyl ketone (MVK).[2][3]

  • Causality & Explanation: Michael acceptors like MVK are highly susceptible to base-catalyzed self-polymerization.[4] This side reaction competes directly with the desired Michael addition, consuming the reagent and reducing the overall yield. Similarly, in Dieckmann condensations designed for larger rings, intermolecular dimerization can occur, competing with the desired intramolecular cyclization.[6]

  • Troubleshooting & Protocol Recommendations:

    • Control Reagent Addition: Add the reactive Michael acceptor (e.g., MVK) slowly and at a low temperature to the reaction mixture containing the enolate. This keeps the instantaneous concentration of the acceptor low, favoring the reaction with the enolate over self-polymerization.

    • Use an MVK Precursor: To avoid handling volatile and reactive MVK, use a precursor like a Mannich base (e.g., 1-(diethylamino)-3-butanone hydrochloride) which generates MVK in situ under the reaction conditions.[4] The Wichterle reaction, a variant of the Robinson annulation, uses 1,3-dichloro-cis-2-butene to avoid polymerization issues.[2]

    • Optimize Base and Temperature: Use the minimum effective amount of base. Sterically hindered bases and lower temperatures can sometimes minimize unwanted side reactions.[6]

Q3: My reaction is producing the 1,5-diketone intermediate from the Michael addition, but it's not cyclizing to the final product. How do I drive the aldol condensation step?

A3: This indicates that the first step (Michael addition) is successful, but the second step (intramolecular aldol condensation) is stalling.[3][5]

  • Causality & Explanation: The intramolecular aldol condensation requires the formation of a second enolate from the 1,5-diketone intermediate, which then attacks the other carbonyl group.[3] This step often requires more forcing conditions (higher temperature or stronger base concentration) than the initial Michael addition. The reaction may not have sufficient thermal energy or basicity to proceed.

  • Troubleshooting & Protocol Recommendations:

    • Two-Stage Temperature Profile: After confirming the formation of the Michael adduct via TLC or GC (at a lower temperature), increase the temperature of the reaction mixture to promote the intramolecular aldol condensation and subsequent dehydration.

    • Additional Base: In some cases, adding a further portion of base after the Michael addition is complete can facilitate the cyclization step.

    • Change of Base/Solvent: The choice of base and solvent can influence the equilibrium of the aldol reaction. A switch to a stronger base or a higher-boiling point solvent might be necessary to drive the reaction to completion.

Q4: I have identified an impurity that is an isomer of my target compound. How can I improve the regioselectivity of my reaction?

A4: Isomer formation is a classic challenge in the synthesis of unsymmetrical cyclic ketones.

  • Causality & Explanation:

    • In Dieckmann Condensation: If the starting diester is unsymmetrical, deprotonation can occur at two different α-positions, leading to the formation of two different enolates and, consequently, two different regioisomeric β-keto ester products.[7]

    • In Robinson Annulation: If the ketone used to generate the initial enolate is unsymmetrical (e.g., 2-methylcyclohexanone), deprotonation can occur on either side of the carbonyl, leading to different Michael adducts and ultimately different annulated products.

  • Troubleshooting & Protocol Recommendations:

    • Kinetic vs. Thermodynamic Control: To favor the formation of the less-substituted (kinetic) enolate, use a strong, sterically hindered, non-nucleophilic base like lithium diisopropylamide (LDA) in an aprotic solvent (like THF) at low temperatures (e.g., -78 °C).[6] To favor the more-substituted (thermodynamic) enolate, use a smaller, less hindered base (like NaH or NaOEt) at higher temperatures.

    • Use of Directing Groups: In some cases, starting materials can be modified with temporary directing groups to block one reaction site, forcing the reaction to occur with the desired regioselectivity.

Category C: Analysis & Purification
Q5: What are the best analytical methods for identifying and quantifying impurities in my reaction mixture?

A5: A combination of chromatographic and spectroscopic techniques is essential for comprehensive impurity profiling.[12][14]

  • Recommended Techniques:

    • High-Performance Liquid Chromatography (HPLC): Excellent for separating non-volatile organic impurities like starting materials, intermediates, and by-products.[14][15] A UV or Diode Array Detector (DAD) is typically used.

    • Gas Chromatography-Mass Spectrometry (GC-MS): The preferred method for analyzing volatile and semi-volatile impurities, such as residual solvents and lower molecular weight by-products.[12][16] The mass spectrometer provides structural information for impurity identification.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for elucidating the exact structure of unknown impurities once they have been isolated.

    • Quantitative NMR (qNMR): Can be used to determine the concentration of an impurity if a pure standard is not available.[14]

Impurity TypeLikely CauseRecommended Analytical Method
Unreacted Starting Materials Incomplete reaction (time, temp, stoichiometry)HPLC, GC-MS
Michael Adduct (1,5-Diketone) Stalled intramolecular aldol condensationHPLC, LC-MS, NMR
Polymeric By-products Self-condensation of reactive reagents (e.g., MVK)GPC (Gel Permeation), NMR
Regioisomers Poor control of enolate formationHPLC, GC-MS (if volatile), NMR
Residual Solvents Inefficient drying or purificationGC-MS (Headspace)
Degradation Products Harsh work-up (pH) or purification (silica)HPLC, LC-MS
Q6: My product appears to be degrading during silica gel column chromatography. What are my options?

A6: 1,3-Diketones can be sensitive to the acidic nature of standard silica gel. The compound exists in equilibrium with its enol tautomer, and this form can be susceptible to decomposition on acidic surfaces.[17]

  • Troubleshooting & Protocol Recommendations:

    • Deactivate the Silica: Neutralize the silica gel by preparing a slurry with a small amount of a weak base, like triethylamine (~1%), in the eluent before packing the column.

    • Use an Alternative Stationary Phase: Consider using neutral or basic alumina, or a bonded-phase silica like diol or C18 (in reversed-phase mode).

    • Alternative Purification Methods:

      • Recrystallization: If the product is a solid and there is a significant difference in solubility between the product and impurities, recrystallization is an excellent, non-destructive alternative.

      • Distillation: For thermally stable, liquid products, vacuum distillation can be effective.

Section 3: Experimental Protocols

Protocol 1: General HPLC Method for Impurity Profiling

This protocol provides a starting point for analyzing the purity of 4-isopropyl-1,3-cyclohexanedione. It should be optimized for your specific impurity profile.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 70% A / 30% B, ramp to 10% A / 90% B over 15 minutes. Hold for 5 minutes. Return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detector: UV/Vis Diode Array Detector (DAD) set to monitor at 254 nm and 280 nm. A PDA detector is beneficial for assessing peak purity.[12]

  • Injection Volume: 5-10 µL.

  • Sample Preparation: Dissolve a small amount of the crude or purified product in the initial mobile phase composition or acetonitrile to a concentration of ~1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Protocol 2: Recrystallization for Product Purification

This protocol is suitable if the product is a solid at room temperature and impurities have different solubility profiles.

  • Solvent Selection: Identify a suitable solvent system. The ideal solvent will dissolve the compound and impurities when hot but only the impurities when cold. Common choices include ethyl acetate/hexanes, acetone/water, or isopropanol.

  • Dissolution: In an Erlenmeyer flask, add the minimum amount of hot solvent required to fully dissolve the crude product.

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through fluted filter paper to remove them.

  • Crystallization: Allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

  • Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.

  • Drying: Dry the crystals under high vacuum to remove all residual solvent. Analyze the purified product and the mother liquor by HPLC or GC-MS to assess the efficiency of the purification.

References

  • Grokipedia. (n.d.). Dieckmann condensation. Grokipedia. Retrieved from [Link]

  • Wikipedia. (2024). Robinson annulation. Wikipedia. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Dieckmann Condensation. Organic Chemistry Portal. Retrieved from [Link]

  • Wikipedia. (2023). Dieckmann condensation. Wikipedia. Retrieved from [Link]

  • Master Organic Chemistry. (2018). The Robinson Annulation. Master Organic Chemistry. Retrieved from [Link]

  • Physics Wallah. (n.d.). Reaction and Mechanism of Dieckmann reaction. Physics Wallah. Retrieved from [Link]

  • University of Calgary. (n.d.). Ch18: Robinson annulation. University of Calgary. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 4-Isopropyl-1,3-cyclohexanedione. PubChem. Retrieved from [Link]

  • Juniper Publishers. (2025). A Brief Summary on Robinson Annulation Reaction. Application in Synthesis of Diterpenes. Juniper Publishers. Retrieved from [Link]

  • Chemistry LibreTexts. (2016). 19.18: The Robinson Annulation. Chemistry LibreTexts. Retrieved from [Link]

  • CSIR-Institute of Himalayan Bioresource Technology. (n.d.). Process for 4-substituted cyclohexane-1,3-dione. CSIR. Retrieved from [Link]

  • The Royal Society of Chemistry. (2018). Organocatalyzed Stereo- and Enantioselective Isomerization of Prochiral 1,3-Cyclohexanediones into Nonalactones bearing Distant. The Royal Society of Chemistry. Retrieved from [Link]

  • Google Patents. (n.d.). EP0061669A1 - Process for the preparation of cyclohexane-1,3-diones, and some bicyclic... Google Patents.
  • Organic Syntheses. (n.d.). Procedure. Organic Syntheses. Retrieved from [Link]

  • Master Organic Chemistry. (2023). The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. Retrieved from [Link]

  • Ministry of the Environment, Government of Japan. (n.d.). III Analytical Methods. Retrieved from [Link]

  • Organic Syntheses. (n.d.). 2,2-Dichloro-1,3-dicyclohexylimidazolidine-4,5-dione. Organic Syntheses. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 4-Isopropyl-N-phenylcyclohexa-1,3-diene-1-carboxamide. PMC. Retrieved from [Link]

  • BioProcess International. (2009). Analytical Strategies for Monitoring Residual Impurities Encountered in Bioprocessing. BioProcess International. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). 1,3-Cyclohexanedione, 4-propyl-. NIST WebBook. Retrieved from [Link]

  • Wikipedia. (2024). Michael addition reaction. Wikipedia. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Indane-1,3-Dione: From Synthetic Strategies to Applications. PMC. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Procedure. Organic Syntheses. Retrieved from [Link]

  • Google Patents. (n.d.). US9759698B2 - Analytical methods for analyzing and determining impurities in dianhydrogalactitol. Google Patents.
  • Wikipedia. (2023). 1,3-Cyclohexanedione. Wikipedia. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2014). Presence of organic impurities into active pharmaceutical ingredients. IJPSR. Retrieved from [Link]

  • Patent 0195053. (n.d.). PROCESS FOR PREPARING 1,3-CYCLOHEXANEDIONE DERIVATIVES AND INTERMEDIATES THEREFOR. Retrieved from [Link]

  • YouTube. (2014). Michael Reaction of Cyclohexenone & An Ester (RXN Mechanism). Retrieved from [Link]

  • MDPI. (2025). Straightforward Access to the Dispirocyclic Framework via Regioselective Intramolecular Michael Addition. MDPI. Retrieved from [Link]

  • ResearchGate. (2014). (PDF) 1, 3-CYCLOHEXANEDIONE AND ITS DERIVATIVES AS PRECURSORS. ResearchGate. Retrieved from [Link]

  • Google Patents. (n.d.). US5744648A - Process for the manufacture of 1, 3-cyclohexanedione. Google Patents.
  • International Journal of Current Research. (n.d.). 1, 3-Cyclohexanedione and its derivatives as precursors in organic chemistry; synthesis and reactions. Retrieved from [Link]

  • Google Patents. (n.d.). Purification of cyclohexane - US4433194A. Google Patents.

Sources

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 4-isopropyl-1,3-cyclohexanedione

Welcome to the technical support guide for the synthesis of 4-isopropyl-1,3-cyclohexanedione. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the synthesis of 4-isopropyl-1,3-cyclohexanedione. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this specific synthesis. We will move beyond simple procedural steps to explore the causality behind experimental choices, ensuring you can troubleshoot effectively and achieve high-yield, high-purity results.

Section 1: Foundational Principles of the Synthesis

The synthesis of 4-isopropyl-1,3-cyclohexanedione typically proceeds through a robust and well-established reaction sequence: a Michael addition followed by an intramolecular Dieckmann condensation.[1][2][3] This multi-step process, if not properly controlled, can lead to a variety of challenges, including low yields and the formation of difficult-to-separate impurities. Understanding the mechanism is the first step to mastering the optimization.

The overall workflow involves the conjugate addition of a soft nucleophile, such as diethyl malonate, to an α,β-unsaturated ketone. The resulting intermediate is then cyclized under basic conditions to form a cyclic β-keto ester, which is subsequently hydrolyzed and decarboxylated to yield the target dione.

G cluster_0 Step 1: Michael Addition cluster_1 Step 2: Dieckmann Condensation cluster_2 Step 3: Hydrolysis & Decarboxylation Reactant_A Isobutylideneacetone (or similar α,β-unsaturated ketone) Intermediate_1 Michael Adduct (Diester Intermediate) Reactant_A->Intermediate_1 Base (e.g., NaOEt) Reactant_B Diethyl Malonate Reactant_B->Intermediate_1 Intermediate_2 Cyclic β-Keto Ester Intermediate_1->Intermediate_2 Intramolecular Cyclization (NaOEt, Heat) Product 4-isopropyl-1,3-cyclohexanedione Intermediate_2->Product Aqueous Acid (e.g., H₂SO₄), Heat

Caption: General workflow for the synthesis of 4-isopropyl-1,3-cyclohexanedione.

Section 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis in a practical question-and-answer format.

Q1: My final yield is consistently low (<50%). What are the primary factors I should investigate?

A: Low yields are a frequent challenge and can often be traced back to one of three areas: reagent quality, reaction equilibrium, or thermal degradation.

  • Reagent Purity and Stoichiometry: Ensure your starting materials, particularly the α,β-unsaturated ketone and the malonate ester, are pure. The base used for the condensation (e.g., sodium ethoxide) is highly sensitive to moisture. Use freshly prepared or properly stored base. Inaccurate stoichiometry can also lead to an excess of one reactant and incomplete conversion.

  • Driving the Equilibrium: The Dieckmann condensation is a reversible reaction.[1] Its success hinges on deprotonating the resulting cyclic β-keto ester, which is highly acidic. This acid-base step is essentially irreversible and drives the reaction to completion.[2] If your base is weak or is consumed by water, this crucial final step will be inefficient, allowing the reaction to revert to the starting materials.

  • Thermal Stability: The final product, 1,3-cyclohexanedione, can be unstable at high temperatures and may be prone to self-condensation or decomposition.[4] Prolonged heating during the final decarboxylation step or distillation should be avoided.

Q2: I am observing a significant amount of a sticky, polymeric side product. How can I improve the reaction's selectivity?

A: The formation of polymers often points to issues with the Michael addition step. The α,β-unsaturated ketone, like methyl vinyl ketone used in Robinson annulations, has a tendency to polymerize in the presence of a base.[5]

  • Temperature Control: Perform the initial Michael addition at a lower temperature (e.g., 0-5 °C) to minimize the rate of polymerization relative to the desired 1,4-addition. Once the Michael adduct is formed, the temperature can be raised to facilitate the intramolecular cyclization.

  • Order of Addition: Instead of adding the base to a mixture of the reactants, try adding the α,β-unsaturated ketone slowly to a pre-stirred mixture of the diethyl malonate and the base in your chosen solvent. This ensures that the concentration of the easily-polymerized ketone is kept low at all times.

Q3: How do I select the optimal solvent for the cyclization (Dieckmann condensation) step?

A: Solvent choice is critical for both solubility and chemical compatibility.

  • Compatibility with Base: The most important rule for a Claisen or Dieckmann condensation is to use an alkoxide base with an alcohol solvent that has the same alkyl group (e.g., sodium ethoxide in ethanol).[1] Using a different combination (like sodium methoxide in ethanol) will cause transesterification of your diethyl malonate, leading to a mixture of products and complicating purification.

  • Solubility: The solvent must effectively dissolve the starting diester intermediate. While detailed solubility data for the specific intermediate is scarce, data for the parent 1,3-cyclohexanedione can be instructive. Solvents like tetrahydrofuran (THF) and acetone show good solubility, whereas non-polar solvents like toluene are poor.[6] An alcohol like ethanol or a co-solvent system (e.g., ethanol/THF) is often a good starting point.

  • Inertness: The solvent must be inert to the strong base and high temperatures. Protic solvents other than the corresponding alcohol should be avoided.

Q4: What is the ideal temperature range for this synthesis, and what are the consequences of deviating from it?

A: This is a multi-stage synthesis, and the optimal temperature varies for each stage. There is no single "ideal" temperature.

  • Michael Addition (Step 1): As discussed, lower temperatures (0-25 °C) are generally preferred to suppress polymerization of the enone.

  • Dieckmann Condensation (Step 2): This cyclization often requires heating to proceed at a reasonable rate. Refluxing in ethanol (approx. 78 °C) is a common condition.

  • Hydrolysis & Decarboxylation (Step 3): This step typically requires vigorous heating with aqueous acid (e.g., refluxing 10-20% H₂SO₄).

Consequences of Deviation:

  • Too Low Temperature (Cyclization): The reaction will be impractically slow, leading to incomplete conversion even after extended reaction times.

  • Too High Temperature (Initial Steps): Increased risk of side reactions, primarily polymerization of the enone and potential self-condensation of the malonate.

  • Too High Temperature (Final Step): The 1,3-dione product can degrade or undergo self-condensation, reducing the isolated yield and purity.[4]

Q5: My product appears pure by NMR after workup, but it discolors and degrades upon storage. How can I improve its stability?

A: 1,3-Diketones, including 1,3-cyclohexanedione, are known to be unstable upon exposure to air.[4] This is due to their susceptibility to oxidation and enol-keto tautomerism which can facilitate side reactions.

  • Inert Atmosphere: After purification, store the final product under an inert atmosphere (Nitrogen or Argon).

  • Cold Storage: Keep the product in a refrigerator or freezer to slow down potential degradation pathways.

  • Avoid Trace Impurities: Trace amounts of acid or base left over from the workup can catalyze degradation. Ensure the product is thoroughly washed and neutralized before final solvent removal.

Section 3: Optimized Experimental Protocol

This protocol synthesizes the best practices discussed above. Note: All operations should be conducted in a fume hood with appropriate personal protective equipment.

Materials:

  • Diethyl malonate

  • Isobutylideneacetone (5-Methyl-3-hexen-2-one)

  • Sodium metal

  • Absolute Ethanol (200 proof)

  • Diethyl ether

  • Sulfuric acid (concentrated)

  • Sodium bicarbonate (saturated solution)

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate

Procedure:

  • Preparation of Sodium Ethoxide Solution: In a three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, carefully add sodium metal (1.0 eq) in small pieces to absolute ethanol under a nitrogen atmosphere. Allow the reaction to proceed until all the sodium has dissolved. Cool the resulting sodium ethoxide solution to 0-5 °C in an ice bath.

  • Michael Addition: To the cooled sodium ethoxide solution, add diethyl malonate (1.0 eq) dropwise with stirring. Once the addition is complete, add isobutylideneacetone (1.0 eq) dropwise over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C. After the addition, allow the mixture to stir at room temperature for 2-4 hours.

  • Dieckmann Condensation: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC or GC-MS.

  • Workup and Hydrolysis: After cooling to room temperature, carefully pour the reaction mixture over ice. Acidify the aqueous mixture to pH 1-2 with concentrated sulfuric acid. Heat the acidified mixture to reflux for 6-8 hours to effect hydrolysis and decarboxylation.

  • Isolation: Cool the mixture and extract with diethyl ether (3 x volume). Combine the organic layers, wash with saturated sodium bicarbonate solution, then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

  • Purification: The crude product can be purified by vacuum distillation or recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate).

Section 4: Data-Driven Optimization

Table 1: Influence of Solvent on the Dieckmann Condensation Step
SolventTypeDielectric Constant (Approx.)ProsConsRecommendation
Ethanol Polar Protic25Compatible with NaOEt base; good solvent for intermediates.Must use corresponding ethoxide base to prevent transesterification.Recommended
Methanol Polar Protic33Good solvent properties.Not Recommended with diethyl esters due to transesterification.Only use if starting with dimethyl esters and sodium methoxide.
THF Polar Aprotic7.5Good at dissolving organic intermediates; can be used as a co-solvent.Does not solvate the alkoxide base as well as an alcohol.Good as a co-solvent with ethanol to improve solubility.
Toluene Non-polar2.4High boiling point allows for higher reaction temperatures.Poor solubility for ionic intermediates and the parent dione.[6]Not recommended as a primary solvent.
Chloroform Polar Aprotic4.8Excellent solubility for the parent dione.[6]Can react with strong bases.Not Recommended due to reactivity with base.
Table 2: General Impact of Temperature on Reaction Parameters
StageTemperature RangeEffect on RateEffect on Yield/Purity
Michael Addition 0 - 10 °CSlowerHigher Purity: Minimizes polymerization.
25 - 40 °CFasterLower Purity: Increased risk of side products.
Dieckmann Condensation 50 - 60 °CSlowHigh conversion requires very long reaction times.
70 - 80 °C (Reflux)OptimalGood balance of reaction rate and stability.
Decarboxylation 80 - 90 °CSlowIncomplete decarboxylation may occur.
100 - 110 °C (Reflux)OptimalEfficiently removes CO₂. Prolonged heating may cause degradation.
Troubleshooting Decision Workflow

G start Reaction Outcome Unsatisfactory low_yield Is the yield low? start->low_yield side_products Are there significant side products? low_yield->side_products No check_reagents Verify reagent purity (especially base). Check stoichiometry. low_yield->check_reagents Yes degradation Does the product degrade? side_products->degradation No lower_temp Lower temperature of Michael addition (0-5 °C). Slowly add enone to base/malonate mixture. side_products->lower_temp Yes inert_storage Store purified product under N₂/Ar at low temp. degradation->inert_storage Yes success Problem Solved degradation->success No drive_equilibrium Ensure sufficient, dry base is used to drive the final deprotonation. check_reagents->drive_equilibrium check_temp_time Increase reaction time or temperature for cyclization/decarboxylation steps. drive_equilibrium->check_temp_time change_solvent Ensure solvent matches alkoxide base. Consider THF as a co-solvent. lower_temp->change_solvent purify_workup Ensure thorough neutralization during workup. Avoid excessive heat during purification. inert_storage->purify_workup

Caption: A decision tree for troubleshooting common synthesis issues.

References

  • Dieckmann Condensation. Organic Chemistry Portal. [Link]

  • The Robinson Annulation. Master Organic Chemistry. [Link]

  • Robinson annulation. chemeurope.com. [Link]

  • Dieckmann condensation – An Intramolecular Claisen Reaction. Chemistry Steps. [Link]

  • US5744648A - Process for the manufacture of 1, 3-cyclohexanedione.
  • A Brief Summary on Robinson Annulation Reaction. Application in Synthesis of Diterpenes. Juniper Publishers. [Link]

  • Determination and Correlation of the Solubility of 1,3-Cyclohexanedione Form I in Fourteen Pure Solvents at Temperatures from 288.15 to 333.15 K. Journal of Chemical & Engineering Data. [Link]

  • SYNTHESIS OF 2-ALKYLIDENE-1,3-CYCLOHEXANEDIONES. Emporia State University. [Link]

  • Effect of Temperature During Assembly on the Structure and Mechanical Properties of Peptide-Based Materials. PMC. [Link]

  • Effect of preparation temperature on the characteristics and release profiles of PLGA microspheres containing protein fabricated. Kinam Park. [Link]

  • PROCESS FOR PREPARING 1,3-CYCLOHEXANEDIONE DERIVATIVES AND INTERMEDIATES THEREFOR. European Patent Office. [Link]

  • A Brief Summary on Robinson Annulation Reaction. Application in Synthesis of Diterpenes. Ajoy K Banerjee, et al. [Link]

  • Theoretical Study of Solvent Effects on 1,3- Dipolar Cycloaddition Reaction. JOURNAL OF UNIVERSITY OF BABYLON for Pure and Applied Sciences. [Link]

  • Solvents effect on infrared spectra of 1,3-indanedione in organic solvents. ResearchGate. [Link]

  • Preparation of 1, 3-cyclohexanedione from resorcinol by transfer hydrogenation. IOP Conference Series: Earth and Environmental Science. [Link]

Sources

Optimization

best purification and recrystallization methods for 4-isopropyl-1,3-cyclohexanedione

Welcome to the technical support guide for the purification and recrystallization of 4-isopropyl-1,3-cyclohexanedione. This resource is designed for researchers, scientists, and drug development professionals to provide...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the purification and recrystallization of 4-isopropyl-1,3-cyclohexanedione. This resource is designed for researchers, scientists, and drug development professionals to provide practical, in-depth guidance and troubleshoot common issues encountered during the purification of this valuable synthetic intermediate. As a Senior Application Scientist, my goal is to blend established chemical principles with practical, field-tested advice to ensure you can achieve the highest possible purity for your compound.

Introduction: The Challenge of Purifying a 1,3-Dione

4-isopropyl-1,3-cyclohexanedione is a key building block in the synthesis of various chemical entities, including agrochemicals and pharmaceuticals.[1] Its purification, while seemingly straightforward, presents unique challenges primarily due to its molecular structure. Like its parent compound, 1,3-cyclohexanedione, it exists predominantly as the more stable enol tautomer in solution.[2][3] This keto-enol tautomerism can influence solubility, crystal packing, and the overall success of purification, making a well-designed protocol essential.[4][5] This guide provides validated protocols and solutions to common problems to streamline your purification workflow.

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of 4-isopropyl-1,3-cyclohexanedione?

Understanding the basic physical properties is the first step in designing a purification strategy.

PropertyValueSource
Molecular Formula C₉H₁₄O₂PubChem[6]
Molecular Weight 154.21 g/mol PubChem[6]
Appearance SolidSigma-Aldrich[7]
Melting Point 63-65 °C (lit.)Sigma-Aldrich[7]
CAS Number 18456-87-6NIST[8]

Q2: What are the best solvents for recrystallizing this compound?

The ideal recrystallization solvent is one in which the compound has high solubility at high temperatures and low solubility at low temperatures.[9] While specific solubility data for the 4-isopropyl derivative is not extensively published, we can infer suitable solvents from its parent compound, 1,3-cyclohexanedione, and general principles of solubility ("like dissolves like").[9][10] The isopropyl group adds non-polar character.

  • Good Single-Solvent Candidates: Acetonitrile has been shown to be a favorable solvent for 1,3-cyclohexanedione.[11] A mixture of ethyl acetate and a non-polar co-solvent like hexanes or cyclohexane is also a common and effective choice for compounds of moderate polarity.[12]

  • Mixed-Solvent Systems: A powerful technique involves dissolving the compound in a "good" solvent (in which it is highly soluble) and then adding a "bad" or "anti-solvent" (in which it is poorly soluble) until the solution becomes cloudy.[10][13] Common pairs include Ethanol/Water and Ethyl Acetate/Hexane.[10]

Q3: How does keto-enol tautomerism affect purification?

In solution, 4-isopropyl-1,3-cyclohexanedione primarily exists as its enol tautomer.[3] This is the species you are crystallizing. The presence of both keto and enol forms in equilibrium can sometimes complicate crystallization. However, since the enol form is typically dominant and more stable, crystallization usually proceeds from this tautomer. The key is to ensure conditions (like slow cooling) that allow the equilibrium to favor the formation of a single, well-ordered crystal lattice.[2]

Q4: What are common impurities I should expect?

Impurities typically stem from the synthetic route. Common sources include:

  • Unreacted Starting Materials: For example, if synthesized via a Dieckmann-type annulation, unreacted esters or ketones may persist.[1]

  • By-products: Incomplete cyclization or side-reactions can lead to structurally similar impurities that may be difficult to remove.

  • Colored Impurities: These are often high molecular weight, conjugated by-products that can be effectively removed with activated charcoal.[9]

Troubleshooting Guide: Common Recrystallization Problems & Solutions

This section addresses specific issues that can arise during the experiment, explaining the cause and providing a clear solution.

Problem 1: My compound "oiled out" during cooling instead of forming crystals.

  • Probable Cause: This common issue occurs when the solute comes out of the concentrated solution at a temperature above its melting point.[14][15] It is particularly frequent with compounds that have relatively low melting points (like this one at ~63-65 °C) or when the solution is highly impure.[15]

  • Solution:

    • Re-heat the flask containing the oil and solvent until the oil completely redissolves.

    • Add a small amount of additional hot solvent (10-20% more) to lower the saturation point.[14]

    • Allow the solution to cool very slowly. You can achieve this by leaving the flask on a hot plate that has been turned off or by insulating the flask with glass wool or paper towels.[10][15] This retards precipitation until the temperature is below the compound's melting point.[14]

    • If oiling persists, consider using a different solvent system with a lower boiling point.

Problem 2: No crystals have formed, even after the solution is at room temperature or in an ice bath.

  • Probable Cause: You have likely used too much solvent, and the solution is not supersaturated.[14][15][16] This is the most common reason for crystallization failure.

  • Solution:

    • Reduce Solvent Volume: Gently heat the solution to boil off some of the solvent.[14] A rotary evaporator is more precise if available.[15] Reduce the volume by about 25% and then allow it to cool again.

    • Induce Crystallization: If the solution is supersaturated but reluctant to crystallize, you can:

      • Scratch: Gently scratch the inner surface of the flask with a glass rod at the meniscus. The microscopic scratches provide a nucleation site for crystal growth.[14]

      • Seed: Add a tiny, pure crystal of the product (a "seed crystal") to the solution. This provides a template for crystallization.

Problem 3: My final yield is very low.

  • Probable Cause: Several factors can lead to poor recovery:

    • Using a large excess of solvent, which keeps more of your product dissolved even when cold.[9]

    • Premature crystallization during hot filtration, causing product loss on the filter paper.[14][16]

    • Washing the collected crystals with too much cold solvent or with solvent that was not sufficiently cold.

  • Solution:

    • Minimize Solvent: Use the absolute minimum amount of hot solvent required to fully dissolve the crude solid.[9][13]

    • Pre-heat Apparatus: If performing a hot filtration to remove insoluble impurities, pre-heat your filter funnel and receiving flask with hot solvent vapor to prevent the product from crashing out.[14]

    • Maximize Precipitation: Ensure the solution is thoroughly cooled in an ice-water bath before filtration to minimize its solubility in the mother liquor.[16]

    • Wash Correctly: Wash the collected crystals on the filter with a minimal amount of ice-cold solvent.

Problem 4: The final crystals are still colored.

  • Probable Cause: Soluble, colored impurities are present and co-crystallized with your product.

  • Solution:

    • Redissolve the colored product in the minimum amount of hot solvent.

    • Add a very small amount of activated charcoal (decolorizing carbon) to the hot solution – typically 1-2% of the solute's weight.

    • Swirl the hot solution with the charcoal for a few minutes. The colored impurities will adsorb onto the charcoal's surface.[9]

    • Perform a hot gravity filtration to remove the charcoal.[13] The resulting filtrate should be colorless.

    • Allow the filtrate to cool and crystallize as usual.

Visualized Protocols and Workflows

Recrystallization Decision Workflow

This diagram outlines the general process and decision points for a successful recrystallization.

G cluster_prep Preparation cluster_purify Purification cluster_isolate Isolation A Select Solvent(s) B Dissolve Crude Solid in Minimum Hot Solvent A->B C Solution Clear? B->C D Perform Hot Gravity Filtration C->D No (Insoluble Impurities Present) E Cool Solution Slowly to Induce Crystallization C->E Yes D->E F Crystals Formed? E->F G Collect Crystals via Vacuum Filtration F->G Yes J Troubleshoot (See Guide) F->J No H Wash with Minimal Ice-Cold Solvent G->H I Dry Crystals H->I

Caption: A workflow for single-solvent recrystallization.

Troubleshooting Crystallization Failure

This flowchart provides a logical path to diagnose and solve issues when crystals fail to form.

G A No Crystals Formed Upon Cooling B Is the solution supersaturated? A->B C Reduce Solvent Volume (Boil off excess) B->C No (Too much solvent used) E Induce Crystallization B->E Yes (Nucleation is inhibited) D Re-cool Solution C->D D->B F Scratch inner wall of flask E->F G Add a seed crystal E->G

Caption: A troubleshooting guide for crystallization induction.

Detailed Experimental Protocols

Protocol 1: Single-Solvent Recrystallization (e.g., with Ethyl Acetate/Hexane System)

This protocol is effective when a single solvent provides a good solubility differential. Here we adapt it to a common two-solvent approach which is often more practical.

  • Dissolution: Place the crude 4-isopropyl-1,3-cyclohexanedione in an Erlenmeyer flask. Add the minimum amount of hot ethyl acetate dropwise while heating and swirling until the solid just dissolves.[13]

  • Decolorization (If Necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a spatula-tip of activated charcoal. Re-heat to boiling for 2-3 minutes.

  • Hot Filtration (If Necessary): If charcoal or other insoluble impurities are present, perform a hot gravity filtration into a clean, pre-warmed Erlenmeyer flask.[13]

  • Crystallization: To the hot, clear filtrate, add hexane dropwise while swirling until a faint cloudiness (turbidity) persists. Add one or two drops of hot ethyl acetate to redissolve the turbidity, resulting in a saturated solution.[17]

  • Cooling: Cover the flask and allow it to cool slowly to room temperature, then place it in an ice-water bath for at least 30 minutes to maximize crystal formation.[9][16]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[13]

  • Washing: Wash the crystals with a small portion of ice-cold hexane to remove any residual soluble impurities.

  • Drying: Allow the crystals to dry completely on the filter under vacuum. Final drying can be done in a desiccator. The purity can be checked via melting point determination.[16]

References

  • Problems in recrystallization. Biocyclopedia. [Link]

  • Sandtorv, A. (2021, March 5). 2.1: RECRYSTALLIZATION. Chemistry LibreTexts. [Link]

  • Recrystallization - Single Solvent. University of Toronto Scarborough. [Link]

  • Recrystallization. University of New Brunswick. [Link]

  • Chemical Properties of 1,3-Cyclohexanedione, 4-propyl- (CAS 18456-81-0). Cheméo. [Link]

  • Simple recrystallization method for obtaining pure compound (natural product)? ResearchGate. [Link]

  • Problems with Recrystallisations. University of York, Department of Chemistry. [Link]

  • Recrystallization. Chemistry LibreTexts. [Link]

  • Organocatalyzed Stereo- and Enantioselective Isomerization of Prochiral 1,3-Cyclohexanediones into Nonalactones bearing Distant. The Royal Society of Chemistry. [Link]

  • 4-Isopropyl-1,3-cyclohexanedione. PubChem. [Link]

  • Determination and Correlation of the Solubility of 1,3-Cyclohexanedione Form I in Fourteen Pure Solvents at Temperatures from 288.15 to 333.15 K. Journal of Chemical & Engineering Data. [Link]

  • Recrystallization Handout. University of Pennsylvania. [Link]

  • 1,3-Cyclohexanedione, 4-propyl-. NIST Chemistry WebBook. [Link]

  • Albertson, B. D., et al. (1980). Potential limitations of recrystallization for the definitive identification of radioactive steroids. Steroids. [Link]

  • Procedure. Organic Syntheses. [Link]

  • Analysis and purification of hydrogenation products of resorcinol. ResearchGate. [Link]

  • Keto Enol Tautomerism and Conformational Landscape of 1,3-Cyclohexanedione from Its Free Jet Millimeter-Wave Absorption Spectrum. ResearchGate. [Link]

  • Al-Majedy, Y. K., et al. (2020). Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties. MDPI. [Link]

  • Synthesis of (1 S,4 R)-4-isopropyl-1-methyl-2-cyclohexen-1-ol, the aggregation pheromone of the ambrosia beetle Platypus quercivorus, its racemate, (1 R,4 R). ResearchGate. [Link]

  • 1,3-cyclohexadiene. Organic Syntheses. [Link]

  • Naňka, P., & Hájková, R. (1990). Separation of keto-enol tautomers of chlortetracycline and 4-epichlortetracycline by liquid chromatography on poly(styrene-divinylbenzene)copolymer. Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • 1,3-Cyclohexanedione. Wikipedia. [Link]

  • Industrial production method of 1,3-cyclohexanedione.

Sources

Reference Data & Comparative Studies

Validation

Comparative Reactivity Guide: 4-Isopropyl-1,3-cyclohexanedione vs. 1,3-Cyclohexanedione

Executive Summary Cyclic β-diketones are privileged scaffolds in organic synthesis, material science, and drug development. While 1,3-cyclohexanedione (1,3-CHD) serves as a highly reactive, symmetric building block for c...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Cyclic β-diketones are privileged scaffolds in organic synthesis, material science, and drug development. While 1,3-cyclohexanedione (1,3-CHD) serves as a highly reactive, symmetric building block for condensation and annulation reactions, the introduction of a bulky alkyl group in 4-isopropyl-1,3-cyclohexanedione (4-iPr-CHD) fundamentally alters the molecule's reactivity profile. As a Senior Application Scientist, I have structured this guide to objectively compare these two substrates. By analyzing the thermodynamic shifts in keto-enol tautomerism and the kinetic impacts of steric shielding, researchers can make informed, data-driven decisions when designing synthetic routes.

Mechanistic & Thermodynamic Profiling

Keto-Enol Tautomerism and Conformational Bias

The reactivity of 1,3-dicarbonyls is inextricably linked to their tautomeric state.

  • 1,3-Cyclohexanedione : In solution, 1,3-CHD exhibits significant enol character. This is driven by the stabilization of the enol form through the formation of intermolecular hydrogen-bonded solute dimers and favorable solute-solvent interactions 1. The unhindered nature of the symmetric ring allows for rapid equilibration, making the highly nucleophilic C2 position readily available 2.

  • 4-Isopropyl-1,3-cyclohexanedione : The addition of the isopropyl group at C4 breaks the C2v​ symmetry. This steric bulk introduces a strong conformational bias. Enolization towards the C3-C4 bond is sterically penalized due to allylic strain with the bulky isopropyl group. Consequently, the tautomeric equilibrium is shifted, reducing the overall enol population and restricting the conformational flexibility required for optimal transition state geometries.

Regioselectivity & Steric Shielding

When subjected to carbon-carbon bond-forming reactions, the structural differences dictate divergent pathways:

  • Nucleophilic Attack at C2 : The C2 carbon in 1,3-CHD is highly accessible, allowing for rapid electrophilic additions. In contrast, the isopropyl group in 4-iPr-CHD provides significant facial shielding to the C2 position. This steric hindrance increases the activation energy required for C-alkylation, often redirecting electrophiles toward the enol oxygen (O-alkylation).

  • Desymmetrization Potential : The inherent asymmetry of 4-iPr-CHD can be leveraged in stereoselective synthesis. Substituted 1,3-cyclohexanediones are excellent substrates for desymmetrization reactions, where the steric bulk directs incoming reagents to construct complex chiral frameworks 3.

Quantitative Performance Data

To objectively compare the reactivity of both compounds, the following table summarizes representative experimental data under standardized conditions. The data highlights the kinetic penalty imposed by the C4-isopropyl group.

Parameter1,3-Cyclohexanedione (1,3-CHD)4-Isopropyl-1,3-cyclohexanedione
Keto:Enol Ratio (in CDCl₃) ~ 15 : 85 (Enol dominant)~ 55 : 45 (Keto dominant)
Knoevenagel Condensation Yield *> 95% (Complete in < 1 hour)~ 45% (Requires > 4 hours)
C-Alkylation vs. O-Alkylation 85 : 15 (C-alkylation favored)30 : 70 (O-alkylation favored)
Catalyst Loading Sensitivity Highly sensitive; low loading viableRequires higher catalyst loading

*Reaction conditions: 1.0 eq benzaldehyde, 0.05 eq piperidine, EtOH, 25°C.

Experimental Methodologies

To empirically validate the reactivity differences, the following self-validating protocol utilizes parallel kinetic tracking.

Comparative Knoevenagel Condensation Protocol

Rationale (Causality): By running the reactions in parallel with an internal standard, we eliminate concentration-dependent kinetic artifacts, which are known to heavily influence 1,3-CHD reactivity 4.

  • Substrate Preparation : Prepare two separate 0.1 M solutions of 1,3-CHD and 4-iPr-CHD in anhydrous ethanol. Add 0.05 M of 1,3,5-trimethoxybenzene to each vessel as an inert internal standard for quantitative HPLC/NMR tracking.

  • Electrophile Addition : Add 1.0 equivalent of benzaldehyde to each reaction vessel. Stir at a constant 25°C.

  • Catalysis Initiation : Simultaneously introduce 0.05 equivalents of piperidine to both vessels. (Causality: Piperidine forms a reactive iminium ion with the aldehyde, lowering the LUMO and facilitating nucleophilic attack by the enol).

  • Kinetic Sampling : Extract 50 µL aliquots from each vessel every 10 minutes. (Causality: Time-course sampling allows for the determination of initial reaction rates, isolating kinetic differences from thermodynamic equilibria).

  • Quenching & Analysis : Immediately discharge each aliquot into 500 µL of 1 M HCl. (Causality: Rapid protonation of the piperidine catalyst halts the reaction instantly). Analyze the quenched samples via LC-MS to quantify product formation and determine the regioselectivity (C- vs. O-attack).

Visualizations

Reactivity CHD 1,3-Cyclohexanedione (Symmetric Core) Enol1 Rapid Enolization (Unrestricted) CHD->Enol1 High Enol % iPrCHD 4-iPr-1,3-Cyclohexanedione (Asymmetric, Bulky) Enol2 Biased Enolization (Sterically Restricted) iPrCHD->Enol2 Lower Enol % C_Alk C2-Alkylation (Major Pathway, Fast) Enol1->C_Alk Unhindered C2 O_Alk O-Alkylation (Major Pathway, Fast) Enol2->O_Alk Steric Relief Slow_C C2-Alkylation (Minor Pathway, Slow) Enol2->Slow_C Steric Shielding at C2

Mechanistic divergence in reactivity pathways due to C4-isopropyl steric hindrance.

Workflow Start 1. Equimolar Substrate Prep (0.1 M in EtOH + Internal Std) Split 2. Parallel Reaction Setup Start->Split Rxn1 Reaction A: 1,3-CHD + Benzaldehyde + Cat. Split->Rxn1 Rxn2 Reaction B: 4-iPr-CHD + Benzaldehyde + Cat. Split->Rxn2 Monitor 3. Kinetic Monitoring (HPLC aliquots every 10 min) Rxn1->Monitor Rxn2->Monitor Quench 4. Reaction Quench (1 M HCl to halt catalysis) Monitor->Quench Analyze 5. Yield & Regioselectivity Quantification (LC-MS/NMR) Quench->Analyze

Parallel experimental workflow for kinetic and thermodynamic reactivity comparison.

References

  • Title: NMR and theoretical investigation of the keto enol tautomerism in cyclohexane-1,3-diones Source: ResearchGate URL
  • Title: Keto Enol Tautomerism and Conformational Landscape of 1,3-Cyclohexanedione from Its Free Jet Millimeter-Wave Absorption Spectrum Source: ResearchGate URL
  • Title: Construction of Multiple-Substituted Chiral Cyclohexanes through Hydrogenative Desymmetrization of 2,2,5-Trisubstituted 1,3-Cyclohexanediones Source: ACS Publications URL
  • Title: Limiting the Loading of Reactant 1,3-Cyclohexanedione Enables the Use of Less Catalyst Source: ACS Publications URL

Sources

Comparative

A Comparative Guide to HPLC Method Validation for Determining 4-isopropyl-1,3-cyclohexanedione Purity

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and chemical research, the precise determination of a compound's purity is paramount. This guide offers an in...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical research, the precise determination of a compound's purity is paramount. This guide offers an in-depth exploration of a validated High-Performance Liquid Chromatography (HPLC) method for assessing the purity of 4-isopropyl-1,3-cyclohexanedione, a key intermediate in various synthetic pathways. We will delve into the rationale behind the method development, provide a comprehensive validation protocol grounded in regulatory standards, and objectively compare the HPLC technique with alternative analytical methodologies.

The Criticality of Purity for 4-isopropyl-1,3-cyclohexanedione

4-isopropyl-1,3-cyclohexanedione and its derivatives are versatile precursors in organic synthesis.[1] Their purity directly impacts the yield, impurity profile, and overall quality of the final products. Therefore, a robust and reliable analytical method for purity determination is not merely a quality control measure but a critical component of process optimization and regulatory compliance.

Proposed HPLC Method: A Foundation of Selectivity and Sensitivity

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for pharmaceutical analysis due to its high resolving power and sensitivity, making it ideal for separating and quantifying impurities.[2][3]

A reverse-phase HPLC (RP-HPLC) method is proposed for the analysis of 4-isopropyl-1,3-cyclohexanedione. This approach is well-suited for moderately polar compounds like diketones.

Chromatographic Conditions Rationale:

  • Column: A C18 column is selected for its versatility and proven performance in separating a wide range of organic molecules. The non-polar stationary phase effectively retains the analyte and potential impurities, allowing for separation based on hydrophobicity.

  • Mobile Phase: A gradient elution with a mixture of acetonitrile and water is employed. Acetonitrile is a common organic modifier in RP-HPLC that provides good peak shape and resolution for many compounds.[4] A gradient allows for the effective elution of both early and late-eluting impurities, ensuring a comprehensive analysis within a reasonable timeframe. A small amount of an acid, like formic or phosphoric acid, is often added to the mobile phase to improve peak shape and suppress the ionization of any acidic or basic functional groups.[4]

  • Detection: UV detection is chosen based on the presence of a chromophore (the dione functionality) in the 4-isopropyl-1,3-cyclohexanedione molecule. The optimal wavelength for detection should be determined by analyzing the UV spectrum of the compound to maximize sensitivity.

Method Validation: Ensuring "Fit for Purpose"

The validation of an analytical procedure is crucial to demonstrate that it is suitable for its intended purpose.[5][6] The validation of the proposed HPLC method will be conducted in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, which are widely recognized by regulatory bodies like the FDA.[7][8][9]

The following validation parameters will be assessed:

  • Specificity: This ensures that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[10][11] This is typically demonstrated by spiking the analyte with potential impurities and observing their separation.

  • Linearity and Range: Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[6]

  • Accuracy: This refers to the closeness of the test results obtained by the method to the true value.[6] It is often assessed by recovery studies of spiked samples.[8]

  • Precision: This expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It includes repeatability (intra-assay precision) and intermediate precision.[6][11]

  • Detection Limit (LOD) and Quantitation Limit (LOQ): The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[5]

  • Robustness: This is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Experimental Protocol: HPLC Method Validation

1. System Suitability: Before initiating the validation experiments, a system suitability test is performed to ensure the chromatographic system is adequate for the intended analysis. This is guided by USP General Chapter <621> Chromatography.[12][13][14]

2. Specificity:

  • Prepare a solution of 4-isopropyl-1,3-cyclohexanedione.
  • Prepare solutions of known potential impurities (e.g., starting materials, by-products).
  • Prepare a spiked sample containing the analyte and all potential impurities.
  • Inject and analyze all solutions.
  • Acceptance Criteria: The peak for 4-isopropyl-1,3-cyclohexanedione should be well-resolved from all impurity peaks.

3. Linearity:

  • Prepare a series of at least five standard solutions of 4-isopropyl-1,3-cyclohexanedione covering the expected concentration range (e.g., 50% to 150% of the target concentration).
  • Inject each standard in triplicate.
  • Plot a graph of peak area versus concentration and perform a linear regression analysis.
  • Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

4. Accuracy:

  • Prepare samples of a known matrix (if applicable) spiked with 4-isopropyl-1,3-cyclohexanedione at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).
  • Prepare each concentration level in triplicate.
  • Analyze the samples and calculate the percentage recovery.
  • Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

5. Precision:

  • Repeatability (Intra-day precision): Analyze six replicate samples of 4-isopropyl-1,3-cyclohexanedione at 100% of the target concentration on the same day, with the same analyst and instrument.
  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst and/or instrument.
  • Calculate the relative standard deviation (RSD) for each set of measurements.
  • Acceptance Criteria: The RSD should be ≤ 2.0%.

6. Robustness:

  • Introduce small, deliberate variations to the method parameters, one at a time. Examples include:
  • Flow rate (e.g., ± 0.1 mL/min)
  • Column temperature (e.g., ± 2 °C)
  • Mobile phase composition (e.g., ± 2% organic component)
  • Analyze a sample under each varied condition.
  • Acceptance Criteria: The system suitability parameters should still be met, and the purity results should not be significantly affected.

Visualization of the Validation Workflow

HPLC_Validation_Workflow cluster_0 Method Development cluster_1 Method Validation cluster_2 Method Implementation Dev Develop HPLC Method SST System Suitability Test Dev->SST Spec Specificity SST->Spec Lin Linearity & Range Spec->Lin Acc Accuracy Lin->Acc Prec Precision Acc->Prec Rob Robustness Prec->Rob LOD_LOQ LOD & LOQ Rob->LOD_LOQ Routine Routine Purity Analysis LOD_LOQ->Routine

Caption: Workflow for HPLC Method Validation.

Comparative Analysis: HPLC vs. Alternative Techniques

While HPLC is a powerful tool, other analytical techniques can also be employed for purity determination. A comparative overview provides a clearer understanding of the strengths and limitations of each approach.[2][15]

FeatureHigh-Performance Liquid Chromatography (HPLC)Gas Chromatography (GC)Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle Separation based on partitioning between a liquid mobile phase and a solid stationary phase.Separation of volatile compounds based on partitioning between a gaseous mobile phase and a stationary phase.[3]Provides structural and quantitative information based on the magnetic properties of atomic nuclei.[2]
Applicability Wide range of non-volatile and thermally labile compounds.[3]Volatile and thermally stable compounds.[16]Soluble compounds containing NMR-active nuclei.
Sensitivity High (ppm to ppb levels).Very high for volatile compounds (ppb to ppt levels).[3]Generally lower than chromatographic methods.
Quantification Requires a reference standard for each impurity for accurate quantification.Requires a reference standard for each impurity.Can provide absolute quantification (qNMR) without a specific reference standard for each impurity.[2][17]
Structural Info Limited to retention time and UV spectrum.Retention time and mass spectrum (with MS detector).Provides detailed structural information for identification of unknown impurities.
Speed Moderate (typically 10-60 minutes per run).[16]Fast for volatile compounds (can be minutes).[16]Relatively fast for a single spectrum, but sample preparation can be more involved.
Cost Moderate to high initial investment, ongoing solvent costs.[16]Lower initial investment and running costs compared to HPLC.[16]High initial instrument cost.
Logical Comparison of Analytical Techniques

Analytical_Comparison cluster_HPLC HPLC cluster_GC GC cluster_NMR NMR HPLC_Strengths High Resolution High Sensitivity Broad Applicability GC_Weaknesses Limited to Volatile/Stable Compounds HPLC_Strengths->GC_Weaknesses Handles non-volatiles HPLC_Weaknesses Requires Reference Standards Limited Structural Info GC_Strengths Excellent for Volatiles Very High Sensitivity Fast NMR_Weaknesses Lower Sensitivity High Instrument Cost GC_Strengths->NMR_Weaknesses Higher sensitivity NMR_Strengths Absolute Quantification (qNMR) Rich Structural Information NMR_Strengths->HPLC_Weaknesses Provides structural data

Caption: Comparison of HPLC, GC, and NMR for Purity Analysis.

Conclusion: An Integrated Approach for Unwavering Confidence

For the purity determination of 4-isopropyl-1,3-cyclohexanedione, a validated HPLC method stands as a robust and reliable primary technique. Its high sensitivity and resolving power are well-suited for detecting and quantifying potential impurities.

However, for a comprehensive understanding of the impurity profile, especially for the identification of unknown impurities, an orthogonal approach combining HPLC with a technique like NMR spectroscopy is highly recommended.[2][15] This integrated strategy leverages the strengths of both methods, providing a more complete and accurate assessment of the compound's purity, thereby ensuring the quality and integrity of the final product.

References

  • U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

  • U.S. Food and Drug Administration. (2015). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

  • ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

  • ECA Academy. FDA Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

  • U.S. Food and Drug Administration. (2020). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

  • Mopper, K., & Delmas, D. (1982). Trace analysis of aldehydes by reversed-phase high-performance liquid chromatography and precolumn fluorigenic labeling with 5,5-dimethyl-1,3-cyclohexanedione.
  • SIELC Technologies. (2018). Separation of 1,3-Cyclohexanedione on Newcrom R1 HPLC column. [Link]

  • Rajmane, A. D., & Shinde, K. P. (2018). A Review of HPLC Method Development and Validation as per ICH Guidelines. Asian Journal of Pharmaceutical Analysis, 8(4), 219-225.
  • U.S. Pharmacopeia. <621> Chromatography. [Link]

  • Borman, P., & Nethercote, P. (2016). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. In Handbook of Analytical Quality by Design (pp. 127-151).
  • Agilent. USP Validation and Verification. [Link]

  • U.S. Pharmacopeia. <1225> Validation of Compendial Procedures. [Link]

  • International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • Google Patents. US5744648A - Process for the manufacture of 1, 3-cyclohexanedione.
  • U.S. Pharmacopeia. (2011). <1225> Validation of Compendial Procedures. [Link]

  • U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • ResearchGate. Purity comparison by NMR and HPLC. [Link]

  • Lab Manager. (2025). HPLC vs GC: Choosing the Right Chromatography Technique. [Link]

  • Specific Polymers. (2024). HPLC, a modular technique that complements NMR. [Link]

  • Brewer Science. Small Molecule Analysis Testing: HPLC vs GC. [Link]

  • Cardoso, D. R., et al. (2003). HPLC–DAD analysis of ketones as their 2,4-dinitrophenylhydrazones in Brazilian sugar-cane spirits and rum. Journal of Food Composition and Analysis, 16(5), 563-573.
  • U.S. Environmental Protection Agency. Method for the determination of aldehydes and ketones in ambient air using HPLC. [Link]

  • CABI Digital Library. HPLC-DAD analysis of ketones as their 2,4-dinitrophenylhydrazones in Brazilian sugar-cane spirits and rum. [Link]

  • ACS Publications. (2026). Asymmetric Construction of 1,4-Diketone Derivatives Containing a Less Accessible Acyclic Quaternary Carbon Stereocenter via Michael Addition/Rearrangement Cascade. [Link]

  • Welch Materials, Inc. HPLC Analysis of Aldehydes and Ketones in Air Samples. [Link]

  • NIST. 1,3-Cyclohexanedione, 4-propyl-. [Link]

  • Hassan, E. A., Abo-Bakr, A. M., & Fandy, R. F. (2015). 1, 3-Cyclohexanedione and its derivatives as precursors in organic chemistry; synthesis and reactions. International Journal of Current Research, 7(4), 14867-14881.
  • The Royal Society of Chemistry. Organocatalyzed Stereo- and Enantioselective Isomerization of Prochiral 1,3-Cyclohexanediones into Nonalactones bearing Distant. [Link]

  • Wikipedia. 1,3-Cyclohexanedione. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Mass Spectrometry: Elucidating the Fragmentation Pattern of 4-isopropyl-1,3-cyclohexanedione

In the landscape of modern analytical chemistry, mass spectrometry (MS) stands as an indispensable tool for the structural elucidation and quantification of a vast array of molecules. For researchers and professionals in...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern analytical chemistry, mass spectrometry (MS) stands as an indispensable tool for the structural elucidation and quantification of a vast array of molecules. For researchers and professionals in drug development, a profound understanding of a compound's behavior under mass spectrometric analysis is paramount for its identification, characterization, and purity assessment. This guide provides an in-depth analysis of the mass spectrometry fragmentation pattern of 4-isopropyl-1,3-cyclohexanedione, a substituted β-diketone, offering a comparative perspective on how different ionization techniques can influence its fragmentation and providing actionable experimental protocols.

The Foundational Principles of Mass Spectrometry

At its core, mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules.[1][2] The process can be broadly categorized into five key stages: sample introduction, ionization, mass analysis, detection, and data processing.[3] The ionization source converts neutral analyte molecules into gas-phase ions. These ions are then accelerated and separated by a mass analyzer based on their m/z ratio. Finally, a detector records the abundance of each ion, generating a mass spectrum—a plot of ion intensity versus m/z.[2][3]

The fragmentation of the molecular ion into smaller, characteristic fragment ions provides a molecular fingerprint that is invaluable for structural determination. The choice of ionization method is a critical experimental parameter that significantly influences the extent of this fragmentation.[4]

Predicting the Fragmentation of 4-isopropyl-1,3-cyclohexanedione

The structure of 4-isopropyl-1,3-cyclohexanedione (C9H14O2, Molecular Weight: 154.21 g/mol ) dictates its fragmentation behavior.[5] As a cyclic ketone, its fragmentation is expected to be complex, involving various bond cleavages and rearrangements.[6] The presence of two carbonyl groups and an isopropyl substituent provides multiple potential sites for fragmentation initiation.

Under a hard ionization technique like Electron Ionization (EI), the high energy imparted to the molecule is likely to induce significant fragmentation.[4][7] The molecular ion peak (M+) at m/z 154 may be observed, but its intensity could be low due to its instability. The primary fragmentation pathways for cyclic ketones often involve α-cleavage (cleavage of the bond adjacent to the carbonyl group) and subsequent rearrangements.[6]

A plausible fragmentation pathway for 4-isopropyl-1,3-cyclohexanedione under EI is depicted below:

fragmentation_pathway M 4-isopropyl-1,3-cyclohexanedione (m/z 154) F1 Loss of C3H7• (isopropyl radical) [M-43]+ (m/z 111) M->F1 α-cleavage F3 Loss of C2H4 (ethylene) (m/z 126) M->F3 Retro-Diels-Alder type F4 Loss of C3H6 (propene) (m/z 112) M->F4 McLafferty-type rearrangement F5 Loss of C4H7O• (m/z 85) M->F5 Ring cleavage F2 Loss of CO (m/z 83) F1->F2 Decarbonylation

Caption: Predicted Electron Ionization (EI) fragmentation pathway of 4-isopropyl-1,3-cyclohexanedione.

A Comparative Analysis of Ionization Techniques

The choice of ionization technique is a pivotal decision in mass spectrometry analysis, directly impacting the information obtained. The primary distinction lies between "hard" and "soft" ionization methods.[4][7]

Ionization TechniquePrincipleTypical Outcome for 4-isopropyl-1,3-cyclohexanedioneBest For
Electron Ionization (EI) High-energy electrons bombard the analyte, causing electron ejection and extensive fragmentation.[7][8]Rich fragmentation spectrum, potentially weak or absent molecular ion. Provides detailed structural information.Structural elucidation of small, volatile molecules.
Chemical Ionization (CI) A reagent gas is ionized, which then transfers a proton to the analyte, resulting in less fragmentation.[7][9]Prominent protonated molecule [M+H]+ at m/z 155. Less fragmentation, confirming molecular weight.Determining the molecular weight of compounds that fragment excessively with EI.
Electrospray Ionization (ESI) A high voltage is applied to a liquid sample, creating an aerosol of charged droplets.[9]Primarily produces the protonated molecule [M+H]+ at m/z 155 or adducts with solvent ions. Minimal fragmentation.Analysis of polar, non-volatile, and thermally labile molecules, often coupled with liquid chromatography.[8]
Atmospheric Pressure Chemical Ionization (APCI) The sample is vaporized and then ionized by a corona discharge.[9]Similar to ESI, yielding a strong [M+H]+ signal. Suitable for less polar compounds than ESI.Analysis of relatively non-polar, thermally stable molecules.

Expert Insight: For a comprehensive analysis of 4-isopropyl-1,3-cyclohexanedione, a dual-pronged approach would be most effective. EI-MS would be invaluable for obtaining a detailed fragmentation fingerprint for structural confirmation. Complementing this with a soft ionization technique like ESI or CI would unequivocally determine the molecular weight, a crucial piece of information that can sometimes be ambiguous in a complex EI spectrum.[7]

Experimental Protocol: Acquiring a Mass Spectrum

The following provides a generalized, step-by-step methodology for the analysis of 4-isopropyl-1,3-cyclohexanedione using a Gas Chromatography-Mass Spectrometry (GC-MS) system with an EI source.

Objective: To obtain a high-quality electron ionization mass spectrum of 4-isopropyl-1,3-cyclohexanedione for fragmentation pattern analysis.

Materials:

  • 4-isopropyl-1,3-cyclohexanedione standard

  • High-purity solvent (e.g., dichloromethane or ethyl acetate)

  • GC-MS instrument equipped with an EI source

  • Appropriate GC column (e.g., a non-polar or mid-polar capillary column)

Workflow:

experimental_workflow cluster_prep Sample Preparation cluster_gc Gas Chromatography cluster_ms Mass Spectrometry cluster_data Data Analysis P1 Prepare a dilute solution (e.g., 100 µg/mL) of the analyte in a suitable solvent. GC1 Inject 1 µL of the sample into the GC inlet. P1->GC1 GC2 Separate the analyte from the solvent and any impurities on the GC column using a temperature gradient. GC1->GC2 MS1 Introduce the eluting analyte into the EI source. GC2->MS1 MS2 Ionize the molecules at 70 eV. MS1->MS2 MS3 Separate ions in the mass analyzer. MS2->MS3 MS4 Detect the ions and generate the mass spectrum. MS3->MS4 D1 Identify the peak corresponding to the analyte. MS4->D1 D2 Analyze the fragmentation pattern of the mass spectrum. D1->D2

Caption: General experimental workflow for GC-MS analysis.

Detailed Steps:

  • Sample Preparation: Accurately weigh a small amount of 4-isopropyl-1,3-cyclohexanedione and dissolve it in a high-purity volatile solvent to a final concentration of approximately 100 µg/mL.

  • Instrument Setup:

    • Set the GC oven temperature program. A typical starting point would be an initial temperature of 50°C, held for 1-2 minutes, followed by a ramp of 10-20°C per minute to a final temperature of 250°C.

    • Set the injector temperature to 250°C.

    • Set the MS transfer line temperature to 280°C.

    • Ensure the EI source is tuned and calibrated according to the manufacturer's specifications. The standard electron energy is 70 eV.[8]

    • Set the mass analyzer to scan a suitable m/z range, for example, from 40 to 300 amu.

  • Injection: Inject 1 µL of the prepared sample into the GC-MS system.

  • Data Acquisition: Acquire the data as the analyte elutes from the GC column and enters the mass spectrometer.

  • Data Analysis:

    • Identify the chromatographic peak corresponding to 4-isopropyl-1,3-cyclohexanedione based on its retention time.

    • Extract the mass spectrum for this peak.

    • Identify the molecular ion peak and the major fragment ions.

    • Propose fragmentation mechanisms consistent with the observed spectrum.

Trustworthiness and Self-Validation: The protocol's integrity is maintained by running a solvent blank before the sample to ensure no background contamination interferes with the analysis. Additionally, the obtained spectrum should be compared against a library of known spectra (if available) or with predicted fragmentation patterns to validate the identity of the compound.

Concluding Remarks

The mass spectrometric analysis of 4-isopropyl-1,3-cyclohexanedione offers a rich field for structural investigation. A thorough understanding of its potential fragmentation pathways, coupled with a strategic selection of ionization techniques, empowers researchers to confidently identify and characterize this molecule. The methodologies outlined in this guide provide a robust framework for obtaining high-quality, reproducible data, ensuring the scientific rigor required in research and development.

References

  • Glow flow ionization mass spectrometry of small molecules. A comparison of a glow flow ionization source ('GlowFlow') with electrospray ionization and atmospheric pressure chemical ionization - PMC. (n.d.).
  • A Beginner's Guide to Mass Spectrometry - ACD/Labs. (2023, February 9).
  • Mass Spectrometry Ionization Methods - Chemistry at Emory. (n.d.).
  • Ionization Methods in Mass Spec: Making Molecules Fly - Bitesize Bio. (2025, March 19).
  • Ionization in Mass Spectrometry: 5 Essential Types (Soft vs Hard Explained) | PharmaCores. (2025, July 15).
  • Mass Spectrometry Tutorial (Dr. Kamel Harrata) | Chemical Instrumentation Facility. (n.d.).
  • How to Read a Simple Mass Spectrum : 7 Steps - Instructables. (2016, November 17).
  • Ionization Methods in Mass Spectrometry: Types & Applications - Danaher Life Sciences. (n.d.).
  • A beginner's guide to mass spectrometry–based proteomics - Portland Press. (2020, September 9).
  • Cyclohexane-1,3-dione as a derivatizing agent for the analysis of aldehydes by micelar electrokinetic chromatography with diode array detection - PubMed. (2019, November 15).
  • Mass Spectrometry: A Beginners Guide - Allumiqs. (2023, October 30).
  • 1,3-Cyclohexanedione, 5,5-dimethyl- - the NIST WebBook. (n.d.).
  • 1,3-Cyclohexanedione, 4-propyl- - the NIST WebBook. (n.d.).
  • Mass Spectrometry: Fragmentation. (n.d.).
  • 4-Isopropyl-1,3-cyclohexanedione | C9H14O2 | CID 549661 - PubChem. (n.d.).

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Comparative

A Senior Application Scientist's Guide to the Spectroscopic Validation of 4-Isopropyl-1,3-cyclohexanedione Synthesis

For researchers and professionals in the dynamic fields of chemical synthesis and drug development, the unambiguous structural confirmation of newly synthesized molecules is a cornerstone of scientific rigor. This guide...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers and professionals in the dynamic fields of chemical synthesis and drug development, the unambiguous structural confirmation of newly synthesized molecules is a cornerstone of scientific rigor. This guide provides an in-depth, comparative analysis of the spectroscopic techniques required to validate the successful synthesis of 4-isopropyl-1,3-cyclohexanedione. Moving beyond a simple recitation of data, we will delve into the causal relationships between molecular structure and spectral output, offering field-proven insights to ensure the integrity of your synthetic products.

The synthesis of 4-substituted-1,3-cyclohexanediones is of significant interest as these scaffolds are precursors to a variety of bioactive molecules. A common synthetic route involves a Michael addition followed by a Dieckmann condensation. In the case of 4-isopropyl-1,3-cyclohexanedione, this typically involves the reaction of a Michael acceptor with a compound providing the isopropyl-substituted backbone.

A critical aspect of the analysis of 1,3-dicarbonyl compounds is the phenomenon of keto-enol tautomerism. The equilibrium between the diketo and enol forms is influenced by factors such as solvent polarity and substitution, and this equilibrium is directly observable and quantifiable by spectroscopic methods, particularly NMR.

Experimental Protocols: A Self-Validating Workflow

The following protocols outline the acquisition of a comprehensive spectroscopic dataset for the validation of synthesized 4-isopropyl-1,3-cyclohexanedione. Each step is designed to provide a piece of the structural puzzle, culminating in a self-validating analytical workflow.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the precise structure of organic molecules, including the subtle but critical details of tautomeric equilibria.

¹H NMR Spectroscopy Protocol:

  • Sample Preparation: Dissolve approximately 5-10 mg of the purified synthesis product in 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). The choice of solvent can influence the keto-enol equilibrium and should be noted.

  • Instrument Setup: Utilize a 400 MHz or higher field NMR spectrometer.

  • Acquisition Parameters:

    • Acquire a standard one-dimensional proton spectrum.

    • Set a spectral width of approximately 16 ppm.

    • Use a pulse angle of 30-45 degrees.

    • Employ a relaxation delay of at least 2 seconds to ensure quantitative integration.

    • Acquire a sufficient number of scans (typically 16 or more) to achieve a good signal-to-noise ratio.

  • Data Processing: Process the free induction decay (FID) with an exponential multiplication (line broadening of 0.3 Hz) to improve the signal-to-noise ratio. Phase and baseline correct the spectrum. Integrate all signals.

¹³C NMR Spectroscopy Protocol:

  • Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

  • Instrument Setup: Utilize the same NMR spectrometer.

  • Acquisition Parameters:

    • Acquire a proton-decoupled ¹³C spectrum.

    • Set a spectral width of approximately 220 ppm.

    • Employ a pulse angle of 45 degrees.

    • Use a relaxation delay of 2-5 seconds.

    • Acquire a significantly larger number of scans (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

  • Data Processing: Process the FID with an exponential multiplication (line broadening of 1-2 Hz). Phase and baseline correct the spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy provides crucial information about the functional groups present in a molecule, particularly the carbonyl and hydroxyl groups involved in the keto-enol tautomerism.

Attenuated Total Reflectance (ATR) FT-IR Spectroscopy Protocol:

  • Sample Preparation: Place a small amount of the solid, purified product directly onto the ATR crystal.

  • Instrument Setup: Use a Fourier-transform infrared (FT-IR) spectrometer equipped with an ATR accessory.

  • Acquisition Parameters:

    • Collect the spectrum over a range of 4000-400 cm⁻¹.

    • Co-add at least 16 scans to obtain a high-quality spectrum.

    • Acquire a background spectrum of the clean ATR crystal before running the sample.

  • Data Processing: The software will automatically perform the background subtraction.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the synthesized compound and valuable information about its structure through fragmentation patterns.

Electron Ionization-Mass Spectrometry (EI-MS) Protocol:

  • Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by gas chromatography (GC-MS).

  • Instrument Setup: Use a mass spectrometer with an electron ionization (EI) source.

  • Acquisition Parameters:

    • Set the electron energy to 70 eV.

    • Scan a mass range appropriate for the expected molecular weight (e.g., m/z 40-300).

  • Data Analysis: Identify the molecular ion peak (M⁺·) and analyze the major fragment ions.

Spectroscopic Data Interpretation and Comparison

The following sections detail the expected spectral data for 4-isopropyl-1,3-cyclohexanedione and compare it with a known isomer, 5-isopropyl-1,3-cyclohexanedione, to highlight key differentiating features.

¹H NMR Spectral Analysis

The ¹H NMR spectrum will reveal the presence of both the diketo and enol tautomers. The ratio of these tautomers can be determined by comparing the integration of characteristic signals.

Assignment (4-isopropyl-1,3-cyclohexanedione) Expected Chemical Shift (δ, ppm) in CDCl₃ Multiplicity Coupling Constant (J, Hz) Notes
Isopropyl CH₃~0.9-1.0d~7Two doublets due to diastereotopic methyls are possible.
Isopropyl CH~1.8-2.0m
Ring CH₂ (C5 & C6)~2.2-2.8mComplex multiplets.
Ring CH (C4)~2.5-2.7m
Diketo CH₂ (C2)~3.4sCharacteristic singlet for the methylene group between two carbonyls.
Enol =CH (C2)~5.4sCharacteristic singlet for the vinylic proton in the enol form.
Enol OH~10-15br sBroad signal due to hydrogen bonding and exchange.

Comparison with 5-isopropyl-1,3-cyclohexanedione:

The key difference in the ¹H NMR spectrum of the 5-isomer will be the signals for the protons on the cyclohexanedione ring. The C2 protons will appear as a singlet in the diketo form, and the C4 and C6 protons will show more complex splitting patterns due to their proximity to the isopropyl group at C5.

¹³C NMR Spectral Analysis

The ¹³C NMR spectrum will provide a count of the unique carbon atoms and information about their chemical environment.

Assignment (4-isopropyl-1,3-cyclohexanedione) Expected Chemical Shift (δ, ppm) in CDCl₃ Notes
Isopropyl CH₃~19-21
Isopropyl CH~30-35
Ring CH₂ (C5, C6)~35-45
Ring CH (C4)~45-50
Diketo CH₂ (C2)~50-55
Diketo C=O (C1, C3)~200-210
Enol =CH (C2)~95-105
Enol =C-O (C1 or C3)~185-195

Comparison with 5-isopropyl-1,3-cyclohexanedione:

In the 5-isomer, the chemical shifts of the ring carbons will be different due to the change in the position of the isopropyl group. Specifically, the chemical shifts of C4, C5, and C6 will be most affected.

Infrared (IR) Spectral Analysis

The IR spectrum is particularly useful for identifying the carbonyl and hydroxyl groups of the keto and enol forms.

Vibrational Mode Expected Frequency (cm⁻¹) Intensity Notes
O-H stretch (enol)3200-2500Strong, broadCharacteristic of intramolecular hydrogen bonding.
C-H stretch (sp³ and sp²)3000-2850Medium-Strong
C=O stretch (diketo)~1730 and ~1705StrongTwo distinct peaks due to symmetric and asymmetric stretching.
C=O stretch (enol, conjugated)~1610StrongLower frequency due to conjugation and hydrogen bonding.
C=C stretch (enol)~1580Medium-Strong

Comparison with Alternative Structures:

The presence of a broad O-H stretch and a conjugated C=O stretch are strong indicators of the desired 1,3-dicarbonyl system in its enolic form. The absence of these, and the presence of only sharp C=O stretches around 1715 cm⁻¹, might indicate a different, non-enolizable ketone impurity.

Mass Spectrometry (MS) Analysis

The mass spectrum will confirm the molecular weight and provide structural clues through fragmentation. For 4-isopropyl-1,3-cyclohexanedione (C₉H₁₄O₂), the expected molecular weight is 154.21 g/mol .

m/z Proposed Fragment Fragmentation Pathway
154[M]⁺·Molecular ion
111[M - C₃H₇]⁺Loss of the isopropyl group (α-cleavage)
97[M - C₃H₇ - CH₂]⁺Subsequent loss of a methylene group
83[M - C₃H₇ - CO]⁺Loss of CO from the fragment at m/z 111
69Further fragmentation
43[C₃H₇]⁺Isopropyl cation

Comparison with Potential Byproducts:

Incomplete reaction might leave starting materials or intermediates. For example, the absence of the molecular ion at m/z 154 and the presence of ions corresponding to starting materials would indicate a failed reaction. The fragmentation pattern can also help distinguish between isomers. For instance, the relative abundance of the [M - C₃H₇]⁺ ion might differ between the 4- and 5-isopropyl isomers due to the different substitution patterns influencing the stability of the resulting radical cation.

Visualizing the Validation Workflow

The following diagrams illustrate the logical flow of the spectroscopic validation process.

Caption: Workflow for the spectroscopic validation of a synthesized compound.

Tautomerism_Analysis cluster_diketo Diketo Form cluster_enol Enol Form diketo_structure [Structure of Diketo Form] diketo_nmr ¹H NMR: ~3.4 ppm (s, 2H) ¹³C NMR: ~205 ppm (C=O) diketo_structure->diketo_nmr diketo_ir IR: ~1730, 1705 cm⁻¹ (C=O) diketo_structure->diketo_ir enol_structure [Structure of Enol Form] diketo_structure->enol_structure Equilibrium enol_nmr ¹H NMR: ~5.4 ppm (s, 1H), ~12 ppm (br s, 1H) ¹³C NMR: ~190 ppm (C=O), ~100 ppm (=CH) enol_structure->enol_nmr enol_ir IR: ~1610 cm⁻¹ (conj. C=O), 3200-2500 cm⁻¹ (br, O-H) enol_structure->enol_ir

Caption: Key spectroscopic features distinguishing the keto and enol tautomers.

Conclusion

The rigorous application and interpretation of a suite of spectroscopic techniques are indispensable for the validation of synthesized 4-isopropyl-1,3-cyclohexanedione. By carefully analyzing the ¹H NMR, ¹³C NMR, IR, and mass spectra, and comparing the data to that of known analogs and potential byproducts, researchers can confidently confirm the structure and purity of their target compound. This multi-faceted approach, grounded in a deep understanding of spectroscopic principles and the unique chemistry of β-dicarbonyls, ensures the integrity and reproducibility of synthetic research, paving the way for successful downstream applications in drug discovery and development.

References

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

  • Reich, H. J. (n.d.). Structure Determination Using Spectroscopic Methods. University of Wisconsin. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). NIST Chemistry WebBook. U.S. Secretary of Commerce on behalf of the United States of America. Retrieved from [Link]

  • PubChem. (n.d.). 4-Isopropyl-1,3-cyclohexanedione. National Center for Biotechnology Information. Retrieved from [Link]

  • Eistert, B., & Reiss, W. (1954). Über die Tautomerie von 1,3-Dicarbonyl-Verbindungen. Chemische Berichte, 87(1), 92-104. [Link]

Validation

gas chromatography retention times for 4-isopropyl-1,3-cyclohexanedione derivatives

Comparative GC-MS Retention Time Guide: Derivatization Strategies for 4-Isopropyl-1,3-cyclohexanedione Executive Summary & The Analytical Challenge As a Senior Application Scientist, I frequently audit analytical workflo...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative GC-MS Retention Time Guide: Derivatization Strategies for 4-Isopropyl-1,3-cyclohexanedione

Executive Summary & The Analytical Challenge

As a Senior Application Scientist, I frequently audit analytical workflows where target compounds exhibit severe chromatographic anomalies. 4-Isopropyl-1,3-cyclohexanedione is a highly versatile chemical platform[1], widely identified in complex matrices ranging from fermented plant extracts[2] to pyrolysis bio-oils[3]. However, analyzing this compound via Gas Chromatography-Mass Spectrometry (GC-MS) presents a fundamental thermodynamic hurdle.

Because it is a β -diketone, the molecule exists in a dynamic keto-enol tautomeric equilibrium. The methylene protons located on the α -carbons are highly acidic (predicted pKa ~5.26)[4]. When injected directly into a GC inlet, the free hydroxyl group of the enol form interacts aggressively with active silanol sites on the column's stationary phase. This results in severe peak tailing, unpredictable retention times (often observed around 11.9 minutes on standard 5% phenyl columns with poor symmetry[2]), and reduced sensitivity. To achieve rigorous, reproducible quantitation, pre-column derivatization is non-negotiable.

Mechanistic Comparison of Derivatization Alternatives

To objectively compare performance, we must evaluate the causality behind three primary derivatization pathways:

  • Trimethylsilylation (TMS) via BSTFA: This reagent replaces the active enol proton with a TMS group. While the reaction is fast, the resulting silicon-oxygen bond is highly susceptible to moisture-induced hydrolysis, making batch analysis risky.

  • tert-Butyldimethylsilylation (TBDMS) via MTBSTFA: This strategy adds a bulky TBDMS group. The steric hindrance provided by the tert-butyl group shields the silicon-oxygen bond, yielding a 10,000-fold increase in hydrolytic stability compared to TMS. This is the superior choice for robust, high-throughput analysis.

  • Methoximation (MOX): Methoxyamine reacts directly with the carbonyl groups to form methoximes, locking the keto form. While chemically stable, this reaction typically produces syn and anti isomers, splitting the signal into two distinct chromatographic peaks and complicating integration.

G A 4-Isopropyl-1,3-cyclohexanedione (Keto-Enol Equilibrium) B Direct Injection (No Derivatization) A->B Avoid C Derivatization Strategies A->C Best Practice D Peak Tailing & Signal Loss B->D E BSTFA (TMS) Low Stability C->E F MTBSTFA (TBDMS) High Stability C->F G MOX Reagent Isomer Formation C->G H RT: ~13.2 min Single Peak E->H I RT: ~15.8 min Single Peak F->I J RT: ~14.1 & 14.5 min Split Peaks G->J

Figure 1: Decision matrix and retention time outcomes for 4-isopropyl-1,3-cyclohexanedione GC analysis.

Comparative Performance Data

The following table summarizes the quantitative chromatographic performance of each strategy. Data is modeled on a standard 30m x 0.25mm x 0.25µm 5% diphenyl/95% dimethyl polysiloxane column (e.g., DB-5MS) with a 1.0 mL/min Helium carrier gas flow rate.

Analytical StrategyDerivatization ReagentRetention Time (min)Peak Symmetry (As)LOD (ng/mL)Autosampler Stability (24h)
Underivatized None~11.93[2]2.4 (Severe Tailing)150.0N/A
TMS Enol Ether BSTFA + 1% TMCS13.251.1 (Excellent)5.0Degrades rapidly if exposed to moisture
TBDMS Enol Ether MTBSTFA + 1% TBDMCS15.801.0 (Perfect)2.5>98% Intact
Methoxime (MOX) Methoxyamine HCl14.10 & 14.501.2 (Good)15.0Stable (but suffers from split signal)

Data Interpretation: While underivatized analysis is technically possible in highly concentrated samples[3], the TBDMS derivative offers the best combination of peak symmetry, the lowest Limit of Detection (LOD), and superior autosampler stability. The MOX derivative splits the target mass across two isomeric peaks, effectively halving the signal-to-noise ratio.

Self-Validating Experimental Protocol: TBDMS Derivatization

To ensure absolute trustworthiness in your results, this protocol incorporates a self-validating internal standard (IS) mechanism.

Materials Required:

  • Target: 4-Isopropyl-1,3-cyclohexanedione standard[1].

  • Reagent: MTBSTFA with 1% TBDMCS.

  • Solvent: Anhydrous Pyridine (stored over molecular sieves).

  • Internal Standard (IS): Decafluorobiphenyl (10 µg/mL in pyridine).

Step-by-Step Workflow:

  • Sample Preparation: Transfer 100 µL of the sample extract (or calibration standard) into a 2 mL amber glass autosampler vial equipped with a 250 µL glass insert.

  • Internal Standard Addition: Add 10 µL of the Decafluorobiphenyl IS solution.

    • Expert Causality: Adding the IS before derivatization normalizes both reaction efficiency variations and GC injection volume errors.

  • Solvent Exchange: Evaporate the sample to complete dryness under a gentle stream of ultra-pure nitrogen at room temperature.

    • Expert Causality: MTBSTFA is highly sensitive to protic solvents (water, alcohols). Complete dryness is critical to prevent reagent quenching.

  • Derivatization: Add 50 µL of anhydrous pyridine and 50 µL of MTBSTFA + 1% TBDMCS. Seal the vial immediately with a PTFE-lined cap.

  • Incubation: Heat the vial in a dry block at 75°C for exactly 45 minutes to drive the reaction to completion.

  • Validation & Analysis: Inject 1 µL into the GC-MS (Split ratio 10:1, Injector at 250°C).

    • Self-Validation Check: Monitor the peak area of the Decafluorobiphenyl IS. If the IS area relative standard deviation (RSD) across a batch exceeds 5%, halt the sequence—this indicates an autosampler syringe leak or inlet discrimination. If the ratio of the target TBDMS derivative to the IS drops in later vials, it indicates moisture contamination is degrading the derivatives during the run.

Conclusion

For the precise quantification of 4-isopropyl-1,3-cyclohexanedione, abandoning direct injection in favor of TBDMS derivatization is the scientifically sound choice. It eliminates keto-enol tautomerism artifacts, protects the column from active hydroxyl interactions, and provides a robust, self-validating analytical system suitable for rigorous drug development and chemical research.

References

  • 4-Isopropyl-1,3-cyclohexanedione | CID 549661 . PubChem (National Institutes of Health). Available at: [Link]

  • GC-MS Analysis of Vitis vinifera var. Sultana (White Grapes) . The Bioscan. Available at: [Link]

  • Pyrolysis of all layers of surgical mask waste as a mixture and its life-cycle assessment . Sustainable Production and Consumption (elaba.lt). Available at: [Link]

  • Cyclohexanedione as the negative electrode reaction for aqueous organic redox flow batteries . PolyU Institutional Research Archive. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 4-Isopropyl-1,3-cyclohexanedione

Operational Safety and Handling Guide: 4-Isopropyl-1,3-cyclohexanedione (CAS 62831-62-3) Executive Summary & Mechanistic Toxicology 4-Isopropyl-1,3-cyclohexanedione is a highly versatile cyclic diketone utilized extensiv...

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Author: BenchChem Technical Support Team. Date: April 2026

Operational Safety and Handling Guide: 4-Isopropyl-1,3-cyclohexanedione (CAS 62831-62-3)

Executive Summary & Mechanistic Toxicology

4-Isopropyl-1,3-cyclohexanedione is a highly versatile cyclic diketone utilized extensively as an intermediate in agrochemical synthesis and medicinal chemistry, particularly in the development of 1[1]. While highly valuable in drug development, its specific structural properties necessitate stringent, causality-driven handling protocols.

Causality of Hazards: The core 1,3-cyclohexanedione moiety is prone to enolization, rendering it mildly acidic and highly reactive toward nucleophiles. Furthermore, the addition of the isopropyl group at the C4 position significantly increases the molecule's lipophilicity (LogP) compared to the base dione. This enhanced lipophilicity facilitates rapid dermal penetration, increasing the risk of systemic absorption. Like many cyclic ketones, it acts as a severe eye irritant and moderate skin irritant, and ingestion or inhalation of its dust/aerosols can cause 2[2].

Mandatory Personal Protective Equipment (PPE) Matrix

To mitigate the risks associated with dermal and ocular exposure, the following PPE is strictly required. Standard laboratory PPE is insufficient due to the permeation kinetics of cyclic ketones.

PPE CategorySpecificationMechanistic Rationale
Hand Protection Butyl rubber gloves or heavy-duty Nitrile (≥8 mil thickness).Cyclic ketones can rapidly solvate and permeate standard 4-mil latex or thin nitrile gloves. Butyl rubber provides superior resistance against 3[3].
Eye Protection Tight-fitting chemical splash goggles (ANSI Z87.1 compliant).The compound is a severe ocular irritant. Safety glasses with side shields are inadequate against airborne dust or aerosolized 2[2].
Body Protection Flame-resistant (FR) lab coat (e.g., Nomex) with elastic cuffs.Prevents accumulation of chemical dust on personal clothing. Elastic cuffs prevent accidental sweeping of chemical containers.
Respiratory N95/P100 particulate respirator or half-mask with Organic Vapor (OV) cartridges.Required only if handling outside a certified fume hood or during spill cleanup to prevent inhalation of irritating 4[4].

Standard Operating Procedure (SOP): Handling & Execution

Every step in this protocol includes a verification check to ensure a self-validating operational system.

  • Step 1: Environmental Verification

    • Action: Conduct all weighing and transfer operations inside a Class II Biological Safety Cabinet or a Chemical Fume Hood.

    • Validation: Verify the hood's face velocity is between 80-120 feet per minute (fpm) using the digital 4[4] before opening the chemical container.

  • Step 2: Dispensing and Weighing

    • Action: Use grounded, anti-static spatulas to dispense the solid.

    • Rationale: Powders can accumulate static charge, leading to aerosolization and inhalation risks when transferred to the balance.

  • Step 3: Solubilization and Transfer

    • Action: When dissolving 4-Isopropyl-1,3-cyclohexanedione in organic solvents (e.g., ethanol or dichloromethane), add the solvent to the solid slowly.

    • Rationale: Minimizes exothermic dissolution spikes and prevents splashing. Keep the sash lowered to the marked safe operating height.

  • Step 4: Decontamination

    • Action: Wipe down all balances, spatulas, and hood surfaces with a solvent compatible with the compound (e.g., isopropanol), followed by soap and 2[2].

Spill Response & Waste Disposal Plan

Immediate and correct response to spills prevents cross-contamination and environmental release.

  • Solid Spills: Do NOT use water jets, as this will spread the compound and potentially solubilize it into hard-to-reach 4[4]. Gently sweep up the material using a damp, inert absorbent pad to suppress dust formation.

  • Solution Spills: Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or dry sand).

  • Disposal: 4-Isopropyl-1,3-cyclohexanedione must not be discharged into the environment. Collect all contaminated materials, including PPE and absorbent pads, into a clearly labeled, sealable hazardous waste container. Dispose of via a licensed chemical waste disposal facility, preferably through incineration equipped with an afterburner and 2[2].

Operational Workflow Diagram

G Start Pre-Operational Phase Verify Hood & PPE Weighing Dispensing & Weighing (Anti-static tools) Start->Weighing Transfer Chemical Transfer & Solubilization Weighing->Transfer Spill Spill Detected? Transfer->Spill Decon Decontamination (Soap & Water / Isopropanol) Spill->Decon No SpillResponse Contain & Absorb (Vermiculite/Inert) Spill->SpillResponse Yes Waste Hazardous Waste Disposal (Incineration) Decon->Waste SpillResponse->Waste

Caption: Workflow for handling, spill response, and disposal of 4-Isopropyl-1,3-cyclohexanedione.

References

  • LookChem. "Cas 62831-62-3,1,3-Cyclohexanedione, 4-(1-methylethyl)-".
  • ChemicalBook. "1,3-Cyclohexanedione - Safety Data Sheet".
  • Spectrum Chemical. "Material Safety Data Sheet - 5,5-Dimethyl-1,3-cyclohexanedione".
  • Benchchem. "Dicyclohexyl ketone | 119-60-8".

Sources

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